Erk5-IN-4

Core Science & Biosynthesis

Erk5-IN-4: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Extracellular signal-regulated kinase 5 (ERK5), also known as big mitogen-activated protein kinase 1 (BMK1), is a unique member of the MAPK family, distinguished by a large C-terminal domain that imparts transcriptional activation capabilities. Its role in various cellular processes, including proliferation, survival, and differentiation, has positioned it as a compelling target in oncology and inflammatory diseases. This technical guide provides an in-depth analysis of the mechanism of action of selective ERK5 inhibitors, with a focus on compounds structurally and functionally analogous to Erk5-IN-4. A critical and counterintuitive aspect of this mechanism is the "paradoxical activation" of ERK5's transcriptional function by its kinase inhibitors, a phenomenon that has profound implications for their therapeutic application. This document consolidates quantitative data, detailed experimental methodologies, and visual representations of the associated signaling pathways to offer a comprehensive resource for the scientific community.

Core Mechanism of Action: Dual and Paradoxical Regulation

The primary mechanism of action of Erk5-IN-4 and its analogs is the competitive inhibition of the ATP-binding site within the N-terminal kinase domain of ERK5. This inhibition effectively blocks the catalytic activity of ERK5, preventing the phosphorylation of its downstream substrates. However, a crucial and more nuanced aspect of its mechanism is the paradoxical activation of ERK5's non-catalytic functions.

Binding of the inhibitor to the kinase domain induces a conformational change in the ERK5 protein. This change leads to the unmasking of a nuclear localization signal (NLS) within the C-terminal domain, promoting the translocation of the inhibitor-bound, kinase-dead ERK5 protein into the nucleus. Once in the nucleus, the C-terminal transcriptional activation domain (TAD) of ERK5 can still interact with and co-activate transcription factors, leading to the expression of a subset of ERK5 target genes. This paradoxical activation means that while the kinase-dependent signaling is blocked, the kinase-independent transcriptional activity can be enhanced.

This dual mechanism has significant implications. The anti-proliferative and anti-inflammatory effects previously attributed solely to ERK5 kinase inhibition by first-generation inhibitors like XMD8-92 are now understood to be, in part, due to off-target effects, particularly on bromodomains. Highly selective inhibitors, such as AX15836 (a close analog of Erk5-IN-4), have demonstrated that potent and specific inhibition of ERK5 kinase activity alone does not necessarily translate to anti-proliferative or anti-inflammatory effects in certain cellular contexts.

Quantitative Data Summary

The following tables summarize the key quantitative data for AX15836, a highly selective ERK5 inhibitor that serves as a representative for the Erk5-IN-4 class of compounds.

Table 1: In Vitro Potency and Selectivity of AX15836

Parameter	Value	Reference
ERK5 IC50	8 nM	[1]
Intracellular ERK5 IC50	4–9 nM	[2]
Kinase Selectivity	>1,000-fold over a panel of >200 kinases	[1]
BRD4 Kd	3,600 nM	[1]

Table 2: Cellular Activity of AX15836

Cellular Assay	Cell Line	Stimulus	Effect of AX15836	EC50	Reference
ERK5 Autophosphorylation	HeLa	EGF	Inhibition	Not Reported	[2]
IL-6 Production	HUVEC	Pam3CSK4	No significant inhibition	>10 µM	[2]
IL-8 Production	HUVEC	Pam3CSK4	No significant inhibition	>10 µM	[2]
Cell Proliferation	MM.1S	IL-6	No significant inhibition	Not Reported	[2]

Signaling Pathways

The ERK5 signaling cascade is a multi-tiered pathway activated by a variety of extracellular stimuli. The following diagrams, rendered in Graphviz DOT language, illustrate the canonical activation pathway and the paradoxical mechanism induced by selective inhibitors.

Canonical ERK5 Signaling Pathway

Caption: Canonical ERK5 signaling pathway from extracellular stimuli to gene expression.

Paradoxical Activation by Erk5-IN-4

Caption: Paradoxical activation of ERK5 transcriptional activity by Erk5-IN-4.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of selective ERK5 inhibitors.

In Vitro ERK5 Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against ERK5 kinase activity.

Materials:

• Recombinant active ERK5 enzyme

• Myelin basic protein (MBP) as a substrate

• ³²P-γ-ATP or ADP-Glo™ Kinase Assay (Promega)

• Kinase buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl₂, 5 mM EGTA, 2 mM EDTA, 0.25 mM DTT)

• Test compound (e.g., Erk5-IN-4) serially diluted in DMSO

• 96-well plates

• Scintillation counter or luminometer

Procedure:

• Prepare a reaction mixture containing kinase buffer, MBP, and Mg-ATP.

• Add serially diluted test compound to the wells of a 96-well plate. Include a DMSO-only control (0% inhibition) and a no-enzyme control (100% inhibition).

• Initiate the kinase reaction by adding recombinant ERK5 enzyme to each well.

• Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes).

• For Radiometric Assay: Stop the reaction by adding 3% phosphoric acid. Spot the reaction mixture onto P81 phosphocellulose paper. Wash the paper extensively with 0.75% phosphoric acid to remove unincorporated ³²P-γ-ATP. Measure the incorporated radioactivity using a scintillation counter.

• For ADP-Glo™ Assay: Follow the manufacturer's protocol to measure the amount of ADP produced, which is proportional to kinase activity.

• Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[3]

Cellular ERK5 Autophosphorylation Assay (Western Blot)

Objective: To assess the ability of a test compound to inhibit ERK5 activation in a cellular context.

Materials:

• HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS)

• Serum-free DMEM

• Epidermal growth factor (EGF)

• Test compound

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and blotting apparatus

• Primary antibodies: anti-phospho-ERK5 (detects the activated, slower-migrating band), anti-total-ERK5

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed HeLa cells in 6-well plates and grow to 80-90% confluency.

• Serum-starve the cells overnight in serum-free DMEM.

• Pre-treat the cells with various concentrations of the test compound or DMSO vehicle for 1-2 hours.

• Stimulate the cells with EGF (e.g., 100 ng/mL) for a short period (e.g., 15-30 minutes).

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE. Activated, phosphorylated ERK5 will migrate more slowly than the unphosphorylated form.

• Transfer the proteins to a PVDF membrane.

• Block the membrane and probe with primary antibodies against phospho-ERK5 and total ERK5.

• Incubate with an HRP-conjugated secondary antibody and visualize the bands using a chemiluminescent substrate.

• Quantify the band intensities to determine the extent of inhibition of ERK5 phosphorylation.[4][5][6]

E-selectin Expression in HUVECs (Flow Cytometry)

Objective: To evaluate the effect of a test compound on inflammatory responses in endothelial cells.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial cell growth medium

• Pam3CSK4 (TLR1/2 agonist)

• Test compound

• Phycoerythrin (PE)-conjugated anti-human E-selectin antibody

• Isotype control antibody

• FACS buffer (PBS with 1% BSA)

• Flow cytometer

Procedure:

• Culture HUVECs to confluency in 24-well plates.

• Pre-treat the cells with the test compound or DMSO for 1-2 hours.

• Stimulate the cells with Pam3CSK4 (e.g., 100 ng/mL) for 4-6 hours to induce E-selectin expression.

• Wash the cells and detach them using a non-enzymatic cell dissociation solution.

• Resuspend the cells in FACS buffer.

• Incubate the cells with a PE-conjugated anti-E-selectin antibody or an isotype control antibody on ice for 30 minutes in the dark.

• Wash the cells to remove unbound antibody and resuspend them in FACS buffer.

• Analyze the cells using a flow cytometer, measuring the PE fluorescence intensity.

• Quantify the mean fluorescence intensity to determine the level of E-selectin expression.[7][8][9]

MM.1S Cell Proliferation Assay

Objective: To assess the impact of a test compound on the proliferation of multiple myeloma cells.

Materials:

• MM.1S multiple myeloma cells

• RPMI-1640 medium with 10% FBS

• Recombinant human Interleukin-6 (IL-6)

• Test compound

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

• DMSO

• Microplate reader

Procedure:

• Seed MM.1S cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well).

• Add serially diluted test compound to the wells. Include a DMSO control.

• Stimulate the cells with an optimal concentration of IL-6 to induce proliferation.[10][11][12][13]

• Incubate the plate for 48-72 hours.

• For MTT Assay: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation. Solubilize the formazan crystals with DMSO or a solubilization buffer. Measure the absorbance at 570 nm.[14]

• For CellTiter-Glo® Assay: Follow the manufacturer's protocol to measure the ATP content, which is proportional to the number of viable cells.

• Calculate the percentage of proliferation relative to the IL-6 stimulated, DMSO-treated control.

• Plot the percentage of proliferation against the logarithm of the compound concentration to determine any anti-proliferative effects.

Conclusion

The mechanism of action of Erk5-IN-4 and its highly selective analogs is more complex than simple kinase inhibition. While it effectively blocks the catalytic function of ERK5, it also paradoxically promotes the nuclear translocation of the kinase-dead protein, leading to the activation of its transcriptional co-activator function. This dual activity underscores the importance of a multi-faceted approach to characterizing ERK5 inhibitors, looking beyond in vitro kinase assays to cellular assays that can distinguish between kinase-dependent and -independent effects. For drug development professionals, this understanding is critical for interpreting preclinical data and designing therapeutic strategies that appropriately target the multifaceted roles of ERK5 in disease. This technical guide provides a foundational resource for researchers to further explore and harness the therapeutic potential of modulating the ERK5 signaling pathway.

References

• 1. MEK5-ERK5 Signaling in Cancer: Implications for Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. licorbio.com [licorbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Epidermal Growth Factor Receptor Phosphorylation Sites Ser991 and Tyr998 Are Implicated in the Regulation of Receptor Endocytosis and Phosphorylations at Ser1039 and Thr1041 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Flow cytometry based monocyte adhesion assay for quantification of endothelial activation in vitro [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Role of interleukin-6 in the proliferation of human multiple myeloma cell lines OCI-My 1 to 7 established from patients with advanced stage of the disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. IL-6-independent expression of Mcl-1 in human multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Preclinical validation of interleukin 6 as a therapeutic target in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Erk5-IN-4: A Potent and Selective Inhibitor of ERK5 Kinase

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Erk5-IN-4, a potent and selective inhibitor of Extracellular signal-regulated kinase 5 (ERK5). This document details its chemical structure, physicochemical properties, biological activity, and its impact on the ERK5 signaling pathway. Furthermore, it offers detailed protocols for key experimental assays relevant to its study and application in research and drug development.

Chemical Structure and Properties

Erk5-IN-4 is a small molecule inhibitor belonging to the benzo[e]pyrimido[5,4-b]diazepine-6(11H)-one class of compounds. Its chemical identity and key properties are summarized below.

Property	Value	Reference
IUPAC Name	4-(3,6-dichloro-2-fluorobenzoyl)-N-(1-methylpyrazol-4-yl)-1H-pyrrole-2-carboxamide	[1]
CAS Number	1888305-17-6	[2]
Molecular Formula	C₁₆H₁₁Cl₂FN₄O₂	[1]
Molecular Weight	381.2 g/mol	[1]
SMILES	CN1C=C(C=N1)NC(=O)C2=CC(=CN2)C(=O)C3=C(C(=CC=C3Cl)Cl)F
Synonyms	ERK5-IN-4, Compound 34b	[2]

Biological Activity and Mechanism of Action

Erk5-IN-4 is a highly potent and selective inhibitor of ERK5, also known as MAPK7 or Big MAP Kinase 1 (BMK1). ERK5 is the terminal kinase in a three-tiered signaling cascade involving MEKK2/3 and MEK5, which is activated by various stimuli including growth factors and stress.[3][4] This pathway plays a crucial role in cell proliferation, survival, and angiogenesis.[5]

In Vitro Kinase Inhibitory Activity

Erk5-IN-4 demonstrates potent inhibition of ERK5 kinase activity in biochemical and cell-based assays.

Target	Assay Type	IC₅₀ (nM)	Reference
ERK5 (full-length) in HEK293 cells	Cell-based	77	[2]
Truncated ERK5 (ΔTAD) in HEK293 cells	Cell-based	300	[2]

Kinome Selectivity

Erk5-IN-4 exhibits a degree of selectivity for ERK5 over other kinases, although it does show activity against several others at higher concentrations. It is notably selective against p38 MAP kinase and the bromodomain-containing protein BRD4.[2]

Kinase Target	Kd (μM)	Reference
ERK5 (MAPK7)	0.18	[2]
CSF1R	0.046	[2]
DCAMKL1 (DCLK1)	0.061	[2]
AURKA	0.29	[2]
KIT	0.22	[2]
FGFR1	0.38	[2]
JAK3 (JH1domain-catalytic)	1.3	[2]
LRRK2	0.42	[2]
ABL1-nonphosphorylated	1.2	[2]
MEK5 (MAP2K5)	2.8	[2]
p38	>30 (IC₅₀)	[2]
BRD4	>20 (IC₅₀)	[2]

Cellular Activity

Erk5-IN-4 has been shown to inhibit the growth of various cancer cell lines.

Cell Line	Cancer Type	GI₅₀ (μM) after 72h	Reference
HEK293	Embryonic Kidney	19.6	[2]
A498	Kidney Carcinoma	22.3	[2]
SJSA-1	Osteosarcoma	25.0	[2]
MDA-MB-231	Triple-Negative Breast Cancer	26.6	[2]

Paradoxical Activation of ERK5 Transcriptional Activity

A critical characteristic of Erk5-IN-4 is its ability to paradoxically activate the transcriptional activity of ERK5 at concentrations between 0-1 μM in a 72-hour assay.[2] This is believed to occur because the inhibition of kinase activity leads to a conformational change that separates the C-terminal transcriptional activation domain (TAD) from the nuclear localization sequence (NLS), resulting in ERK5 nuclear translocation and subsequent gene transcription.[2] This dual functionality—kinase inhibition and transcriptional activation—is a crucial consideration for researchers using this compound.

The ERK5 Signaling Pathway

The ERK5 pathway is a key signaling cascade that regulates a variety of cellular processes. Its activation is initiated by extracellular stimuli, leading to the sequential activation of MEKK2 or MEKK3, followed by MEK5, which in turn phosphorylates and activates ERK5.[3] Activated ERK5 can then translocate to the nucleus to phosphorylate and activate various transcription factors, such as those from the MEF2 family, c-Fos, and Fra-1, thereby regulating gene expression related to cell growth, survival, and differentiation.[4][6]

Caption: The ERK5 signaling cascade from extracellular stimuli to nuclear gene expression.

Experimental Protocols

The following are detailed methodologies for key experiments commonly performed when studying ERK5 inhibitors like Erk5-IN-4.

General Experimental Workflow for Evaluating Erk5-IN-4

Caption: A typical experimental workflow for characterizing the effects of Erk5-IN-4.

In Vitro ERK5 Kinase Assay

This assay measures the direct inhibitory effect of Erk5-IN-4 on the enzymatic activity of recombinant ERK5.

Materials:

• Recombinant human ERK5 protein

• Myelin Basic Protein (MBP) as a substrate

• Kinase assay buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mg/mL BSA)

• [γ-³²P]ATP or [γ-³³P]ATP

• Erk5-IN-4 (dissolved in DMSO)

• 96-well plates

• Phosphocellulose paper or membrane

• Scintillation counter and fluid

Procedure:

• Prepare a reaction mixture containing kinase assay buffer, recombinant ERK5, and MBP substrate.

• Add varying concentrations of Erk5-IN-4 (or DMSO as a vehicle control) to the wells of a 96-well plate.

• Add the reaction mixture to the wells.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the plate at 30°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Spot a portion of the reaction mixture onto phosphocellulose paper.

• Wash the paper extensively with phosphoric acid to remove unincorporated ATP.

• Measure the incorporated radioactivity on the paper using a scintillation counter.

• Calculate the percentage of inhibition for each concentration of Erk5-IN-4 and determine the IC₅₀ value.

Cell Viability Assay (MTT/MTS Assay)

This assay determines the effect of Erk5-IN-4 on the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cells of interest (e.g., MDA-MB-231)

• Complete cell culture medium

• Erk5-IN-4 (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent

• Solubilization solution (for MTT assay, e.g., DMSO or a detergent-based solution)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of Erk5-IN-4 (and a DMSO vehicle control) for the desired duration (e.g., 72 hours).

• After the incubation period, add the MTT or MTS reagent to each well.

• Incubate the plate at 37°C for 1-4 hours to allow for the conversion of the tetrazolium salt to formazan.

• If using MTT, add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., ~570 nm for MTT, ~490 nm for MTS) using a microplate reader.

• Calculate the percentage of viable cells relative to the vehicle control and determine the GI₅₀ value.

Western Blotting for ERK5 Phosphorylation

This technique is used to assess the phosphorylation status of ERK5 and its downstream targets upon treatment with Erk5-IN-4.

Materials:

• Cells cultured and treated with Erk5-IN-4 and appropriate stimuli (e.g., EGF).

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Protein assay kit (e.g., BCA assay).

• SDS-PAGE gels and running buffer.

• Transfer apparatus and PVDF or nitrocellulose membranes.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-phospho-ERK5 (Thr218/Tyr220), anti-total-ERK5, anti-phospho-MEF2C, anti-total-MEF2C, and a loading control like anti-β-actin or anti-GAPDH).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate (ECL).

• Imaging system.

Procedure:

• After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Clarify the lysates by centrifugation and determine the protein concentration of the supernatant.

• Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-phospho-ERK5) overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• For total protein levels, the membrane can be stripped and re-probed with an antibody against the total form of the protein of interest or a loading control.

References

• 1. Erk5-IN-4 | C16H11Cl2FN4O2 | CID 118959090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. MEK5/ERK5 Pathway: The first fifteen years - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The significance of ERK5 catalytic-independent functions in disease pathways - PMC [pmc.ncbi.nlm.nih.gov]

Erk5-IN-4: A Comprehensive Technical Guide to Target Specificity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the target specificity and selectivity profile of Erk5-IN-4 (also known as XMD17-109 and ERK5-IN-1), a potent and selective inhibitor of Extracellular signal-regulated kinase 5 (ERK5). This document consolidates key quantitative data, outlines detailed experimental methodologies, and presents visual representations of relevant biological pathways and experimental workflows to support research and drug development efforts targeting the ERK5 signaling cascade.

Introduction

Extracellular signal-regulated kinase 5 (ERK5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1), is a member of the mitogen-activated protein kinase (MAPK) family. The ERK5 signaling pathway is activated by a variety of stimuli, including growth factors and cellular stress, and plays a crucial role in regulating cell proliferation, differentiation, and survival.[1][2] Dysregulation of the ERK5 pathway has been implicated in various diseases, particularly in cancer, making it an attractive target for therapeutic intervention.

Erk5-IN-4 was developed as a second-generation ERK5 inhibitor, designed to overcome the off-target effects observed with earlier inhibitors such as XMD8-92, which also demonstrated activity against bromodomain-containing proteins (BRDs), confounding the interpretation of its biological effects. Erk5-IN-4 exhibits high potency for ERK5 and a favorable selectivity profile, making it a valuable tool for elucidating the biological functions of ERK5 and for the development of novel therapeutics.

Target Specificity and Selectivity Profile of Erk5-IN-4

Erk5-IN-4 is a highly selective inhibitor of ERK5. Its specificity has been extensively evaluated against a broad panel of kinases, demonstrating a clean off-target profile at concentrations where it potently inhibits ERK5.

Biochemical Potency

Erk5-IN-4 potently inhibits the kinase activity of ERK5 in biochemical assays. The half-maximal inhibitory concentration (IC50) has been determined to be 162 nM .[3][4]

Kinase Selectivity Profile

The selectivity of Erk5-IN-4 was comprehensively assessed using the KINOMEscan™ platform, a competition-based binding assay, against a panel of 442 kinases. At a screening concentration of 1 µM, Erk5-IN-4 demonstrated a very high degree of selectivity, with a KINOMEscan selectivity score (S10) of 0.007 . This score indicates that very few off-target interactions were observed.

The primary off-targets identified in this extensive screening were Doublecortin-like kinase 2 (DCAMKL2) and Polo-like kinase 4 (PLK4). Another known off-target is Leucine-rich repeat kinase 2 (LRRK2), particularly the G2019S mutant, with an IC50 of 339 nM .[4]

Table 1: Quantitative Selectivity Profile of Erk5-IN-4

Target	Assay Type	IC50 / Kd	Selectivity vs. ERK5	Reference
ERK5 (MAPK7)	Biochemical IC50	162 nM	-	[3][4]
LRRK2 (G2019S)	Biochemical IC50	339 nM	2.1-fold	[4]
DCAMKL2	KINOMEscan™	Significant Inhibition	Not Quantified	Deng et al., 2013
PLK4	KINOMEscan™	Significant Inhibition	Not Quantified	Deng et al., 2013

Note: The KINOMEscan™ results indicate significant binding but do not provide a precise IC50 or Kd value from the available public data.

Signaling Pathways and Experimental Workflows

The ERK5 Signaling Pathway

The ERK5 signaling cascade is a three-tiered kinase pathway initiated by various extracellular stimuli. These signals lead to the activation of MAP3Ks (e.g., MEKK2/3), which in turn phosphorylate and activate the dual-specificity kinase MEK5. Activated MEK5 then specifically phosphorylates and activates ERK5 on threonine and tyrosine residues within its activation loop. Once activated, ERK5 can translocate to the nucleus and regulate the activity of several transcription factors, thereby influencing gene expression related to cell survival, proliferation, and other cellular processes.

Caption: The ERK5 signaling cascade from extracellular stimuli to nuclear gene expression.

KINOMEscan™ Experimental Workflow

The KINOMEscan™ assay is a competition-based binding assay used to quantify the interaction of a test compound with a large panel of kinases. The assay principle involves the competition between the test compound and an immobilized, active-site directed ligand for binding to the kinase target. The amount of kinase bound to the solid support is quantified, typically by qPCR of a DNA tag fused to the kinase.

Caption: Generalized workflow for the KINOMEscan™ competition binding assay.

Erk5-IN-4 Selectivity Profile Visualization

The high selectivity of Erk5-IN-4 can be visualized as a focused interaction with its primary target, ERK5, and minimal, well-defined off-target interactions.

Caption: Target selectivity profile of Erk5-IN-4, highlighting its primary target and key off-targets.

Experimental Protocols

Biochemical ERK5 Kinase Activity Assay (Radiometric)

This protocol describes a radiometric assay to determine the in vitro IC50 of Erk5-IN-4 against purified ERK5.

Materials:

• Purified, active ERK5 enzyme

• Kinase buffer (e.g., 50 mM Tris-HCl, pH 7.5, 0.1 mM EGTA, 1 mM 2-mercaptoethanol)

• Erk5-IN-4 (or other test inhibitor) at various concentrations

• Peptide substrate (e.g., PIMtide: ARKKRRHPSGPPTA)

• [γ-³²P]-ATP

• Magnesium acetate

• P81 phosphocellulose paper

• Phosphoric acid wash buffer

• Scintillation counter

Procedure:

• Prepare a reaction mixture in a final volume of 40 µL containing kinase buffer, 200 ng of pure active ERK5, and the desired concentration of Erk5-IN-4.

• Initiate the kinase reaction by adding 10 mM magnesium acetate, 50 µM [γ-³²P]-ATP (with a specific activity of ~500 cpm/pmol), and 250 µM of the PIMtide substrate.

• Incubate the reaction mixture at 30°C for 20 minutes.

• Terminate the reaction by spotting the reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 papers extensively with phosphoric acid to remove unincorporated [γ-³²P]-ATP.

• Measure the incorporated radioactivity on the P81 papers using a scintillation counter.

• Calculate the percentage of kinase inhibition at each inhibitor concentration relative to a DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

KINOMEscan™ Competition Binding Assay

This protocol provides a general overview of the KINOMEscan™ methodology for assessing inhibitor selectivity.

Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to a panel of DNA-tagged kinases. The amount of kinase that remains bound to the solid support after incubation and washing is quantified via qPCR of the DNA tag.

Procedure:

• A panel of DNA-tagged recombinant human kinases is used.

• Each kinase is incubated with the test compound (Erk5-IN-4) at a fixed concentration (e.g., 1 µM) and an immobilized ligand in a multi-well plate format.

• The mixture is allowed to reach binding equilibrium.

• The wells are washed to remove unbound kinase.

• The kinase that remains bound to the immobilized ligand is eluted.

• The amount of eluted kinase is quantified by qPCR using primers specific for the DNA tag.

• The results are typically expressed as a percentage of the DMSO control (%Ctrl). A lower %Ctrl value indicates stronger binding of the test compound to the kinase.

• For determination of dissociation constants (Kd), the assay is performed with a range of compound concentrations, and the data are fitted to a binding curve.

Conclusion

Erk5-IN-4 is a potent and highly selective inhibitor of ERK5, demonstrating minimal off-target activity across a broad kinome panel. Its well-defined specificity profile, particularly its lack of activity against bromodomains, makes it a superior tool compound for investigating the physiological and pathological roles of the ERK5 signaling pathway compared to first-generation inhibitors. The data and protocols presented in this guide provide a comprehensive resource for researchers utilizing Erk5-IN-4 in their studies and for those involved in the development of next-generation ERK5-targeted therapies.

References

• 1. ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]

The Discovery and Synthesis of Erk5-IN-4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and biological evaluation of Erk5-IN-4, a potent and selective inhibitor of Extracellular signal-regulated kinase 5 (ERK5). The information presented is intended for researchers, scientists, and professionals involved in drug discovery and development, offering a comprehensive resource on the core aspects of this novel ERK5 inhibitor.

Introduction to ERK5 and Its Role in Disease

Extracellular signal-regulated kinase 5 (ERK5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1), is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1][2] This pathway is activated by a variety of extracellular stimuli, including growth factors and stress signals, and plays a crucial role in regulating cellular processes such as proliferation, differentiation, and survival.[1][3] The ERK5 signaling cascade involves a three-tiered activation mechanism, where MEKK2/3 activate MEK5, which in turn phosphorylates and activates ERK5.[4][5] Dysregulation of the ERK5 pathway has been implicated in various diseases, most notably in cancer, where it can contribute to tumor growth, metastasis, and resistance to therapy.[6][7] This has made ERK5 an attractive target for the development of novel therapeutic agents.

Discovery of Erk5-IN-4

Erk5-IN-4, also identified as compound 34b, was discovered through a comprehensive drug discovery program aimed at identifying potent and selective ERK5 inhibitors with favorable pharmacokinetic properties.[8][9] The development process involved the optimization of a pyrrole carboxamide chemical scaffold, which was initially identified through high-throughput screening.[8][9] The optimization strategy focused on a parallel improvement of both biochemical potency against ERK5 and key pharmacokinetic parameters, leading to the identification of Erk5-IN-4 as a lead compound.[8][9]

Synthesis of Erk5-IN-4

The chemical synthesis of Erk5-IN-4 is a multi-step process. The detailed synthetic route is outlined in the primary literature and is summarized here for informational purposes. Researchers should refer to the supporting information of the original publication for precise experimental details.

Experimental Protocol: Synthesis of Erk5-IN-4 (Compound 34b)

The synthesis of Erk5-IN-4 involves the coupling of a substituted pyrrole carboxylic acid with a pyrazole amine. The key steps, based on the published literature, can be generalized as follows:

• Synthesis of the Pyrrole Carboxylic Acid Intermediate: This typically involves the formation of the pyrrole ring system with the desired substituents at positions 1 and 4. The carboxylic acid moiety at position 2 is often introduced via functional group manipulation of a suitable precursor.

• Synthesis of the Pyrazole Amine Intermediate: This involves the synthesis of a 1-methyl-1H-pyrazol-4-amine.

• Amide Coupling: The pyrrole carboxylic acid is activated, for example, using a coupling reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), and then reacted with the pyrazole amine to form the final amide bond of Erk5-IN-4.

• Purification: The final compound is purified using standard chromatographic techniques, such as column chromatography or preparative HPLC, to yield the pure Erk5-IN-4.

Note: This is a generalized description. For a detailed, step-by-step protocol, including reagents, reaction conditions, and characterization data, please consult the supplementary materials of Miller et al., J Med Chem. 2022 May 12; 65(9): 6513–6540.

Biological Activity and Quantitative Data

Erk5-IN-4 has been demonstrated to be a potent and selective inhibitor of ERK5 kinase activity. Its biological activity has been characterized through various in vitro and cellular assays.

Table 1: Biochemical and Cellular Activity of Erk5-IN-4

Assay Type	Target/Cell Line	Endpoint	Value	Reference
Biochemical Assay	Full-length ERK5	IC50	77 nM
Biochemical Assay	Truncated ERK5 (ΔTAD)	IC50	300 nM
Kinase Selectivity	p38	IC50	>30 µM
Bromodomain Selectivity	BRD4	IC50	>20 µM
Cellular Proliferation	HEK293	GI50 (72h)	19.6 µM
Cellular Proliferation	A498	GI50 (72h)	22.3 µM
Cellular Proliferation	SJSA-1	GI50 (72h)	25 µM
Cellular Proliferation	MDA-MB-231	GI50 (72h)	26.6 µM

Table 2: Kinome Selectivity of Erk5-IN-4

Kinase Target	Kd (µM)	Reference
ABL1 (non-phosphorylated)	1.2
AURKA	0.29
CSF1R	0.046
DCAMKL1 (DCLK1)	0.061
ERK5 (MAPK7)	0.18
FGFR1	0.38
JAK3 (JH1 domain-catalytic)	1.3
KIT	0.42
LRRK2	0.22
MEK5 (MAP2K5)	2.8

Experimental Protocols:

• ERK5 Kinase Activity Assay: The inhibitory activity of Erk5-IN-4 against ERK5 was likely determined using a biochemical assay that measures the phosphorylation of a specific substrate by the ERK5 enzyme. A common method is a radiometric assay using [γ-³²P]ATP or a fluorescence-based assay. The assay would involve incubating recombinant ERK5 enzyme with its substrate (e.g., myelin basic protein or a specific peptide) and ATP in the presence of varying concentrations of Erk5-IN-4. The amount of phosphorylated substrate is then quantified to determine the IC50 value.[10]

• Cellular Proliferation Assay (GI50): The growth inhibitory (GI50) concentration of Erk5-IN-4 in various cancer cell lines was determined using a standard cell viability assay, such as the sulforhodamine B (SRB) or MTS assay. Cells were seeded in 96-well plates and treated with a range of Erk5-IN-4 concentrations for 72 hours. The cell viability was then measured, and the GI50 value, the concentration at which cell growth is inhibited by 50%, was calculated.

• Kinome Selectivity Profiling: The selectivity of Erk5-IN-4 was assessed against a panel of other kinases. This is typically performed using a binding assay, such as the KINOMEscan™ technology, which measures the binding affinity (Kd) of the compound to a large number of kinases. This helps to determine the selectivity profile of the inhibitor and identify potential off-target effects.

Visualizations

Signaling Pathway

Caption: The ERK5 signaling pathway and the point of inhibition by Erk5-IN-4.

Experimental Workflow

Caption: Workflow for the discovery and optimization of Erk5-IN-4.

Conclusion

Erk5-IN-4 represents a significant advancement in the development of selective ERK5 inhibitors. Its discovery through a rigorous optimization process has yielded a compound with potent biochemical and cellular activity, coupled with a favorable selectivity profile. This technical guide provides a centralized resource for understanding the discovery, synthesis, and biological characterization of Erk5-IN-4, which will be a valuable tool for researchers in the field of oncology and drug discovery. Further investigation into the therapeutic potential of Erk5-IN-4 in preclinical models of disease is warranted.

References

• 1. MEK5/ERK5 Pathway: The first fifteen years - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? [frontiersin.org]
• 6. MEK5-ERK5 Signaling in Cancer: Implications for Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinical Significance and Regulation of ERK5 Expression and Function in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Parallel Optimization of Potency and Pharmacokinetics Leading to the Discovery of a Pyrrole Carboxamide ERK5 Kinase Domain Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Paradoxical activation of the protein kinase-transcription factor ERK5 by ERK5 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Erk5-IN-4 in MAPK Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways are crucial regulators of a myriad of cellular processes, including proliferation, differentiation, apoptosis, and stress responses. The ERK5 (also known as BMK1 or MAPK7) cascade is a distinct MAPK pathway that has garnered significant interest as a therapeutic target in oncology and inflammatory diseases. Unlike the well-studied ERK1/2 pathway, ERK5 possesses a unique C-terminal domain that endows it with transcriptional activation capabilities. Erk5-IN-4 has emerged as a potent and selective inhibitor of the ERK5 kinase domain, providing a valuable chemical tool to dissect the biological functions of ERK5 and explore its therapeutic potential. This technical guide provides an in-depth overview of Erk5-IN-4, its mechanism of action, quantitative data, and detailed experimental protocols for its characterization.

The ERK5 Signaling Pathway

The ERK5 signaling cascade is a three-tiered kinase module initiated by various extracellular stimuli, such as growth factors and cellular stress. These signals lead to the activation of MAPK Kinase Kinase 2/3 (MEKK2/3), which in turn phosphorylates and activates MAPK Kinase 5 (MEK5). Activated MEK5 then specifically phosphorylates the TEY (Threonine-Glutamic Acid-Tyrosine) motif in the activation loop of ERK5, leading to its catalytic activation.

Activated ERK5 can phosphorylate a range of downstream substrates in both the cytoplasm and the nucleus. A key feature of ERK5 is its ability to translocate to the nucleus and directly regulate gene expression through its C-terminal transcriptional activation domain (TAD). This dual function as a protein kinase and a transcriptional regulator underscores the complexity of ERK5 signaling.

Caption: The ERK5 Signaling Pathway.

Erk5-IN-4: A Potent and Selective ERK5 Inhibitor

Erk5-IN-4 is a pyrrole carboxamide-based small molecule that acts as a potent and selective inhibitor of the ERK5 kinase domain. Its development has provided a crucial tool for investigating the specific roles of ERK5's catalytic activity in cellular processes.

Mechanism of Action

Erk5-IN-4 functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of the ERK5 kinase domain. This binding prevents the phosphorylation of downstream ERK5 substrates, thereby inhibiting its kinase-dependent signaling pathways.

An important and intriguing aspect of Erk5-IN-4 and other similar ERK5 kinase inhibitors is the phenomenon of "paradoxical activation" of ERK5's transcriptional activity. While inhibiting the kinase function, the binding of Erk5-IN-4 to the kinase domain can induce a conformational change in the full-length ERK5 protein. This change is thought to expose the nuclear localization signal (NLS) and promote the translocation of ERK5 to the nucleus, where its C-terminal transcriptional activation domain (TAD) can independently regulate gene expression. This dual effect highlights the complexity of targeting ERK5 and underscores the importance of using appropriate assays to distinguish between its kinase-dependent and -independent functions.

Caption: Mechanism of Action of Erk5-IN-4.

Quantitative Data

The following tables summarize the key quantitative data for Erk5-IN-4, providing a clear comparison of its potency and cellular effects.

Table 1: In Vitro Kinase Inhibitory Potency

Target	Cell Line	Assay Type	IC50 (nM)	Reference
Full-length ERK5	HEK293	Cellular Kinase Assay	77
Truncated ERK5 (ΔTAD)	HEK293	Cellular Kinase Assay	300

Table 2: Kinase Selectivity Profile

Kinase	IC50 (µM)	Reference
p38α	>30
BRD4	>20

Table 3: Cellular Growth Inhibition

Cell Line	Cancer Type	GI50 (µM) (72h incubation)	Reference
HEK293	Embryonic Kidney	19.6
A498	Kidney Cancer	22.3
SJSA-1	Osteosarcoma	25
MDA-MB-231	Breast Cancer	26.6

Table 4: In Vivo Pharmacokinetics in Mouse

Parameter	Value
Oral Bioavailability	42%
Dose (p.o.)	10 mg/kg

Data extracted from Miller DC, et al. J Med Chem. 2022 May 12;65(9):6513-540.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following protocols are based on the methodologies described in the primary literature for the characterization of Erk5-IN-4.

Protocol 1: HEK293 Cell-Based ERK5 Kinase Activity Assay

This assay measures the ability of a compound to inhibit ERK5 kinase activity within a cellular context.

Materials:

• HEK293 cells

• Expression vectors for full-length ERK5 or truncated ERK5 (ΔTAD)

• Transfection reagent (e.g., Lipofectamine)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Antibodies: anti-phospho-ERK5 (Thr219/Tyr221), anti-total-ERK5

• SDS-PAGE gels and Western blotting apparatus

• EGF (Epidermal Growth Factor)

• Erk5-IN-4 or other test compounds

Workflow:

Caption: HEK293 Cell-Based ERK5 Kinase Assay Workflow.

Procedure:

• Cell Culture and Transfection: Seed HEK293 cells in appropriate culture plates. Transfect the cells with the desired ERK5 expression vector using a suitable transfection reagent according to the manufacturer's protocol. Allow the cells to express the protein for 24-48 hours.

• Compound Treatment: Pretreat the cells with various concentrations of Erk5-IN-4 or a vehicle control (e.g., DMSO) for a specified period (e.g., 1-2 hours).

• Stimulation: Stimulate the cells with a known ERK5 activator, such as EGF (e.g., 100 ng/mL), for a short duration (e.g., 15-30 minutes) to induce ERK5 phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting: Determine the protein concentration of the lysates. Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunodetection: Block the membrane and probe with primary antibodies against phospho-ERK5 and total ERK5. Subsequently, incubate with appropriate HRP-conjugated secondary antibodies.

• Data Analysis: Detect the chemiluminescent signal and quantify the band intensities. Normalize the phospho-ERK5 signal to the total ERK5 signal. Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Cell Growth Inhibition (GI50) Assay

This assay determines the concentration of a compound that inhibits cell growth by 50%.

Materials:

• Cancer cell lines (e.g., HEK293, A498, SJSA-1, MDA-MB-231)

• Complete cell culture medium

• 96-well plates

• Cell viability reagent (e.g., Sulforhodamine B (SRB), MTT, or CellTiter-Glo)

• Erk5-IN-4 or other test compounds

• Plate reader

Procedure:

• Cell Seeding: Seed the desired cancer cell line into 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Addition: Add a serial dilution of Erk5-IN-4 (typically in a range spanning several orders of magnitude) or vehicle control to the wells.

• Incubation: Incubate the plates for a specified period, typically 72 hours, under standard cell culture conditions (37°C, 5% CO2).

• Cell Viability Measurement:

  • For SRB assay: Fix the cells with trichloroacetic acid, stain with SRB dye, and solubilize the dye.

  • For MTT assay: Add MTT solution, incubate to allow for formazan crystal formation, and then solubilize the crystals.

  • For CellTiter-Glo assay: Add the reagent to measure ATP levels as an indicator of cell viability.

• Data Analysis: Measure the absorbance or luminescence using a plate reader. Calculate the percentage of growth inhibition for each compound concentration relative to the vehicle-treated control. Plot the percentage of inhibition against the log of the compound concentration and determine the GI50 value using non-linear regression analysis.

Conclusion

Erk5-IN-4 is a valuable research tool for elucidating the complex roles of ERK5 in health and disease. Its high potency and selectivity for the ERK5 kinase domain allow for the specific interrogation of kinase-dependent signaling events. However, the phenomenon of paradoxical transcriptional activation necessitates a careful and multi-faceted experimental approach to fully understand its biological effects. The quantitative data and detailed protocols provided in this guide serve as a comprehensive resource for researchers and drug development professionals working to unravel the intricacies of MAPK signaling and develop novel therapeutic strategies targeting the ERK5 pathway.

Erk5 Inhibition in Oncology: A Technical Guide to the Therapeutic Potential of Erk5-IN-4 and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Extracellular signal-regulated kinase 5 (ERK5), a key member of the mitogen-activated protein kinase (MAPK) family, has emerged as a compelling therapeutic target in oncology. Its intricate involvement in fundamental cancer processes—including proliferation, survival, metastasis, and angiogenesis—positions ERK5 signaling as a critical node in tumor progression. This technical guide provides an in-depth overview of the therapeutic potential of ERK5 inhibition, with a focus on the preclinical data surrounding potent ERK5 inhibitors. While specific public data for a compound designated "Erk5-IN-4" is limited, this document will focus on the well-characterized and structurally related ERK5 inhibitor, XMD8-92, as a representative molecule to illustrate the therapeutic promise of this class of compounds. This guide will detail the mechanism of action of ERK5 inhibitors, summarize key preclinical findings in various cancer models, provide detailed experimental protocols for assessing inhibitor efficacy, and visualize the underlying biological pathways and experimental workflows.

The ERK5 Signaling Pathway in Cancer

The ERK5 signaling cascade is a linear pathway initiated by various extracellular stimuli, including growth factors and stress signals.[1] Activation of this pathway proceeds through a series of phosphorylation events, culminating in the activation of ERK5 and the subsequent regulation of downstream transcription factors that drive oncogenic processes.[2]

Key components of the ERK5 signaling pathway include:

• Upstream Activators: The pathway is primarily activated by MEK5, which is, in turn, activated by upstream kinases such as MEKK2 and MEKK3.[2]

• ERK5 (MAPK7): The central kinase of this pathway, ERK5, possesses a unique C-terminal tail containing a nuclear localization signal and a transcriptional activation domain, allowing it to directly regulate gene expression.[3]

• Downstream Effectors: Activated ERK5 translocates to the nucleus and phosphorylates several transcription factors, including myocyte enhancer factor-2 (MEF2), c-Myc, and members of the activator protein-1 (AP-1) family (c-Fos, Fra-1).[4] This leads to the transcription of genes involved in cell cycle progression (e.g., Cyclin D1), survival, and cell motility.[2][5]

Dysregulation of the ERK5 pathway has been implicated in numerous cancers, where it is often associated with more aggressive disease and poorer patient outcomes.[6]

Caption: The ERK5 Signaling Pathway in Cancer.

Mechanism of Action of Erk5 Inhibitors

Erk5 inhibitors, such as XMD8-92, are small molecules that function as ATP-competitive inhibitors of the ERK5 kinase.[2] By binding to the ATP-binding pocket of ERK5, these inhibitors prevent the phosphorylation of its downstream substrates, thereby blocking the entire signaling cascade.[1] This inhibition leads to a reduction in the transcription of genes that are critical for tumor growth and survival.[7]

It is important to note that some ERK5 inhibitors, including XMD8-92, have been shown to exhibit off-target effects, most notably on bromodomain-containing protein 4 (BRD4).[8] This dual activity may contribute to the observed anti-proliferative effects and should be considered when interpreting experimental results.[8]

Therapeutic Applications in Oncology: Preclinical Evidence

Inhibition of the ERK5 pathway has demonstrated significant anti-tumor activity in a wide range of preclinical cancer models.

Breast Cancer

In models of triple-negative breast cancer (TNBC), a subtype with limited targeted therapy options, ERK5 inhibition has been shown to reduce cell proliferation, invasion, and metastasis.[3] Genetic silencing of ERK5 in TNBC cell lines impairs their metastatic potential in vivo.[9] Furthermore, the combination of ERK5 inhibitors with other targeted agents, such as HSP90 inhibitors, has shown synergistic effects in suppressing tumor growth.[2]

Lung Cancer

Elevated expression of MEK5 and ERK5 in human lung tumors correlates with a poor prognosis.[6] Preclinical studies have demonstrated that both genetic and pharmacological inhibition of the ERK5 pathway reduces the proliferation of non-small cell lung cancer (NSCLC) cell lines and inhibits tumor growth in xenograft models.[6] In the context of inflammation-driven skin carcinogenesis, targeting ERK5 has been shown to prevent tumorigenesis.[10]

Prostate Cancer

The MEK5/ERK5 pathway is implicated in the proliferation of prostate cancer cells.[2] Constitutive activation of this pathway accelerates cell cycle progression in prostate cancer cell lines.[2]

Hematological Malignancies

In acute myeloid leukemia (AML), inhibition of ERK5 has been shown to trigger apoptosis and inhibit cell proliferation.[7] The ERK5 inhibitor XMD8-92 has demonstrated the ability to induce cell cycle arrest and apoptosis in AML cell lines.[7]

Melanoma

In melanoma models, both genetic silencing and pharmacological inhibition of the ERK5 pathway reduce the growth of melanoma cells, including those with BRAF mutations.[5] Combining ERK5 inhibitors with BRAF inhibitors like vemurafenib has shown enhanced anti-tumor effects.[5]

Quantitative Preclinical Data

The following tables summarize key quantitative data for the ERK5 inhibitor XMD8-92 from various preclinical studies.

Table 1: In Vitro Efficacy of XMD8-92

Cancer Type	Cell Line	Assay	IC50 / Effect	Reference
General	HeLa (Cervical)	Kinase Assay	1.5 µM (for ERK5)	[2]
Leukemia	Kasumi-1 (AML)	Apoptosis	Increased sub-G1 phase	[7]
Leukemia	HL-60 (AML)	Cell Cycle	G1 arrest	[7]
Breast Cancer	MDA-MB-231 (TNBC)	Proliferation	Synergistic with BVD-523	[11]
Breast Cancer	MDA-MB-468 (TNBC)	Proliferation	Synergistic with BVD-523	[11]

Table 2: In Vivo Efficacy of XMD8-92

Cancer Model	Treatment	Outcome	Reference
Various Xenografts	XMD8-92	Decreased tumor volume	[2]
Mesothelioma Xenograft	XMD8-92	Reduced tumor growth	[5]
Melanoma Xenograft	XMD8-92 + Vemurafenib	More effective than single agents	[5]
Pancreatic Xenograft	XMD8-92 (50 mg/kg i.p.)	Significant inhibition of tumor growth	[12]
Skin Carcinogenesis	XMD8-92 + Doxorubicin	Additive effect in preventing tumor growth	[10]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the efficacy of ERK5 inhibitors.

Western Blot for Phospho-ERK5

This protocol details the detection of activated ERK5 by measuring its phosphorylation.

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody: anti-phospho-ERK5 (Thr218/Tyr220)

• Primary antibody: anti-total ERK5

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Treat cells with the ERK5 inhibitor at various concentrations and for desired time points. Include appropriate positive and negative controls.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of each lysate.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the anti-phospho-ERK5 primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

• Strip the membrane and re-probe with an anti-total ERK5 antibody to confirm equal loading.

Caption: Western Blot Workflow for p-ERK5 Detection.

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• 96-well cell culture plates

• Complete cell culture medium

• Erk5 inhibitor stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of the Erk5 inhibitor. Include vehicle-treated and untreated controls.

• Incubate the cells for a specified period (e.g., 48-72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Transwell Migration Assay

This assay assesses the migratory capacity of cancer cells in response to a chemoattractant.

Materials:

• Transwell inserts with a porous membrane (e.g., 8.0 µm pore size)

• 24-well companion plates

• Serum-free cell culture medium

• Complete cell culture medium (as a chemoattractant)

• Erk5 inhibitor

• Cotton swabs

• Fixation solution (e.g., methanol)

• Staining solution (e.g., crystal violet)

• Microscope

Procedure:

• Pre-treat the cells with the Erk5 inhibitor or vehicle control for a specified time.

• Resuspend the cells in serum-free medium.

• Add complete medium (containing serum as a chemoattractant) to the lower chamber of the 24-well plate.

• Place the Transwell inserts into the wells.

• Seed the pre-treated cells into the upper chamber of the inserts.

• Incubate for a period that allows for cell migration (e.g., 12-24 hours).

• Remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix the migrated cells on the lower surface of the membrane with fixation solution.

• Stain the migrated cells with staining solution.

• Count the number of migrated cells in several random fields under a microscope.

In Vivo Xenograft Tumor Model

This protocol describes the evaluation of an Erk5 inhibitor's anti-tumor efficacy in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cells for injection

• Matrigel (optional)

• Erk5 inhibitor formulation for in vivo administration

• Vehicle control

• Calipers for tumor measurement

• Animal monitoring equipment

Procedure:

• Subcutaneously inject a suspension of cancer cells (and optionally Matrigel) into the flank of the mice.

• Monitor the mice for tumor formation.

• Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer the Erk5 inhibitor or vehicle control to the respective groups according to the desired dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Measure the tumor dimensions with calipers at regular intervals (e.g., twice a week).

• Calculate the tumor volume using the formula: (Length x Width²) / 2.

• Monitor the body weight and overall health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, western blotting).

Conclusion and Future Directions

The inhibition of the ERK5 signaling pathway represents a promising therapeutic strategy in oncology. Preclinical data for inhibitors like XMD8-92 demonstrate significant anti-tumor activity across a range of cancer types by impeding proliferation, survival, and metastasis. While the specific compound "Erk5-IN-4" requires further public clarification, the broader class of ERK5 inhibitors holds considerable potential for the development of novel cancer therapies.

Future research should focus on the development of highly selective ERK5 inhibitors to minimize off-target effects and to further elucidate the precise role of ERK5 kinase activity in cancer. Additionally, exploring combination therapies that target parallel or downstream pathways may offer synergistic anti-tumor effects and overcome potential resistance mechanisms. As our understanding of the complexities of the ERK5 signaling network deepens, so too will our ability to rationally design and implement effective therapeutic interventions targeting this critical oncogenic pathway.

References

• 1. What are ERK5 inhibitors and how do they work? [synapse.patsnap.com]
• 2. MEK5-ERK5 Signaling in Cancer: Implications for Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. Impact of ERK5 on the Hallmarks of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical, genetic and pharmacological data support targeting the MEK5/ERK5 module in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Pharmacological Inhibition of ERK5 Enhances Apoptosis in Acute Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? [frontiersin.org]
• 9. The extracellular-regulated protein kinase 5 (ERK5) enhances metastatic burden in triple-negative breast cancer through focal adhesion protein kinase (FAK)-mediated regulation of cell adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. A first-in-class selective inhibitor of ERK1/2 and ERK5 overcomes drug resistance with a single-molecule strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]

An In-depth Technical Guide to the Off-Target Activities of First-Generation ERK5 Inhibitors on Bromodomains

Issued for: Researchers, Scientists, and Drug Development Professionals

Abstract: The development of small molecule inhibitors for Extracellular signal-regulated kinase 5 (ERK5), a member of the mitogen-activated protein (MAP) kinase family, has been a focus for therapeutic intervention in oncology and inflammation. However, the initial exploration of ERK5's function was complicated by the off-target activities of first-generation tool compounds. This guide provides a detailed examination of these off-target effects, with a specific focus on the interaction with bromodomain-containing proteins. It has been discovered that the widely used early ERK5 inhibitors, such as XMD8-92 and its analogs, are potent inhibitors of the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4. This dual activity has led to a re-evaluation of data previously attributed solely to ERK5 kinase inhibition. This document consolidates quantitative data, outlines key experimental protocols for off-target assessment, and visualizes the underlying biological and logical relationships to provide a comprehensive resource for researchers in the field.

A note on nomenclature: The specific compound "Erk5-IN-4" is not a standardized name found in the reviewed scientific literature. This guide focuses on the well-characterized off-target profiles of the foundational ERK5 inhibitor XMD8-92 and its closely related analogs, such as XMD17-109 (also known as ERK5-IN-1), to which queries regarding early ERK5 inhibitors often refer.

Data Presentation: Quantitative Analysis of Inhibitor Selectivity

The critical finding in the study of early ERK5 inhibitors was that their biological effects often stemmed from potent off-target inhibition of the BET family of bromodomains.[1] The anti-inflammatory and anti-proliferative activities of compounds like XMD8-92 are now understood to be largely driven by this BRD4 inhibition rather than their intended action on ERK5's kinase activity.[2][3]

The following table summarizes the quantitative data for key first-generation ERK5 inhibitors, comparing their activity on ERK5 with their off-target activity on the first bromodomain of BRD4 [BRD4(1)]. For context, data for highly selective ERK5 and BRD inhibitors are also included.

Compound Name	Classification	ERK5 IC50 (nM)[3]	BRD4(1) Kd (nM)[3]	Selectivity Ratio (ERK5 IC50 / BRD4 Kd)[3]
XMD8-92	Dual ERK5/BRD	190	170	1.1
AX15910	Dual ERK5/BRD	20	22	0.9
AX15839	Dual ERK5/BRD	170	130	1.3
AX15836	Selective ERK5	8	3,600	0.002
I-BET762	Selective BRD	>10,000	31	>320
JQ1	Selective BRD	>10,000	65	>150

Experimental Protocols

Characterizing the on- and off-target activities of kinase inhibitors requires a multi-faceted approach involving biochemical and cell-based assays. The following protocols are fundamental to differentiating ERK5 kinase inhibition from bromodomain binding.

Kinase Inhibition Profiling (KiNativ™)

This chemoproteomics platform is utilized for profiling kinase inhibitor potency and selectivity directly in complex biological lysates, providing a more physiologically relevant assessment than purified enzyme assays.

• Principle: The assay measures the ability of a compound to prevent the covalent labeling of a kinase's active site by a biotinylated, irreversible ATP-competitive probe. The amount of unlabeled kinase, which corresponds to the degree of inhibition, is quantified by mass spectrometry.

• Methodology:

  • Lysate Preparation: Prepare cell or tissue lysates under native conditions to preserve protein structure and function.

  • Compound Incubation: Incubate the lysate with varying concentrations of the test inhibitor (e.g., XMD8-92) for a defined period to allow for target binding.

  • Probe Labeling: Add a biotinylated acyl-phosphate probe that irreversibly binds to the ATP-binding site of active kinases that are not occupied by the inhibitor.

  • Enrichment: Capture the biotin-labeled proteins using streptavidin beads.

  • Quantification: Elute, digest, and analyze the captured proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The signal for each kinase is inversely proportional to the inhibition by the compound.

  • Data Analysis: Calculate IC50 values by plotting the remaining kinase signal against the inhibitor concentration.

Bromodomain Binding Affinity (BROMOscan™)

This competitive binding assay is used to determine the dissociation constants (Kd) of compounds for a large panel of bromodomains, providing a quantitative measure of off-target binding.

• Principle: The assay measures the ability of a test compound to displace a reference ligand that is immobilized on a solid support and bound to a DNA-tagged bromodomain. The amount of bromodomain remaining bound to the solid support is quantified by qPCR of the DNA tag.

• Methodology:

  • Assay Preparation: A specific bromodomain construct (e.g., BRD4(1)) tagged with DNA is bound to a proprietary, immobilized ligand in microplate wells.

  • Competitive Binding: The test compound is added at various concentrations to compete with the immobilized ligand for binding to the bromodomain.

  • Equilibration: The reaction is allowed to reach equilibrium.

  • Quantification: The amount of DNA-tagged bromodomain remaining bound to the solid support is quantified using qPCR. A lower signal indicates greater displacement by the test compound.

  • Data Analysis: Kd values are calculated based on the dose-response curve of the compound's ability to displace the bromodomain from the immobilized ligand.[3]

Cellular ERK5 Autophosphorylation Assay

This cell-based assay validates whether a compound can inhibit the catalytic activity of ERK5 within a cellular context by measuring its activation-loop autophosphorylation.

• Principle: Upon activation by upstream stimuli (e.g., EGF or sorbitol), ERK5 undergoes autophosphorylation, which can be detected by a mobility shift on an SDS-PAGE gel and immunoblotting. An effective inhibitor will prevent this phosphorylation.

• Methodology:

  • Cell Culture and Treatment: Plate cells (e.g., HeLa) and serum-starve them. Pre-incubate the cells with the test inhibitor at various concentrations.

  • Stimulation: Stimulate the cells with an ERK5 activator, such as Epidermal Growth Factor (EGF) or sorbitol, to induce ERK5 autophosphorylation.[4][5]

  • Lysis and Protein Quantification: Lyse the cells and determine the total protein concentration.

  • Immunoblotting: Separate protein lysates via SDS-PAGE, transfer to a membrane, and probe with an antibody specific for total ERK5. The phosphorylated, active form of ERK5 will appear as a slower-migrating band.

  • Analysis: Quantify the intensity of the shifted (phosphorylated) and un-shifted bands to determine the extent of inhibition at each compound concentration and calculate an EC50 value.[4]

Mandatory Visualizations

Signaling Pathway and Off-Target Interaction

Caption: Intended vs. Off-Target Pathways of Dual ERK5/BRD4 Inhibitors.

Experimental Workflow for Off-Target Characterization

Caption: Workflow for Deconvoluting On-Target vs. Off-Target Cellular Effects.

Logical Relationship of ERK5 Inhibitor Generations

Caption: Evolution of ERK5 Inhibitors to Address Off-Target Bromodomain Activity.

References

• 1. Acute pharmacological degradation of ERK5 does not inhibit cellular immune response or proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ERK5 kinase activity is dispensable for cellular immune response and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pnas.org [pnas.org]

Protocols & Analytical Methods

Application Notes and Protocols for Erk5-IN-4 in Kinase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Extracellular signal-regulated kinase 5 (ERK5), also known as Big MAP Kinase 1 (BMK1), is a key component of a distinct mitogen-activated protein kinase (MAPK) signaling cascade.[1][2] This pathway is activated by a variety of stimuli, including growth factors and cellular stress, and plays a crucial role in regulating cell proliferation, differentiation, survival, and angiogenesis.[3][4] Dysregulation of the ERK5 pathway has been implicated in various diseases, particularly in cancer, making it an attractive target for therapeutic intervention.[3][5]

Erk5-IN-4 (also known as XMD17-109) is a small molecule inhibitor designed to target the kinase activity of ERK5.[6] It belongs to a class of ATP-competitive inhibitors developed to provide researchers with tools to probe the biological functions of ERK5.[7] Understanding its application in kinase assays is fundamental to characterizing its potency, selectivity, and cellular effects. These application notes provide a comprehensive guide to using Erk5-IN-4 in biochemical kinase activity assays.

ERK5 Signaling Pathway

The ERK5 signaling cascade is a three-tiered system. It is typically initiated by stimuli that activate MAP kinase kinase kinases (MEKK2 and MEKK3).[8][9] These kinases then phosphorylate and activate the dual-specificity MAP kinase kinase 5 (MEK5).[4][10] MEK5 is the direct upstream activator of ERK5, phosphorylating a TEY (Threonine-Glutamic Acid-Tyrosine) motif in the ERK5 kinase domain.[8][9][11] Once activated, ERK5 can translocate to the nucleus to phosphorylate various downstream substrates, including transcription factors like the Myocyte Enhancer Factor 2 (MEF2) family, leading to changes in gene expression that govern cellular responses.[4][12]

Caption: The ERK5 Signaling Cascade and Point of Inhibition.

Mechanism of Action and Critical Considerations

Erk5-IN-4 functions as an ATP-competitive inhibitor, binding to the ATP pocket within the ERK5 kinase domain. This prevents the phosphorylation of downstream substrates. However, a critical phenomenon known as paradoxical activation has been observed with several ERK5 kinase inhibitors.[11] Binding of an inhibitor to the kinase domain can induce a conformational change in the ERK5 protein.[11] This change can expose the nuclear localization signal, leading to the translocation of the inhibitor-bound, kinase-dead ERK5 to the nucleus.[3] Once in the nucleus, the C-terminal transcriptional activation domain (TAD) of ERK5 can still function, paradoxically increasing the transcription of certain genes, such as KLF2.[3] Researchers must be aware of this potential effect, as it can lead to biological outcomes that are independent of ERK5's kinase activity.

Quantitative Data for ERK5 Inhibitors

The potency and selectivity of ERK5 inhibitors are critical parameters. The following table summarizes publicly available IC50 data for Erk5-IN-4 and other commonly used ERK5 inhibitors.

Compound	Target	IC50 (nM)	Assay Type	Key Off-Targets	IC50 (nM)
Erk5-IN-4 (XMD17-109)	ERK5	~190	In vitro kinase assay	BRD4	200-700[13]
XMD8-92	ERK5	80	In vitro kinase assay	BRD4, LRRK2	Potent activity[13]
AX15836	ERK5	8 - 170	In vitro kinase assay	Engineered to lack BRD4 activity	>10,000
TG02	ERK5	43	In vitro kinase assay	CDKs (1, 2, 5, 9), JAK2	<20[7]
JWG-071	ERK5	-	In vitro kinase assay	LRRK2, DCAMKL1, PLK4	Potent activity[11]

Note: IC50 values can vary between different assay platforms and conditions. The data presented is for comparative purposes.

Experimental Protocol: In Vitro Kinase Activity Assay (Radiometric)

This protocol describes a method to determine the IC50 of Erk5-IN-4 against recombinant human ERK5 using a radiometric assay with [γ-³³P]ATP.

Principle

The kinase activity is measured by quantifying the incorporation of a radioactive phosphate group (from [γ-³³P]ATP) onto a suitable substrate, such as Myelin Basic Protein (MBP) or a specific peptide substrate. The amount of radioactivity incorporated is directly proportional to the enzyme's activity. By testing a range of inhibitor concentrations, a dose-response curve can be generated to calculate the IC50 value.

Materials and Reagents

• Enzyme: Active Recombinant Human ERK5 (e.g., ProQinase™ ERK5)[14]

• Inhibitor: Erk5-IN-4, dissolved in 100% DMSO to create a stock solution (e.g., 10 mM)

• Substrate: Myelin Basic Protein (MBP)

• Radioisotope: [γ-³³P]ATP

• Cold ATP: Adenosine triphosphate, for stock solution

• Assay Buffer (1X): 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20

• Stop Reagent: 3% Phosphoric acid

• Filter Plates: 96-well P81 phosphocellulose filter plates

• Scintillation Counter and Scintillation Fluid

• Control Inhibitor (Optional): Staurosporine[14]

Procedure

• Inhibitor Preparation:

  • Perform serial dilutions of the 10 mM Erk5-IN-4 stock solution in 100% DMSO. For a typical 10-point curve, use a 1:3 dilution series.

  • Further dilute these intermediate stocks into 1X Assay Buffer to achieve the final desired assay concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Reaction Setup (96-well plate):

  • Prepare a master mix containing the 1X Assay Buffer, substrate (MBP at a final concentration of ~0.2 mg/mL), and [γ-³³P]ATP/ATP mix (final concentration of ~10 µM ATP).

  • Add 20 µL of the diluted Erk5-IN-4 or control (DMSO for 100% activity, buffer for background) to the appropriate wells.

  • Add 20 µL of the master mix to all wells.

  • To initiate the reaction, add 10 µL of diluted ERK5 enzyme (pre-diluted in 1X Assay Buffer) to all wells except the background control wells (add 10 µL of assay buffer instead).

• Kinase Reaction Incubation:

  • Seal the plate and incubate for 60 minutes at 30°C with gentle agitation.

• Stopping the Reaction and Capturing Substrate:

  • Stop the reaction by adding 50 µL of 3% phosphoric acid to each well.

  • Transfer the total volume from each well to a P81 phosphocellulose filter plate.

  • Wash the filter plate 3-4 times with 0.75% phosphoric acid to remove unincorporated [γ-³³P]ATP.

  • Wash once with acetone and allow the plate to air dry completely.

• Detection and Data Analysis:

  • Add scintillation fluid to each well.

  • Measure the radioactivity in each well using a scintillation counter (counts per minute, CPM).

  • Calculate Percent Inhibition:

    • % Inhibition = 100 * (1 - (CPM_Inhibitor - CPM_Background) / (CPM_DMSO - CPM_Background))

  • Determine IC50:

    • Plot the percent inhibition against the logarithm of the Erk5-IN-4 concentration.

    • Fit the data to a sigmoidal dose-response (variable slope) equation using graphing software (e.g., GraphPad Prism) to determine the IC50 value.

Caption: Workflow for a Radiometric ERK5 Kinase Activity Assay.

Protocol: Cell-Based Assay for ERK5 Inhibition

To assess the activity of Erk5-IN-4 in a cellular context, a Western blot-based assay can be used to measure the phosphorylation of a downstream ERK5 target.

• Cell Culture: Culture cells known to have an active ERK5 pathway (e.g., HeLa, endothelial cells) in appropriate media.

• Stimulation and Inhibition:

  • Serum-starve the cells for 4-6 hours to reduce basal kinase activity.

  • Pre-incubate the cells with various concentrations of Erk5-IN-4 (and a DMSO vehicle control) for 1-2 hours.

  • Stimulate the cells with a known ERK5 activator (e.g., EGF, sorbitol) for 15-30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Determine the total protein concentration of the lysates.

  • Separate equal amounts of protein using SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phospho-MEF2C (as a marker of ERK5 activity), total MEF2C, total ERK5, and a loading control (e.g., GAPDH or β-actin).

  • Incubate with appropriate secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

• Analysis: Quantify the band intensities. A reduction in the ratio of phospho-MEF2C to total MEF2C in the presence of Erk5-IN-4 indicates successful inhibition of the ERK5 pathway in a cellular environment.

References

• 1. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 2. Activity assays for extracellular signal-regulated kinase 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | The significance of ERK5 catalytic-independent functions in disease pathways [frontiersin.org]
• 4. MEK5/ERK5 Pathway: The first fifteen years - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The significance of ERK5 catalytic-independent functions in disease pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MEK5-ERK5 Signaling in Cancer: Implications for Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? [frontiersin.org]
• 9. ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of small molecule extracellular signal-regulated kinases (ERKs) inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Canonical and Kinase Activity-Independent Mechanisms for Extracellular Signal-Regulated Kinase 5 (ERK5) Nuclear Translocation Require Dissociation of Hsp90 from the ERK5-Cdc37 Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. reactionbiology.com [reactionbiology.com]

Application Notes and Protocols for Erk5-IN-4 in In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Erk5-IN-4, a potent and selective inhibitor of Extracellular signal-regulated kinase 5 (ERK5), in in vitro research settings. This document outlines the mechanism of action, optimal concentration ranges for various cell-based assays, and detailed experimental protocols.

Introduction

Extracellular signal-regulated kinase 5 (ERK5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1), is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1][2][3] The ERK5 pathway is activated by a variety of extracellular stimuli, including growth factors and cellular stress, and plays a crucial role in regulating fundamental cellular processes such as proliferation, differentiation, survival, and angiogenesis.[2][4] Dysregulation of the ERK5 signaling pathway has been implicated in the pathogenesis of various diseases, particularly cancer, making it an attractive target for therapeutic intervention.[2][5]

Erk5-IN-4 is a potent and selective small molecule inhibitor of ERK5 kinase activity.[6] It offers a valuable tool for investigating the biological functions of ERK5 and for preclinical studies exploring the therapeutic potential of ERK5 inhibition.

Mechanism of Action

Erk5-IN-4 functions as a selective inhibitor of the ERK5 kinase.[6] In biochemical assays using HEK293 cells, Erk5-IN-4 has been shown to inhibit the kinase activity of full-length ERK5 with an IC50 of 77 nM and truncated ERK5 (lacking the transcriptional activation domain) with an IC50 of 300 nM.[6] The inhibitor demonstrates selectivity for ERK5 over other kinases such as p38 (IC50 >30 µM) and BRD4 (IC50 >20 µM).[6]

It is important to note that while low nanomolar concentrations of Erk5-IN-4 effectively inhibit ERK5 kinase activity, concentrations in the range of 0-1 µM have been observed to cause a "paradoxical activation" of ERK5's transcriptional activity.[6] This phenomenon is thought to result from a conformational change in the ERK5 protein upon inhibitor binding, which exposes the nuclear localization sequence and promotes its translocation to the nucleus, where its C-terminal transcriptional activation domain can become active.[6] Researchers should be mindful of this dual effect when designing experiments and interpreting results.

Data Presentation: In Vitro Efficacy of Erk5-IN-4

The following table summarizes the key quantitative data for the in vitro activity of Erk5-IN-4.

Parameter	Cell Line	Concentration	Incubation Time	Reference
IC50 (Kinase Activity, full-length ERK5)	HEK293	77 nM	Not Specified	[6]
IC50 (Kinase Activity, truncated ERK5)	HEK293	300 nM	Not Specified	[6]
GI50 (Cell Growth Inhibition)	HEK293	19.6 µM	72 hours	[6]
GI50 (Cell Growth Inhibition)	A498 (Kidney Carcinoma)	22.3 µM	72 hours	[6]
GI50 (Cell Growth Inhibition)	SJSA-1 (Osteosarcoma)	25 µM	72 hours	[6]
GI50 (Cell Growth Inhibition)	MDA-MB-231 (Breast Cancer)	26.6 µM	72 hours	[6]
Paradoxical Transcriptional Activation	HEK293	0 - 1 µM	72 hours	[6]

Signaling Pathway Diagram

The following diagram illustrates the canonical ERK5 signaling pathway.

Caption: The ERK5 signaling cascade.

Experimental Protocols

Protocol 1: Cell Viability Assay (e.g., MTT Assay)

This protocol is designed to determine the half-maximal growth inhibitory concentration (GI50) of Erk5-IN-4 on a cancer cell line of interest.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Erk5-IN-4 (stock solution in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Erk5-IN-4 in complete growth medium. A typical concentration range to test would be from 0.1 µM to 100 µM. Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Erk5-IN-4. Include a vehicle control (DMSO) at the same final concentration as the highest Erk5-IN-4 concentration.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the Erk5-IN-4 concentration and determine the GI50 value using a non-linear regression curve fit.

Protocol 2: Western Blot Analysis of ERK5 Phosphorylation

This protocol is used to assess the inhibitory effect of Erk5-IN-4 on the phosphorylation of ERK5 in response to a stimulus.

Materials:

• Cell line of interest (e.g., HeLa or HUVEC)

• Serum-free medium

• Stimulant (e.g., Epidermal Growth Factor (EGF), Phorbol 12-myristate 13-acetate (PMA), or serum)

• Erk5-IN-4 (stock solution in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-ERK5 (Thr218/Tyr220), anti-total-ERK5, anti-β-actin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Starvation: Culture cells to 70-80% confluency. For many cell lines, serum starvation for 12-24 hours prior to stimulation is necessary to reduce basal ERK5 activity.

• Inhibitor Pre-treatment: Pre-treat the cells with various concentrations of Erk5-IN-4 (e.g., 10 nM, 100 nM, 1 µM) for 1-2 hours. Include a vehicle control (DMSO).

• Stimulation: Add the stimulant (e.g., 100 ng/mL EGF) for a predetermined optimal time (e.g., 15-30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-ERK5 overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with antibodies against total ERK5 and a loading control like β-actin.

• Data Analysis: Quantify the band intensities using densitometry software. Calculate the ratio of phospho-ERK5 to total ERK5 for each condition.

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for evaluating the in vitro effects of Erk5-IN-4.

Caption: General workflow for in vitro studies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Impact of ERK5 on the Hallmarks of Cancer [mdpi.com]
• 3. Frontiers | ERK5 and Cell Proliferation: Nuclear Localization Is What Matters [frontiersin.org]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. Clinical Significance and Regulation of ERK5 Expression and Function in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Erk5-IN-4 solubility and preparation for experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Erk5-IN-4 (also known as compound 26 or XMD17-109) is a potent and selective inhibitor of Extracellular signal-regulated kinase 5 (ERK5), a key component of the mitogen-activated protein kinase (MAPK) signaling pathway. [1][2][3]The ERK5 pathway is activated by a variety of stimuli, including growth factors and cellular stress, and plays a crucial role in cell proliferation, differentiation, and survival. [4]Dysregulation of the ERK5 pathway has been implicated in various diseases, including cancer, making it an attractive target for therapeutic intervention. These application notes provide detailed information on the solubility of Erk5-IN-4 and protocols for its use in common in vitro experiments.

Chemical Properties and Solubility

Erk5-IN-4 is a small molecule inhibitor with the CAS number 1888305-17-6. Proper solubilization is critical for accurate and reproducible experimental results. The following tables summarize the solubility of Erk5-IN-4 in various solvents for in vitro and in vivo studies.

In Vitro Solubility

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Notes
DMSO	108.6	200	May require sonication to fully dissolve.
Ethanol	Insoluble	Insoluble	Not a suitable solvent.
Water	Insoluble	Insoluble	Not a suitable solvent for primary stock solutions.

Data sourced from Adooq Bioscience.

In Vivo Formulations

For animal studies, Erk5-IN-4 can be prepared in various formulations to achieve the desired concentration and bioavailability.

Formulation	Solubility	Appearance
10% DMSO, 40% PEG300, 5% Tween-80, 45% saline	≥ 2.5 mg/mL (4.61 mM)	Clear solution
10% DMSO, 90% (20% SBE-β-CD in saline)	≥ 2.5 mg/mL (4.61 mM)	Clear solution
10% DMSO, 90% corn oil	≥ 2.5 mg/mL (4.61 mM)	Clear solution

Data sourced from MedChemExpress.

Biological Activity

Erk5-IN-4 has been shown to be a potent inhibitor of ERK5 in various cell lines.

Cell Line	Assay	IC50 / EC50
A549, HCT116, SW620, HeLa	Cell-based assay	<10 nM
HeLa	ERK5 Autophosphorylation	0.17 µM
KYSE-510	Cell Proliferation	0.35 µM
KYSE-520	Cell Proliferation	0.4 µM
HEK293	AP1 Transcriptional Activity	4.2 µM

Data sourced from Adooq Bioscience, Selleck Chemicals, and MedChemExpress. [5]

Signaling Pathway and Experimental Workflow

ERK5 Signaling Pathway

The diagram below illustrates the canonical ERK5 signaling pathway, which can be targeted by Erk5-IN-4. Upon stimulation by growth factors or stress, MEKK2/3 activates MEK5, which in turn phosphorylates and activates ERK5. Activated ERK5 then translocates to the nucleus to regulate the activity of various transcription factors, such as MEF2, leading to changes in gene expression that affect cell proliferation and survival.

Caption: The ERK5 signaling cascade from cell surface receptors to nuclear gene expression.

General Experimental Workflow

The following diagram outlines a typical workflow for in vitro experiments using Erk5-IN-4.

Caption: A generalized workflow for cell-based assays with Erk5-IN-4.

Experimental Protocols

Protocol 1: Preparation of Erk5-IN-4 Stock Solution

Materials:

• Erk5-IN-4 powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes

Procedure:

• Briefly centrifuge the vial of Erk5-IN-4 powder to ensure all the material is at the bottom.

• To prepare a 100 mM stock solution, add the appropriate volume of DMSO to the vial. For example, to 5 mg of Erk5-IN-4 (MW: 543.66 g/mol ), add 91.97 µL of DMSO.

• Vortex and/or sonicate the solution until the Erk5-IN-4 is completely dissolved. [2]4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Protocol 2: In Vitro ERK5 Autophosphorylation Assay

This protocol is adapted from methods used to assess the cellular activity of ERK5 inhibitors. [6]It relies on the detection of a mobility shift of phosphorylated ERK5 by Western blot.

Materials:

• HeLa cells (or other suitable cell line)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• Erk5-IN-4 stock solution (from Protocol 1)

• Stimulant (e.g., Epidermal Growth Factor - EGF, 20 ng/mL final concentration)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and Western blotting apparatus

• Primary antibody against ERK5

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Seed HeLa cells in 6-well plates at a density that will result in 80-90% confluency on the day of the experiment.

• Serum Starvation: Once the cells are attached and have reached the desired confluency, replace the complete growth medium with serum-free medium and incubate overnight.

• Inhibitor Treatment: Prepare serial dilutions of Erk5-IN-4 in serum-free medium from the stock solution. Add the diluted inhibitor to the cells and incubate for 1 hour at 37°C. Include a DMSO vehicle control.

• Stimulation: Add EGF to the medium to a final concentration of 20 ng/mL and incubate for 17 minutes at 37°C. [6]5. Cell Lysis: Aspirate the medium and wash the cells once with ice-cold PBS. Add 100-200 µL of ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting: a. Normalize the protein concentrations of all samples with lysis buffer. b. Denature the samples by adding Laemmli buffer and boiling for 5 minutes. c. Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis. d. Transfer the proteins to a PVDF membrane. e. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. f. Incubate the membrane with the primary anti-ERK5 antibody overnight at 4°C. g. Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. h. Wash the membrane again and detect the protein bands using a chemiluminescent substrate.

• Data Analysis: The activated, autophosphorylated form of ERK5 will exhibit a slower migration (a band shift) on the gel compared to the inactive form. Quantify the intensity of the shifted band relative to the unshifted band or a loading control to determine the dose-dependent inhibition by Erk5-IN-4.

Protocol 3: Cell Proliferation Assay

This protocol provides a general framework for assessing the anti-proliferative effects of Erk5-IN-4 using a colorimetric or fluorometric assay.

Materials:

• Cancer cell line of interest (e.g., KYSE-510, KYSE-520)

• Complete growth medium

• Erk5-IN-4 stock solution (from Protocol 1)

• 96-well cell culture plates

• Cell proliferation assay reagent (e.g., MTT, WST-1, or CellTiter-Glo)

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Allow the cells to attach overnight.

• Inhibitor Treatment: Prepare a 2x concentration serial dilution of Erk5-IN-4 in complete growth medium. Remove the old medium from the wells and add 100 µL of the diluted inhibitor. Include wells with vehicle control (DMSO) and wells with medium only (background).

• Incubation: Incubate the plate for 72 hours (or a time course of 24, 48, 72 hours) at 37°C in a humidified incubator.

• Assay Measurement: a. Add the cell proliferation reagent to each well according to the manufacturer's instructions (e.g., 10 µL of MTT reagent). b. Incubate for the recommended time (e.g., 2-4 hours for MTT). c. If using MTT, add the solubilization solution. d. Read the absorbance or fluorescence on a plate reader at the appropriate wavelength.

• Data Analysis: a. Subtract the background reading from all wells. b. Normalize the data to the vehicle control wells (representing 100% proliferation). c. Plot the percentage of proliferation against the log of the Erk5-IN-4 concentration. d. Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value.

Disclaimer: These protocols are intended as a guide and may require optimization for specific cell lines and experimental conditions. Always refer to the manufacturer's instructions for specific reagents and kits.

References

• 1. researchgate.net [researchgate.net]
• 2. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. WO2014145909A2 - Pyrimido-diazepinone compounds and methods of treating disorders - Google Patents [patents.google.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Structural determinants for ERK5 (MAPK7) and leucine rich repeat kinase 2 activities of benzo[e]pyrimido-[5,4-b]diazepine-6(11H)-ones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Angiogenesis and Tumor Growth with Erk5-IN-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Extracellular signal-regulated kinase 5 (ERK5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1), is a key member of the mitogen-activated protein kinase (MAPK) family.[1][2] The MEK5/ERK5 signaling pathway plays a crucial role in various cellular processes, including proliferation, survival, differentiation, and angiogenesis.[1][2][3] Dysregulation of the ERK5 pathway has been implicated in the progression of numerous cancers, making it an attractive target for therapeutic intervention.[1][4][5]

Erk5-IN-4 is a potent and selective inhibitor of ERK5 kinase activity, designed for in vitro and in vivo research applications. By specifically targeting ERK5, Erk5-IN-4 allows for the elucidation of its role in cancer biology, particularly in the processes of tumor-associated angiogenesis and tumor growth. These application notes provide an overview of the ERK5 signaling pathway, quantitative data on the effects of ERK5 inhibition, and detailed protocols for studying its impact on angiogenesis and tumor progression.

The MEK5/ERK5 Signaling Pathway

The MEK5/ERK5 signaling cascade is activated by a variety of stimuli, including growth factors (e.g., EGF, VEGF, FGF) and cellular stress.[3][5] Upstream kinases, such as MEKK2 and MEKK3, phosphorylate and activate MEK5, which in turn dually phosphorylates ERK5 on Threonine 218 and Tyrosine 220 within its activation loop.[6][7] Activated ERK5 translocates to the nucleus, where it phosphorylates and activates several transcription factors, including the Myocyte Enhancer Factor 2 (MEF2) family, c-Myc, and members of the NF-κB family.[5] This leads to the transcription of genes involved in cell cycle progression (e.g., Cyclin D1), cell survival, and angiogenesis.

Caption: The MEK5/ERK5 Signaling Pathway and the inhibitory action of Erk5-IN-4.

Data Presentation

The following tables summarize the quantitative effects of the selective ERK5 inhibitor XMD8-92 (used as a proxy for Erk5-IN-4) on cancer cell proliferation and in vivo tumor growth.

Table 1: In Vitro Cancer Cell Proliferation Inhibition by XMD8-92

Cell Line	Cancer Type	Assay	IC50 / Effect	Reference
HeLa	Cervical Cancer	Proliferation Assay	IC50 ≈ 1 µM	[8]
A549	Lung Cancer	Proliferation Assay	IC50 ≈ 2.5 µM	[9]
HMEC	Normal Mammary Epithelial	Proliferation Assay	IC50 ≈ 5 µM	[9]
AsPC-1	Pancreatic Cancer	Proliferation Assay	Significant dose-dependent inhibition at 10 & 15 µM	[10]
Huh-7	Hepatocellular Carcinoma	BrdU Incorporation	Significant reduction in BrdU positive cells with treatment	[11]
MDA-MB-231	Triple-Negative Breast Cancer	MTT Assay	Synergistic antiproliferative effects when combined with BVD-523	[12]
MDA-MB-468	Triple-Negative Breast Cancer	MTT Assay	Synergistic antiproliferative effects when combined with BVD-523	[12]

Table 2: In Vivo Tumor Growth Inhibition by XMD8-92

Xenograft Model	Cancer Type	Dosing Regimen	Tumor Growth Inhibition	Reference
HeLa Xenograft	Cervical Cancer	50 mg/kg, i.p., twice daily	~95% inhibition	[8]
LL/2 Syngeneic	Lung Cancer	50 mg/kg, i.p., twice daily	~95% inhibition	[8]
MDA-MB-231 Xenograft	Triple-Negative Breast Cancer	50 mg/kg, i.g.	7.75% inhibition (monotherapy)	[12]
Pancreatic Tumor Xenograft	Pancreatic Cancer	Not specified	Significant inhibition	[13]
Huh-7 Xenograft	Hepatocellular Carcinoma	Not specified	Significant reduction in tumor volume	[11]

Experimental Protocols

Detailed methodologies for key experiments to study the effects of Erk5-IN-4 on angiogenesis and tumor growth are provided below.

Protocol 1: In Vitro Cell Proliferation Assay (MTT-based)

This protocol is designed to assess the effect of Erk5-IN-4 on the proliferation of cancer cells.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549)

• Complete culture medium

• Erk5-IN-4 (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 2,000-5,000 cells/well in 100 µL of complete culture medium.

• Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of Erk5-IN-4 in complete culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow for the in vitro cell proliferation assay.

Protocol 2: In Vitro Angiogenesis - HUVEC Tube Formation Assay

This assay assesses the ability of Erk5-IN-4 to inhibit the formation of capillary-like structures by human umbilical vein endothelial cells (HUVECs).[1]

Materials:

• HUVECs

• Endothelial cell growth medium (e.g., EGM-2)

• Growth factor-reduced Matrigel

• 96-well plates

• Erk5-IN-4 (dissolved in DMSO)

• Calcein AM (for visualization)

• Fluorescence microscope

Procedure:

• Thaw growth factor-reduced Matrigel on ice overnight.

• Coat the wells of a pre-chilled 96-well plate with 50 µL of Matrigel per well.

• Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.

• Harvest HUVECs and resuspend them in basal medium at a concentration of 2-4 x 10⁵ cells/mL.

• Pre-treat the HUVEC suspension with various concentrations of Erk5-IN-4 or vehicle (DMSO) for 30 minutes.

• Seed 100 µL of the HUVEC suspension onto the solidified Matrigel.

• Incubate for 4-18 hours at 37°C in a 5% CO₂ incubator.

• Visualize the tube formation using a phase-contrast microscope or by staining with Calcein AM and imaging with a fluorescence microscope.

• Quantify the degree of tube formation by measuring parameters such as the number of junctions, total tube length, and number of loops using image analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

Protocol 3: In Vivo Tumor Xenograft Study

This protocol describes how to evaluate the anti-tumor efficacy of Erk5-IN-4 in a mouse xenograft model.[8]

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line of interest (e.g., HeLa)

• Sterile PBS

• Matrigel (optional, can enhance tumor take-rate)

• Erk5-IN-4 formulation for in vivo administration

• Vehicle control

• Calipers for tumor measurement

• Anesthesia

Procedure:

• Harvest cancer cells and resuspend them in sterile PBS (or a PBS/Matrigel mixture) at a concentration of 5-10 x 10⁷ cells/mL.

• Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Monitor the mice for tumor formation. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer Erk5-IN-4 or vehicle control to the respective groups according to the desired dosing schedule (e.g., intraperitoneal injection, oral gavage).

• Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²)/2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry for angiogenesis markers like CD31).

Caption: Workflow for an in vivo tumor xenograft study.

Protocol 4: Western Blotting for Phospho-ERK5

This protocol is for detecting the phosphorylation status of ERK5 in response to stimuli and/or treatment with Erk5-IN-4.

Materials:

• Cell lysates from treated and untreated cells

• SDS-PAGE gels

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-ERK5 (Thr218/Tyr220) and anti-total-ERK5

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse cells and determine protein concentration.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-phospho-ERK5 antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Capture the signal using an imaging system.

• Strip the membrane and re-probe with the anti-total-ERK5 antibody as a loading control.

• Quantify band intensities using densitometry software.

Conclusion

Erk5-IN-4 is a valuable tool for investigating the role of the MEK5/ERK5 signaling pathway in angiogenesis and tumor growth. The provided protocols offer a framework for conducting key in vitro and in vivo experiments to assess the efficacy and mechanism of action of this inhibitor. The quantitative data presented demonstrate the potential of targeting ERK5 as a therapeutic strategy in oncology. Researchers are encouraged to adapt these protocols to their specific cell lines and experimental models.

References

• 1. Human Umbilical Vein Endothelial Cells (HUVECs) Tube Formation Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. promocell.com [promocell.com]
• 3. ibidi.com [ibidi.com]
• 4. bioscience.co.uk [bioscience.co.uk]
• 5. selleckchem.com [selleckchem.com]
• 6. Phospho-Erk5 (Thr218/Tyr220) Antibody | Cell Signaling Technology [cellsignal.com]
• 7. Phospho-ERK5 (Thr218, Tyr220) Polyclonal Antibody (44-612G) [thermofisher.com]
• 8. Pharmacological Inhibition of BMK1 Suppresses Tumor Growth Through PML - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. apexbt.com [apexbt.com]
• 11. researchgate.net [researchgate.net]
• 12. A first-in-class selective inhibitor of ERK1/2 and ERK5 overcomes drug resistance with a single-molecule strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. XMD8-92 inhibits pancreatic tumor xenograft growth via a DCLK1-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: The Role of ERK5 Inhibition in Triple-Negative Breast Cancer Cell Viability

Introduction

Triple-negative breast cancer (TNBC) is a particularly aggressive subtype of breast cancer, characterized by the lack of estrogen receptor (ER), progesterone receptor (PR), and human epidermal growth factor receptor 2 (HER2) expression.[1] This absence of well-defined molecular targets makes targeted therapy challenging, often leading to a poorer prognosis compared to other breast cancer subtypes.[1][2] The Mitogen-Activated Protein Kinase (MAPK) pathways are crucial signaling cascades that regulate cell proliferation, survival, differentiation, and apoptosis.[1] While the role of the conventional ERK1/2 pathway in cancer is well-established, the MEK5/ERK5 signaling pathway has emerged as another key player in the progression of several aggressive cancers, including TNBC.[1][3]

The MEK5/ERK5 pathway is a distinct MAPK cascade where MEK5 acts as the upstream activator of ERK5 (also known as Big Mitogen-activated Kinase 1 or BMK1).[4][5] This pathway can be activated by various stimuli, including growth factors and cellular stress.[5][6] Upon activation, ERK5 translocates to the nucleus and phosphorylates several transcription factors, thereby regulating gene expression related to cell survival and proliferation.[7] Studies have shown that ERK5 is frequently overexpressed in TNBC, and its expression is linked to a worse prognosis.[2] Pharmacological inhibition of ERK5 has been shown to reduce TNBC cell proliferation, block cell cycle progression, and induce apoptosis, highlighting its potential as a therapeutic target.[2]

MEK5/ERK5 Signaling Pathway

The MEK5/ERK5 signaling cascade is a linear pathway initiated by upstream activators, often growth factors or stress signals, that activate MEKK2 or MEKK3. These kinases then phosphorylate and activate MEK5, which in turn specifically phosphorylates and activates ERK5. Activated ERK5 can then translocate to the nucleus to regulate the activity of various transcription factors, leading to changes in gene expression that promote cell proliferation and survival.

Caption: The MEK5/ERK5 Signaling Pathway and Point of Inhibition.

Quantitative Data Summary

The following tables summarize the effects of representative ERK5 inhibitors on the viability of various cancer cell lines. This data is provided to illustrate the potential efficacy of ERK5 inhibition.

Table 1: IC50 Values of ERK5 Inhibitor XMD8-92 in TNBC Cell Lines Data represents the concentration of the inhibitor required to reduce cell viability by 50% after a 72-hour treatment.

Cell Line	Type	IC50 (µM)	Citation
MDA-MB-231	TNBC	31.3	[6]
BT-549	TNBC	44.0	[6]

Table 2: Effect of ERK5 Inhibitor JWG-071 on Cancer Cell Viability Data represents the percentage of viable cells after a 36-hour treatment with 10 µM of JWG-071.

Cell Line	Cancer Type	% Viable Cells	Citation
A549	Lung Cancer	~55%	[3]
HeLa	Cervical Cancer	~50%	[3]
LnCaP	Prostate Cancer	~60%	[3]
SK-N-AS	Neuroblastoma	~75%	[3]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol outlines the steps for determining cell viability in TNBC cell lines (e.g., MDA-MB-231) after treatment with an ERK5 inhibitor. The MTT assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

Materials:

• TNBC cell line (e.g., MDA-MB-231)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Erk5-IN-4 or other ERK5 inhibitor

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed TNBC cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Inhibitor Treatment: Prepare serial dilutions of the ERK5 inhibitor in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of the inhibitor. Include a vehicle control (e.g., DMSO) at the same concentration as the highest inhibitor dose.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis: Calculate the percentage of cell viability for each treatment by normalizing the absorbance values to the vehicle-treated control wells. Plot the results to determine the IC50 value.

Caption: Workflow for the MTT Cell Viability Assay.

Protocol 2: Apoptosis Assessment by Annexin V/PI Staining

This protocol is used to quantify the percentage of apoptotic and necrotic cells following treatment with an ERK5 inhibitor, using flow cytometry.

Materials:

• TNBC cell line (e.g., MDA-MB-231)

• 6-well plates

• Erk5-IN-4 or other ERK5 inhibitor

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed TNBC cells in 6-well plates and allow them to attach overnight. Treat the cells with the desired concentrations of the ERK5 inhibitor for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin. Combine with the floating cells from the supernatant.

• Cell Washing: Centrifuge the cell suspension and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Sample Preparation for Flow Cytometry: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Conclusion

The MEK5/ERK5 signaling pathway is a promising therapeutic target in triple-negative breast cancer. Inhibition of ERK5 has been demonstrated to reduce cell viability and induce apoptosis in various cancer cell lines. While specific data on Erk5-IN-4 in TNBC is currently limited, the provided protocols for cell viability and apoptosis assays offer a robust framework for evaluating its potential efficacy. The data from analogous ERK5 inhibitors suggest that targeting this pathway could be a valuable strategy for the development of new treatments for TNBC. Further research is warranted to specifically characterize the effects of Erk5-IN-4 on TNBC cells.

References

• 1. mdpi.com [mdpi.com]
• 2. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ERK5 Inhibition Induces Autophagy-Mediated Cancer Cell Death by Activating ER Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of ERK5 enhances cytarabine-induced apoptosis in acute myeloid leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Pharmacological inhibition of the MEK5/ERK5 and PI3K/Akt signaling pathways synergistically reduces viability in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of Erk5-IN-4 in a Xenograft Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Extracellular signal-regulated kinase 5 (ERK5), also known as big mitogen-activated protein kinase 1 (BMK1), is a key component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1][2] The ERK5 pathway is implicated in a variety of cellular processes critical for cancer progression, including cell proliferation, survival, angiogenesis, and metastasis.[1][3] Dysregulation of the ERK5 signaling pathway has been observed in numerous malignancies, making it an attractive target for therapeutic intervention.[1][3]

Erk5-IN-4 is a potent and selective inhibitor of ERK5. These application notes provide a detailed protocol for the utilization of Erk5-IN-4 in a xenograft mouse model, a fundamental preclinical tool for evaluating the in vivo efficacy of novel anti-cancer agents. The following sections will cover the Erk5 signaling pathway, a summary of in vivo data for related ERK5 inhibitors, and comprehensive experimental protocols.

The ERK5 Signaling Pathway

The ERK5 signaling cascade is typically initiated by various extracellular stimuli, including growth factors and cellular stress.[1] These signals lead to the activation of upstream kinases, MEKK2/3, which in turn phosphorylate and activate MEK5.[1] MEK5 is the specific upstream activator of ERK5.[1] Upon activation by MEK5, ERK5 translocates to the nucleus where it phosphorylates and activates several transcription factors, such as myocyte enhancer factor 2 (MEF2), leading to the regulation of gene expression involved in cell growth and survival.

Caption: The Erk5 signaling pathway and the point of inhibition by Erk5-IN-4.

In Vivo Data Summary for ERK5 Inhibitors

While specific in vivo data for Erk5-IN-4 is emerging, extensive studies have been conducted with the closely related and widely used ERK5 inhibitor, XMD8-92. These studies provide a strong rationale and guidance for the in vivo application of Erk5-IN-4.

Cancer Type	Inhibitor	Mouse Model	Dosing and Administration	Key Findings
Hepatocellular Carcinoma	XMD8-92	Nude mice with Huh-7 xenografts	50 mg/kg, twice daily, intraperitoneal (IP)	Significant reduction in tumor volume.[4]
Pancreatic Cancer	XMD8-92	NOD/SCID mice with AsPC-1 xenografts	50 mg/kg, twice daily, IP	Inhibition of tumor growth.[5]
Lung and Cervical Cancer	XMD8-92	Xenograft mouse models	50 mg/kg, twice daily, IP	Arrested tumor growth and reduced tumor volume.[5]
Melanoma	XMD8-92	A375 xenografts	Not specified	Reduced tumor growth and promoted cellular senescence.[6]
Endometrial Cancer	JWG-071 (diazepinone-based)	Xenograft model	Intraperitoneal administration	Demonstrated tumor-suppressive activity.[7]

Experimental Protocols

Animal Handling and Acclimatization

• Animal Strain: Immunocompromised mice (e.g., Nude, SCID, or NOD/SCID) are required for xenograft studies. The choice of strain may depend on the specific tumor cell line.

• Age and Weight: Use mice aged 6-8 weeks with a body weight of 18-22 grams.

• Acclimatization: Upon arrival, house the mice in a specific pathogen-free (SPF) facility for at least one week to allow for acclimatization to the new environment.

• Housing: House mice in sterile, filtered-air cages with access to autoclaved food and water ad libitum. Maintain a 12-hour light/dark cycle.

• Ethical Considerations: All animal experiments must be conducted in accordance with the guidelines and approval of the Institutional Animal Care and Use Committee (IACUC).

Tumor Cell Culture and Implantation

• Cell Culture: Culture the desired human cancer cell line (e.g., Huh-7, AsPC-1, A375) in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics in a humidified incubator at 37°C with 5% CO2.

• Cell Preparation for Injection:

  • Harvest cells during the logarithmic growth phase using trypsin-EDTA.

  • Wash the cells with sterile phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in sterile PBS or serum-free medium at the desired concentration (typically 1 x 10^6 to 10 x 10^6 cells per 100 µL).

  • For some cell lines, mixing the cell suspension 1:1 with Matrigel™ may be necessary to promote tumor formation.

• Subcutaneous Implantation:

  • Anesthetize the mouse using isoflurane or another approved anesthetic.

  • Shave and sterilize the injection site on the flank of the mouse.

  • Using a 27-gauge needle and a 1 mL syringe, inject 100 µL of the cell suspension subcutaneously.

  • Monitor the mice for recovery from anesthesia.

Preparation and Administration of Erk5-IN-4

• Reconstitution of Erk5-IN-4:

  • Erk5-IN-4 is typically supplied as a powder. Reconstitute in an appropriate solvent such as dimethyl sulfoxide (DMSO) to create a stock solution (e.g., 100 mg/mL).[8]

• Preparation of Dosing Solution (for Intraperitoneal Injection):

  • Based on the desired final concentration and the average weight of the mice, calculate the required volume of the stock solution.

  • A common vehicle for in vivo administration of similar inhibitors consists of a mixture of solvents to ensure solubility and stability. A validated formulation is:

    • 5% DMSO

    • 40% PEG300

    • 5% Tween 80

    • 50% sterile water or PBS[8]

  • To prepare 1 mL of the dosing solution, for example, for a 5 mg/mL concentration:

    • Add 50 µL of a 100 mg/mL DMSO stock solution to 400 µL of PEG300 and mix until clear.

    • Add 50 µL of Tween 80 and mix thoroughly.

    • Add 500 µL of sterile water or PBS to reach a final volume of 1 mL.

  • The final solution should be prepared fresh daily before administration.

• Administration:

  • Gently restrain the mouse.

  • Using a 27-gauge needle, administer the calculated volume of the Erk5-IN-4 solution via intraperitoneal injection. The injection volume should typically not exceed 200 µL per 20g mouse.

  • A typical dosing schedule is twice daily.

  • For the control group, administer the vehicle solution following the same procedure and schedule.

Tumor Growth Monitoring and Efficacy Assessment

• Tumor Measurement:

  • Once tumors become palpable, measure the tumor dimensions (length and width) using digital calipers every 2-3 days.

  • Calculate the tumor volume using the formula: Volume = (Width^2 x Length) / 2 .

• Body Weight and Health Monitoring:

  • Monitor the body weight of the mice every 2-3 days as an indicator of toxicity.

  • Observe the mice daily for any signs of distress, such as changes in behavior, appetite, or appearance.

• Endpoint:

  • The experiment is typically terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or if the mice show signs of excessive weight loss or distress.

  • At the endpoint, euthanize the mice using an approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

  • Excise the tumors, weigh them, and, if required, fix them in formalin for histological analysis or snap-freeze them in liquid nitrogen for molecular analysis.

Experimental Workflow

Caption: Experimental workflow for a xenograft mouse model study with Erk5-IN-4.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. What are ERK5 inhibitors and how do they work? [synapse.patsnap.com]
• 3. The significance of ERK5 catalytic-independent functions in disease pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. apexbt.com [apexbt.com]
• 6. usiena-air.unisi.it [usiena-air.unisi.it]
• 7. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Erk5-IN-4 Inconsistent Experimental Results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent experimental results with Erk5-IN-4 and other ERK5 inhibitors.

Frequently Asked Questions (FAQs)

Q1: My experimental results with Erk5-IN-4 are inconsistent or do not match published findings. What are the common causes?

Inconsistent results when using ERK5 inhibitors like Erk5-IN-4 can stem from several factors. A primary concern is the complex pharmacology of these inhibitors. Many ERK5 kinase inhibitors can cause a "paradoxical activation" of ERK5's transcriptional activity, even while inhibiting its kinase function.[1][2][3][4] This occurs because inhibitor binding to the kinase domain can induce a conformational change in the ERK5 protein, exposing its nuclear localization signal and promoting its translocation to the nucleus where it can act as a transcriptional co-activator.[3][4][5]

Additionally, off-target effects are a significant consideration. First-generation ERK5 inhibitors, such as XMD8-92, are also known to inhibit bromodomain-containing proteins like BRD4, which can lead to anti-inflammatory and anti-proliferative effects independent of ERK5 kinase activity.[3][6][7] It is crucial to use highly selective inhibitors and to be aware of their known off-target profiles.

Finally, standard experimental variability, including cell line passage number, reagent quality, and inhibitor stability and solubility, can contribute to inconsistent outcomes.

Q2: What is paradoxical activation of ERK5, and how can I test for it?

Paradoxical activation is a phenomenon where small molecule inhibitors targeting the ERK5 kinase domain paradoxically increase the transcriptional activity of ERK5.[1][2][3][4] This is a critical factor to consider as it can lead to misinterpretation of experimental data.

To test for paradoxical activation, you can measure the expression of known ERK5 target genes, such as KLF2 or c-MYC, in the presence of your inhibitor.[1][2][5] An increase in the mRNA levels of these genes despite inhibition of downstream substrate phosphorylation would suggest paradoxical activation.

Q3: How do I differentiate between the kinase-dependent and kinase-independent functions of ERK5 in my experiments?

ERK5 possesses both a kinase domain and a C-terminal transcriptional activation domain, allowing it to function both as a kinase and as a transcriptional regulator.[8][9] This duality can complicate the interpretation of results.

To dissect these functions, a multi-faceted approach is recommended:

• Compare pharmacological inhibition with genetic knockdown: Use siRNA or shRNA to deplete total ERK5 protein and compare these results to those obtained with a kinase inhibitor like Erk5-IN-4.[7] Discrepancies may point to kinase-independent roles for ERK5.

• Use kinase-dead mutants: Overexpression of a kinase-dead ERK5 mutant can help isolate the effects of its non-catalytic functions.[10]

Q4: What are the key experimental controls I should include when using Erk5-IN-4?

Robust experimental design is crucial for obtaining reliable data. Key controls include:

• Vehicle Control: Always include a control group treated with the same concentration of the inhibitor's solvent (e.g., DMSO).

• Positive and Negative Controls: Use a known activator of the ERK5 pathway (e.g., EGF, serum) as a positive control and an untreated group as a negative control.[7][11]

• Target Engagement: Confirm that Erk5-IN-4 is engaging with its target in your cellular context. This can be assessed by examining the phosphorylation status of ERK5 itself or a known downstream substrate like MEF2C.[9]

• Off-Target Controls: If using an inhibitor with known off-targets, consider using a structurally distinct ERK5 inhibitor with a different off-target profile to confirm that the observed phenotype is due to ERK5 inhibition.[12]

• Total Protein Levels: When assessing changes in protein phosphorylation via Western blot, always probe for the total protein levels to ensure that the observed changes are not due to alterations in protein expression or degradation.[13]

Quantitative Data Summary

The selection of an appropriate ERK5 inhibitor is critical. The following table summarizes key characteristics of commonly discussed ERK5 inhibitors.

Inhibitor	Primary Target(s)	Key Considerations
XMD8-92	ERK5, BRD4	First-generation inhibitor with significant off-target activity on BRD4, which can confound results. Its use in probing specific ERK5 kinase function is now discouraged.[1][2][6]
Erk5-IN-4 (XMD17-109)	ERK5	Also has off-target effects on BRD4.[1][2][3] Can cause paradoxical activation of the ERK5 transcriptional activation domain.[3]
AX15836	ERK5	A more selective inhibitor engineered to lack BRD4 activity.[3][7] However, it can still cause paradoxical activation of ERK5 transcriptional activity.[1][2][3]
BAY-885	ERK5	A selective ERK5 kinase domain inhibitor.[4] Shown to induce paradoxical activation of ERK5 transcriptional activity.[5]
BIX02188 / BIX02189	MEK5	Inhibits the upstream activator of ERK5, providing an alternative way to block the pathway.[3]

Experimental Protocols

Protocol: Assessing ERK5 Pathway Inhibition by Western Blot

This protocol outlines a method to determine the effectiveness of Erk5-IN-4 in inhibiting growth factor-induced ERK5 signaling.

• Cell Culture and Starvation:

  • Plate cells (e.g., HeLa or MDA-MB-231) at an appropriate density and allow them to adhere overnight.

  • Serum-starve the cells for 16-24 hours to reduce basal ERK5 activity.

• Inhibitor Pre-treatment:

  • Prepare a stock solution of Erk5-IN-4 in DMSO.

  • Dilute the inhibitor to the desired final concentrations in serum-free media.

  • Pre-treat the serum-starved cells with the inhibitor or vehicle (DMSO) for 1-2 hours.

• Stimulation:

  • Stimulate the cells with a known ERK5 activator (e.g., 100 ng/mL EGF) for 15-30 minutes. Include an unstimulated control group.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation states.[13]

  • Scrape the cells, collect the lysate, and clarify by centrifugation.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody against phospho-ERK5 (Thr218/Tyr220).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Develop the blot using an ECL substrate and image the results.

  • Crucial Control: Strip the membrane and re-probe with an antibody for total ERK5 to confirm equal protein loading and to ensure that changes in phosphorylation are not due to changes in total ERK5 levels.[13]

Visualizations

Signaling Pathway Diagram

Caption: The MEK5/ERK5 signaling cascade and points of pharmacological intervention.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting inconsistent Erk5-IN-4 results.

References

• 1. ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? [frontiersin.org]
• 3. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The significance of ERK5 catalytic-independent functions in disease pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ERK5 kinase activity is dispensable for cellular immune response and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The significance of ERK5 catalytic-independent functions in disease pathways [frontiersin.org]
• 9. ERK5 and Cell Proliferation: Nuclear Localization Is What Matters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. MEK5/ERK5 Pathway: The first fifteen years - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Pharmacological approaches to understanding protein kinase signaling networks [frontiersin.org]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Understanding and Controlling for Off-Target Effects of ERK5 Inhibitors

This technical support guide provides researchers, scientists, and drug development professionals with essential information regarding the off-target effects of the ERK5 inhibitor series related to XMD8-92, including the commonly used tool compound ERK5-IN-1 (also known as XMD17-109). While the query specified "Erk5-IN-4," this document will focus on the well-characterized inhibitors of this class, as their properties are extensively documented and highly relevant.

Frequently Asked Questions (FAQs)

Q1: What is Erk5-IN-1 and what are its primary known off-target effects?

Erk5-IN-1 (XMD17-109) is a small molecule inhibitor designed to target the ATP-binding site of Extracellular signal-regulated kinase 5 (ERK5). However, a critical issue with this compound and its parent, XMD8-92, is significant off-target activity.

The two major unintended effects are:

• Inhibition of Bromodomain and Extra-Terminal (BET) family proteins , particularly BRD4. XMD8-92 is equipotent in inhibiting ERK5 kinase activity and blocking BRD4's interaction with acetylated lysines, a crucial mechanism for transcriptional regulation[1][2]. This off-target activity is shared by closely related compounds and likely accounts for many of the observed anti-proliferative and anti-inflammatory effects[1][3][4].

• Paradoxical Activation of ERK5 Signaling . Despite inhibiting the kinase domain, Erk5-IN-1 and other inhibitors of this class can induce a conformational change in the ERK5 protein. This exposes its nuclear localization signal (NLS) and transcriptional activation domain (TAD), promoting its translocation to the nucleus and paradoxically increasing its transcriptional activity[5][6][7].

Q2: How can the off-target BRD4 activity of my ERK5 inhibitor confound my results?

Since BRD4 is a key transcriptional regulator, its inhibition can independently produce potent cellular effects, such as cell cycle arrest and decreased expression of oncogenes like c-MYC[1][4]. If your experiment shows an anti-proliferative effect after treatment with an inhibitor like XMD8-92 or Erk5-IN-1, it is difficult to determine whether this is due to ERK5 kinase inhibition or BRD4 inhibition. Studies using highly selective ERK5 inhibitors that lack BRD4 activity (e.g., AX15836) failed to replicate the anti-proliferative effects seen with XMD8-92, suggesting these effects were primarily due to the off-target BRD4 activity[2][3].

Q3: What is paradoxical activation and why is it a problem?

Q4: Are there more selective ERK5 kinase inhibitors available?

Yes. To address the off-target issues of early compounds, more selective inhibitors have been developed. AX15836, for example, was engineered from the XMD8-92 scaffold to eliminate BRD4 binding activity while retaining potent ERK5 kinase inhibition[3][6]. Compounds like BAY-885 are also reported to be highly potent and selective for ERK5 kinase activity[1][7]. Using these more selective tools is highly recommended for validating ERK5 kinase-dependent functions.

Troubleshooting Guide

Problem: My experimental results with Erk5-IN-1 are different from the results I get with ERK5 siRNA/shRNA.

• Probable Cause: This is a classic sign of off-target effects or kinase-independent functions of the inhibitor. Genetic knockdown (siRNA/shRNA) removes the entire protein, eliminating both its kinase and non-kinase (e.g., scaffolding, transcriptional) functions[2][8]. In contrast, Erk5-IN-1 inhibits the kinase domain but also hits off-targets like BRD4 and can paradoxically activate ERK5's transcriptional role[1][6]. The discrepancy you observe is likely due to these confounding effects.

• Solution:

  • Validate with a Selective Inhibitor: Repeat key experiments using a highly selective ERK5 inhibitor that lacks BRD4 activity, such as AX15836[2][3].

  • Perform Off-Target Rescue/Phenocopy Experiments: Treat cells with a selective BRD4 inhibitor (e.g., JQ1). If the BRD4 inhibitor phenocopies the effect of Erk5-IN-1, it strongly suggests the phenotype is driven by off-target BRD4 inhibition.

• Probable Cause: This could be due to either the off-target inhibition of the transcriptional regulator BRD4 or the paradoxical activation of ERK5's own transcriptional domain[1][5].

• Solution:

  • Check for Paradoxical Activation: Measure the nuclear translocation of ERK5 via immunofluorescence after inhibitor treatment. An increase in nuclear ERK5 suggests paradoxical activation. Also, use a reporter assay for a known ERK5 target gene, such as KLF2, to directly measure its transcriptional activity[5][7].

  • Assess BRD4-dependent Transcription: Measure the mRNA levels of well-established BRD4 target genes (e.g., c-MYC). A decrease in their expression would point towards BRD4 inhibition.

Quantitative Data: Inhibitor Selectivity Profile

The following table summarizes the inhibitory activities of several ERK5-related compounds. It is crucial to note the equipotent activity of XMD8-92 against ERK5 and BRD4, which highlights its non-selective nature.

Compound	Target	Assay Type	IC50 / Kd	Reference
XMD8-92	ERK5	Kinase Assay	80 nM (IC50)	[4]
BRD4(1)	BROMOscan	170 nM (Kd)	[2]
LRRK2	Kinase Assay	19 nM (IC50)	[5]
Erk5-IN-1 (XMD17-109)	ERK5	Kinase Assay	26 nM (IC50)	[5]
BRD4	Off-target	Yes (shared with XMD8-92)	[1][6]
DCAMKL2	KINOMEscan	Yes (off-target)	[5]
PLK4	KINOMEscan	Yes (off-target)	[5]
AX15836	ERK5	Intracellular KiNativ	4-9 nM (IC50)
BRD4(1)	BROMOscan	>30,000 nM (Kd)	[2]
TG02	ERK5	Kinase Assay	43 nM (Kd)
CDK1, CDK2, CDK7, CDK9	Off-target	Yes (low nM activity)	[5][8]

Key Experimental Protocols

Protocol: Western Blot for ERK5 Pathway Activation

This protocol allows you to assess the phosphorylation status of ERK5 and its downstream targets.

Methodology:

• Cell Culture and Treatment: Plate cells (e.g., HeLa, HUVEC) and grow to 70-80% confluency. Serum-starve cells overnight.

• Stimulation & Inhibition: Pre-treat cells with your ERK5 inhibitor (e.g., Erk5-IN-1, AX15836) or DMSO vehicle control for 1-2 hours. Stimulate the ERK5 pathway with an appropriate agonist (e.g., 50 ng/mL EGF for 15-30 minutes).

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein lysate on an 8-10% SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour. Incubate overnight at 4°C with primary antibodies (e.g., anti-phospho-ERK5 (Thr218/Tyr220), anti-total-ERK5, anti-phospho-MEF2C, anti-total-MEF2C, anti-GAPDH).

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect signal using an ECL substrate and an imaging system.

Protocol: Control Workflow for Validating ERK5 Inhibitor Effects

This workflow provides a logical sequence of experiments to distinguish on-target from off-target effects.

Methodology:

• Primary Screen: Observe the phenotype of interest (e.g., reduced cell viability) after treating with your primary ERK5 inhibitor (e.g., Erk5-IN-1).

• Genetic Control: Transfect cells with validated ERK5 siRNA or shRNA. If the genetic knockdown fails to reproduce the phenotype observed in Step 1, suspect off-target effects.

• Orthogonal Pharmacological Control:

  • Selective Inhibitor: Treat cells with a highly selective ERK5 inhibitor (e.g., AX15836). If this fails to reproduce the phenotype, the original effect was likely off-target.

  • Upstream Inhibitor: Treat cells with a MEK5 inhibitor (e.g., BIX02189). If this reproduces the phenotype, it supports an on-target MEK5-ERK5 pathway effect.

• Off-Target Phenocopy: Treat cells with a selective inhibitor for the suspected off-target (e.g., JQ1 for BRD4). If this reproduces the original phenotype, it provides strong evidence for that specific off-target mechanism.

Visualizations

Signaling Pathway and Experimental Logic

// Pathway connections Stimuli -> MEKK2_3 [color="#4285F4"]; MEKK2_3 -> MEK5 [color="#4285F4"]; MEK5 -> ERK5 [color="#4285F4"]; ERK5 -> ERK5_Nuc [label="Translocation", style=dashed, color="#34A853"]; ERK5_Nuc -> Transcription_Factors [label="Phosphorylation", color="#4285F4"]; Transcription_Factors -> Gene_Expression [color="#4285F4"]; Gene_Expression -> Response [color="#4285F4"];

// Inhibitor connections MEK5_Inhibitor -> MEK5 [arrowhead=tee, color="#EA4335", style=bold]; ERK5_Inhibitor -> ERK5 [arrowhead=tee, color="#EA4335", style=bold]; } } Caption: The ERK5 signaling cascade and points of pharmacological intervention.

References

• 1. researchgate.net [researchgate.net]
• 2. ERK5 kinase activity is dispensable for cellular immune response and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The significance of ERK5 catalytic-independent functions in disease pathways [frontiersin.org]
• 4. MEK5-ERK5 Signaling in Cancer: Implications for Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The significance of ERK5 catalytic-independent functions in disease pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Understanding the Paradoxical Activation of ERK5 by Erk5-IN-4

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the ERK5 inhibitor, Erk5-IN-4. A key focus is the phenomenon of paradoxical activation of ERK5 signaling, a critical consideration for experimental design and data interpretation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My experimental results using Erk5-IN-4 are different from those I see with ERK5 siRNA or CRISPR-knockout. Why is this happening?

A1: This is a key observation and points directly to the complex pharmacology of many ERK5 inhibitors, including Erk5-IN-4. While genetic ablation removes the entire protein, Erk5-IN-4 and other similar inhibitors are ATP-competitive and bind to the N-terminal kinase domain of ERK5.[1][2] This binding, while inhibiting the kinase activity, induces a conformational change in the ERK5 protein.[2][3] This change exposes a nuclear localization signal (NLS) and paradoxically activates the C-terminal transcriptional activation domain (TAD) of ERK5.[2][4] Consequently, you may observe effects that are independent of, or even opposite to, the loss of ERK5 kinase activity. Genetic perturbation, in contrast, ablates both the kinase and transcriptional functions of ERK5.[5]

Q2: I'm seeing an increase in the mRNA levels of known ERK5 target genes (e.g., KLF2, c-MYC, c-JUN) after treating my cells with Erk5-IN-4. Is my experiment failing?

A2: No, this is likely not an experimental failure but rather a direct consequence of paradoxical activation. The binding of Erk5-IN-4 to the kinase domain promotes the nuclear translocation of ERK5 and stimulates its transcriptional activity.[2][6] In the nucleus, the activated C-terminal TAD drives the expression of target genes like KLF2, even though the kinase function is inhibited.[6][7] This effect has been documented for several small-molecule ERK5 inhibitors.[8][9]

Q3: I expected Erk5-IN-4 to inhibit cell proliferation, but the effect is weak or absent. What could be the reason?

A3: The role of ERK5 in cell proliferation is complex, and the effects of its inhibitors are not always straightforward.[10] While some studies show that ERK5 signaling is involved in cell cycle progression[11][12], the paradoxical activation of ERK5's transcriptional function by inhibitors like Erk5-IN-4 can lead to outcomes that differ from simple kinase inhibition. For instance, the transcription of certain genes stimulated by the inhibitor might counteract the anti-proliferative effects of kinase inhibition. Furthermore, some studies suggest that ERK5 kinase activity may be dispensable for the growth of certain cancer cells.[6] In some cancer models, dual-pharmacology inhibitors that also target other pathways (like BRD4) have shown anti-proliferative activity where selective ERK5 inhibitors did not.[6]

Q4: How can I experimentally confirm that Erk5-IN-4 is causing paradoxical activation in my cell system?

A4: You can perform a series of experiments to dissect the effects of the inhibitor:

• Measure Target Gene Expression: Use quantitative PCR (qPCR) to measure the mRNA levels of established ERK5 transcriptional targets, such as KLF2. An increase in expression following Erk5-IN-4 treatment is a strong indicator of paradoxical activation.

• Use a Reporter Assay: Employ a GAL4-MEF2D luciferase reporter assay. This specifically measures the transcriptional activity of the ERK5 C-terminal TAD. Paradoxical activation will result in an increased luciferase signal.

• Compare with Genetic Knockdown: Directly compare the phenotypic and gene expression changes induced by Erk5-IN-4 with those caused by ERK5 siRNA or CRISPR/Cas9-mediated knockout in the same cell line. Discrepancies often highlight the non-kinase-related effects of the inhibitor.

• Assess ERK5 Localization: Use immunofluorescence or cellular fractionation followed by Western blotting to determine if Erk5-IN-4 treatment promotes the translocation of ERK5 from the cytoplasm to the nucleus.

Q5: Are there alternative methods to inhibit the ERK5 pathway without inducing paradoxical activation?

A5: Yes, there are several strategies to consider:

• Genetic Approaches: As mentioned, siRNA, shRNA, or CRISPR/Cas9-mediated gene knockout will ablate the entire ERK5 protein, thus eliminating both its kinase and transcriptional functions.[5]

• Upstream Kinase Inhibition: Targeting the upstream activator of ERK5, MEK5, with an inhibitor like BIX02189 can prevent ERK5 activation without directly binding to ERK5 and causing the conformational change that leads to paradoxical activation.[8]

• Protein Degraders: The development of bifunctional degraders, such as PROTACs (Proteolysis-Targeting Chimeras), offers a promising alternative. A molecule like INY-06-061 has been designed to induce the proteasomal degradation of the entire ERK5 protein, which should more closely mimic the effects of genetic knockout.[5]

Q6: I'm using an older ERK5 inhibitor, XMD8-92, and I'm concerned about its specificity. Is this a valid concern?

A6: Yes, this is a very important consideration. The inhibitor XMD8-92 has been found to be equipotent in inhibiting ERK5 kinase activity and the bromodomain-containing protein BRD4.[8][9] BRD4 is a critical regulator of gene expression, and its inhibition can have widespread effects, confounding the interpretation of results intended to be specific to ERK5 inhibition.[8] It is recommended to use newer, more selective ERK5 inhibitors and to validate their on-target effects, or to use compounds like XMD8-92 with caution and appropriate controls to account for off-target BRD4 activity.[9]

Quantitative Data Summary

The following table summarizes the activity of various compounds related to the ERK5 signaling pathway. This data is essential for selecting the appropriate tool compound and interpreting experimental results.

Compound Name	Target(s)	IC50	Key Characteristics	Reference
Erk5-IN-4 (related to ERK5-IN-1)	ERK5	Not specified	Causes paradoxical activation of ERK5 transcriptional activity.	[2]
XMD8-92	ERK5, BRD4	ERK5: 80 nM (Biochemical)	Dual inhibitor of ERK5 and BRD4, making it unsuitable for specifically probing ERK5 kinase function.	[8][9]
AX15836	ERK5	Not specified	Potent and selective ERK5 kinase inhibitor that also causes paradoxical activation of the C-terminal TAD.	[8]
BAY-885	ERK5	Not specified	Aza-quinazoline based selective ERK5 inhibitor that induces paradoxical activation.	[6][8]
BIX02189	MEK5	1.5 µM (Cell-based)	Inhibitor of the upstream kinase MEK5; does not directly bind ERK5 and thus avoids paradoxical activation.	[8]
INY-06-061	ERK5 (Degrader)	DC50: 21 nM	PROTAC that induces proteasomal degradation of ERK5, ablating the entire protein.	[5]

Visualized Signaling Pathways and Workflows

The following diagrams illustrate the key signaling pathways and a recommended experimental workflow for investigating the paradoxical activation of ERK5.

Caption: Canonical ERK5 signaling pathway.

Caption: Paradoxical activation of ERK5 by Erk5-IN-4.

Caption: Workflow to test for paradoxical ERK5 activation.

Detailed Experimental Protocols

1. Western Blot for ERK5 Phosphorylation

• Objective: To determine if Erk5-IN-4 inhibits the phosphorylation of ERK5 at its activation loop (Threonine 219/Tyrosine 221) while potentially increasing total ERK5 levels or its nuclear localization.

• Methodology:

  • Cell Culture and Treatment: Plate cells (e.g., HeLa, MDA-MB-231) and grow to 70-80% confluency. Treat cells with desired concentrations of Erk5-IN-4 or vehicle control (e.g., DMSO) for the specified time (e.g., 1, 6, 24 hours). Include a positive control for ERK5 activation, such as EGF stimulation.

  • Cell Lysis: Wash cells with ice-cold PBS. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein lysate on an 8% SDS-PAGE gel. Transfer proteins to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate overnight at 4°C with primary antibodies against phospho-ERK5 (Thr219/Tyr221) and total ERK5. Use an antibody against a housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

  • Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour. Detect signals using an enhanced chemiluminescence (ECL) substrate and an imaging system.

2. Quantitative PCR (qPCR) for ERK5 Target Genes

• Objective: To measure changes in the mRNA expression of ERK5 transcriptional targets (e.g., KLF2, c-JUN) following treatment with Erk5-IN-4.

• Methodology:

  • Cell Culture and Treatment: Treat cells with Erk5-IN-4 or vehicle as described above.

  • RNA Extraction: Isolate total RNA from cells using a commercial kit (e.g., RNeasy Kit) according to the manufacturer's instructions.

  • cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

  • qPCR Reaction: Set up qPCR reactions using a SYBR Green master mix, cDNA template, and primers specific for the target genes (KLF2, c-JUN) and a reference gene (GAPDH, ACTB).

  • Data Analysis: Analyze the results using the ΔΔCt method to calculate the fold change in gene expression relative to the vehicle-treated control. An increase in the expression of target genes indicates transcriptional activation.

3. GAL4-MEF2D Luciferase Reporter Assay

• Objective: To specifically measure the transcriptional activity of the ERK5 C-terminal transactivation domain (TAD) independent of its kinase activity.

• Methodology:

  • Plasmids: Co-transfect cells (e.g., HEK293) with three plasmids:

    • A reporter plasmid containing the firefly luciferase gene under the control of a promoter with GAL4 binding sites (GAL4:LUC).

    • A plasmid expressing a fusion protein of the GAL4 DNA-binding domain and an ERK5 substrate, MEF2D (GAL4-MEF2D).

    • A control plasmid expressing Renilla luciferase for normalization (e.g., CMV:Renilla).

  • Transfection: Transfect cells using a suitable transfection reagent. After 24 hours, treat the cells with Erk5-IN-4, a positive control (e.g., a constitutively active MEK5 mutant, MEK5D), or vehicle.

  • Luciferase Assay: After the treatment period (e.g., 24 hours), lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. An increase in the normalized luciferase signal upon Erk5-IN-4 treatment indicates paradoxical activation of the ERK5 TAD.

References

• 1. What are ERK5 inhibitors and how do they work? [synapse.patsnap.com]
• 2. Paradoxical activation of the protein kinase-transcription factor ERK5 by ERK5 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The significance of ERK5 catalytic-independent functions in disease pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | The significance of ERK5 catalytic-independent functions in disease pathways [frontiersin.org]
• 12. Clinical Significance and Regulation of ERK5 Expression and Function in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Phenotypes with Erk5-IN-4 Treatment

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering unexpected phenotypes when using Erk5-IN-4.

Troubleshooting Guides

Unexpected Phenotypic Observations

When using Erk5-IN-4, researchers may observe cellular or physiological changes that are inconsistent with the expected effects of Erk5 inhibition. This guide provides a structured approach to identifying potential causes and solutions for these unexpected outcomes.

Unexpected Phenotype	Potential Cause	Recommended Action(s)
Phenotype resembles Erk5 activation (e.g., increased cell proliferation, migration, or expression of Erk5 target genes)	Paradoxical Activation of Erk5 Transcriptional Activity: Some Erk5 inhibitors, including those in the same class as Erk5-IN-4, can induce a conformational change in the Erk5 protein. This can lead to its translocation to the nucleus and activation of its transcriptional functions, even while its kinase activity is inhibited.[1][2][3][4]	1. Perform a reporter assay: Use a luciferase reporter driven by an Erk5-responsive promoter (e.g., MEF2D) to directly measure the transcriptional activity of Erk5 in the presence of Erk5-IN-4.[2] 2. Validate with a structurally different Erk5 inhibitor: If available, test a different Erk5 inhibitor with a distinct chemical scaffold to see if the phenotype persists. 3. Use a genetic approach: Employ siRNA, shRNA, or CRISPR/Cas9 to deplete Erk5 and compare the resulting phenotype to that of Erk5-IN-4 treatment.[1]
Phenotype is unrelated to known Erk5 function and/or is very potent at low concentrations	Off-Target Effects: Erk5-IN-4 and similar compounds have been shown to have off-target activity, most notably inhibiting bromodomain-containing protein 4 (BRD4).[1] BRD4 is a key regulator of transcription, and its inhibition can lead to widespread changes in gene expression and potent cellular effects, such as decreased proliferation and inflammation.	1. Test for BRD4 inhibition: Use a specific BRD4 inhibitor (e.g., JQ1) as a positive control and compare its phenotypic effects to those of Erk5-IN-4. 2. Perform a BRD4 activity assay: Directly measure the effect of Erk5-IN-4 on BRD4 activity using a biochemical or cell-based assay. 3. Conduct off-target kinase profiling: Screen Erk5-IN-4 against a panel of kinases to identify other potential off-target interactions.
No significant phenotype observed, despite confirmation of target engagement	Kinase-Independent Function of Erk5: Erk5 has scaffolding functions that are independent of its kinase activity.[1] Genetic depletion of Erk5 removes the entire protein, impacting both its kinase and non-kinase roles. Erk5-IN-4 only inhibits the kinase function, which may not be the primary driver of the biological process under investigation.	1. Confirm target engagement: Use a cellular thermal shift assay (CETSA) or a similar method to verify that Erk5-IN-4 is binding to Erk5 in your cells. 2. Compare with genetic knockdown/knockout: As mentioned previously, comparing the inhibitor's effect with that of Erk5 depletion is crucial to distinguish between kinase-dependent and -independent functions.
Variability in results between different cell lines or experimental conditions	Cellular Context and Crosstalk: The Erk5 signaling pathway is part of a complex network. Crosstalk with other pathways (e.g., ERK1/2) and the specific genetic and proteomic background of a cell line can influence the response to Erk5 inhibition.[5]	1. Characterize your cell model: Profile the expression and basal activity of key signaling proteins in your cell line. 2. Maintain consistent experimental conditions: Ensure that factors like cell density, serum concentration, and passage number are consistent across experiments.

Frequently Asked Questions (FAQs)

Q1: Why does my phenotype with Erk5-IN-4 not match the phenotype I see with Erk5 siRNA/shRNA?

A1: This is a common and important observation. There are several key reasons for this discrepancy:

• Kinase-Independent Functions of Erk5: Erk5 is a large protein with a unique C-terminal domain that has functions independent of its kinase activity, such as acting as a transcriptional co-activator.[2] Genetic tools like siRNA or shRNA deplete the entire protein, affecting all its functions. In contrast, Erk5-IN-4 is designed to inhibit only the kinase activity. If the phenotype you are studying is dependent on a non-catalytic function of Erk5, you will not observe it with a kinase inhibitor.

• Off-Target Effects of Erk5-IN-4: As detailed in the troubleshooting guide, Erk5-IN-4 may have off-target effects, particularly on BRD4.[1] These off-target activities can produce a phenotype that is unrelated to Erk5 inhibition and therefore different from what is observed with a specific genetic knockdown.

• Paradoxical Activation: Erk5-IN-4 might be paradoxically activating the transcriptional function of Erk5, leading to a phenotype opposite to what is expected from inhibiting its signaling.[1][2][3][4]

Q2: What is "paradoxical activation" of Erk5, and how can I test for it?

A2: Paradoxical activation refers to the phenomenon where a kinase inhibitor binds to the kinase domain of Erk5 and, instead of simply blocking its activity, induces a conformational change that promotes its translocation to the nucleus and enhances its ability to activate gene transcription.[1][2][3][4] This can lead to the upregulation of Erk5 target genes despite the inhibition of its kinase activity.

To test for paradoxical activation, you can perform a reporter gene assay. This typically involves co-transfecting cells with a plasmid encoding a reporter gene (like luciferase) under the control of a promoter with binding sites for an Erk5-regulated transcription factor (e.g., MEF2D) and a plasmid expressing Erk5.[2] An increase in reporter activity upon treatment with Erk5-IN-4 would indicate paradoxical activation.

Q3: What are the known off-targets of Erk5-IN-4, and how can I control for them?

A3: The most well-characterized off-target of inhibitors from the same class as Erk5-IN-4 is BRD4.[1] To control for this, you should run parallel experiments with a specific BRD4 inhibitor (e.g., JQ1) to see if it phenocopies the effects of Erk5-IN-4. Additionally, performing a broader off-target screening against a panel of kinases can help identify other potential unintended targets.

Q4: What is the typical concentration range for using Erk5-IN-4 in cell-based assays?

A4: The effective concentration of Erk5-IN-4 can vary depending on the cell type and the specific biological question. It is crucial to perform a dose-response curve to determine the optimal concentration for your experiments. As a starting point, you can refer to the manufacturer's datasheet and published literature. For example, Erk5-IN-1, a closely related compound, has a biochemical IC50 of 162 nM and a cellular EC50 for inhibiting EGF-induced Erk5 autophosphorylation of 0.09 µM.[6] However, always validate the effective concentration in your own system by assessing the phosphorylation status of Erk5.

Experimental Protocols

Western Blotting for Phospho-Erk5 (p-Erk5) and Total Erk5

This protocol is for assessing the inhibition of Erk5 kinase activity by measuring the phosphorylation of Erk5 at Thr218/Tyr220.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-Erk5 (Thr218/Tyr220) and Rabbit anti-Erk5

• HRP-conjugated anti-rabbit secondary antibody

• Chemiluminescent substrate

• Stripping buffer (optional, for sequential probing on the same membrane)

Procedure:

• Cell Treatment and Lysis:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with Erk5-IN-4 at various concentrations for the desired time. Include appropriate vehicle controls.

  • Wash cells with ice-cold PBS and lyse them in lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-Erk5 (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C.[7]

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody (e.g., 1:5000 dilution in blocking buffer) for 1 hour at room temperature.[7]

  • Wash the membrane three times with TBST.

  • Apply the chemiluminescent substrate and visualize the bands using an imaging system.

• Probing for Total Erk5:

  • Option A (Separate Gels): Run a parallel gel and probe for total Erk5 using the same procedure.

  • Option B (Stripping and Reprobing): After imaging for p-Erk5, incubate the membrane in stripping buffer to remove the antibodies.[8] Block the membrane again and probe for total Erk5.

• Data Analysis:

  • Quantify the band intensities for p-Erk5 and total Erk5.

  • Normalize the p-Erk5 signal to the total Erk5 signal for each sample.

Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This protocol is for assessing the effect of Erk5-IN-4 on cell proliferation and viability.

Materials:

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT or CellTiter-Glo®)

• Plate reader

Procedure (using CellTiter-Glo® as an example):

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that allows for logarithmic growth during the experiment.

• Compound Treatment:

  • After allowing the cells to adhere, treat them with a serial dilution of Erk5-IN-4. Include vehicle-only and no-treatment controls.

• Incubation:

  • Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• Assay:

  • Equilibrate the plate to room temperature.

  • Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

  • Mix the contents on an orbital shaker to induce cell lysis.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the results to the vehicle-treated control wells.

  • Plot the cell viability against the log of the inhibitor concentration to determine the IC50 value.

Off-Target Kinase Profiling

Assessing the selectivity of Erk5-IN-4 is crucial. This is typically done through specialized service providers.

General Workflow:

• Select a Kinase Panel: Choose a panel of kinases that represents a broad range of the human kinome.

• Submit the Compound: Provide a sample of Erk5-IN-4 at a specified concentration.

• Screening: The service provider will perform high-throughput screening of your compound against the selected kinase panel, usually using a radiometric or fluorescence-based assay.

• Data Analysis: The results will be provided as the percent inhibition of each kinase at the tested concentration. This data can be used to identify potential off-targets.

Visualizations

Caption: Canonical Erk5 signaling pathway.

Caption: Mechanism of paradoxical activation by Erk5-IN-4.

Caption: Troubleshooting workflow for unexpected phenotypes.

References

• 1. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Paradoxical activation of T cells via augmented ERK signaling mediated by a RAF inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reactionbiology.com [reactionbiology.com]
• 7. Phosphorylation of ERK5 on Thr732 Is Associated with ERK5 Nuclear Localization and ERK5-Dependent Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: ERK5 Degradation and Inhibitor Stability

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with ERK5 inhibitors and studying ERK5 protein degradation in vitro.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of ERK5 protein degradation?

A1: ERK5 protein stability is regulated by its interaction with the Hsp90-Cdc37 chaperone complex.[1][2] Inhibition of this complex leads to the ubiquitylation and subsequent proteasomal degradation of ERK5.[1] This process is a key determinant of cellular ERK5 levels.

Q2: Do all ERK5 inhibitors induce its degradation?

A2: Not necessarily. The search results describe specific molecules, termed degraders (e.g., INY-06-061), which are designed to induce the degradation of the ERK5 protein.[3] Other small molecule inhibitors of ERK5's kinase activity may not necessarily cause its degradation. The effect on protein stability is a property of the specific compound.

Q3: What is the in vivo half-life of a typical ERK5 inhibitor?

A3: While data for "Erk5-IN-4" is not available, pharmacokinetic data for the ERK5 inhibitor XMD8-92 in Sprague-Dawley rats shows a half-life of approximately 2 hours with high oral bioavailability.[4] Another inhibitor, ERK5-IN-1, has been reported to have an oral bioavailability of 90% and a half-life of 8.2 hours in mice.[5] It is crucial to determine the pharmacokinetic properties for each specific inhibitor.

Q4: How does ERK5 degradation impact its signaling?

A4: Pharmacological degradation of ERK5 has been used as a tool to study its function.[3] Interestingly, some studies suggest that acute pharmacological degradation of ERK5 does not always replicate the phenotypes observed with genetic knockdown, indicating the complexity of its biological roles that may extend beyond its kinase activity.[3] For instance, in some cancer cell lines, ERK5 degradation did not result in significant anti-proliferative effects.[3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent ERK5 degradation observed in cell-based assays.	1. Cell line variability.2. Inhibitor concentration and incubation time not optimized.3. Issues with proteasome activity.	1. Test different cell lines as the cellular machinery for protein degradation can vary.2. Perform a dose-response and time-course experiment to determine the optimal conditions for degradation.3. Include a positive control for proteasome-mediated degradation and ensure proteasome inhibitors (e.g., MG132, bortezomib) can block the degradation of your target.[3]
ERK5 inhibitor shows low potency in functional assays despite high binding affinity.	1. Poor cell permeability.2. Compound instability in culture medium.3. Efflux by cellular transporters.	1. Assess cell permeability using standard assays (e.g., PAMPA).2. Determine the half-life of the compound in your specific cell culture medium.3. Use inhibitors of common efflux pumps (e.g., verapamil for P-glycoprotein) to see if potency is restored.
Difficulty confirming if ERK5 degradation is proteasome-dependent.	Insufficient inhibition of the proteasome.	Pre-treat cells with a proteasome inhibitor (e.g., MG132 at 10 µM or bortezomib at 0.5 µM) for at least 30 minutes before adding the ERK5 degrader.[3][6] This should rescue ERK5 from degradation if the mechanism is proteasome-dependent.

Quantitative Data Summary

As specific data for "Erk5-IN-4" is not publicly available, the following table summarizes pharmacokinetic data for the known ERK5 inhibitor XMD8-92 as a reference.

Compound	Parameter	Value	Species	Reference
XMD8-92	Half-life (t½)	~2 hours	Rat	[4]
XMD8-92	Oral Bioavailability	69%	Rat	[4]
ERK5-IN-1	Half-life (t½)	8.2 hours	Mouse	[5]
ERK5-IN-1	Oral Bioavailability	90%	Mouse	[5]

Experimental Protocols

Protocol: In Vitro Assay for Proteasome-Dependent ERK5 Degradation

This protocol outlines a general workflow to determine if a compound induces the proteasome-dependent degradation of ERK5 in a cellular context.

1. Cell Culture and Seeding:

• Culture a relevant cell line (e.g., MOLT4, HUVEC) in appropriate growth medium.[3]

• Seed cells in multi-well plates at a density that will result in 70-80% confluency at the time of the experiment.

2. Compound Treatment:

• Prepare stock solutions of your test compound (e.g., Erk5-IN-4) and a proteasome inhibitor (e.g., MG132 or bortezomib) in a suitable solvent like DMSO.

• For the proteasome inhibition control group, pre-treat cells with the proteasome inhibitor (e.g., 0.5 µM bortezomib) for 30 minutes.[3]

• Add your test compound at various concentrations to the designated wells. Include a vehicle control (e.g., DMSO).

• Incubate the cells for a predetermined time course (e.g., 5 hours).[3]

3. Cell Lysis:

• After incubation, wash the cells with ice-cold PBS.

• Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

4. Protein Quantification and Western Blotting:

• Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Normalize the protein concentrations for all samples.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Probe the membrane with a primary antibody specific for ERK5.

• Also, probe for a loading control protein (e.g., Actin or Tubulin) to ensure equal protein loading.[3]

• Use an appropriate secondary antibody and a chemiluminescent substrate to visualize the protein bands.

5. Data Analysis:

• Quantify the band intensities for ERK5 and the loading control.

• Normalize the ERK5 signal to the loading control signal.

• Compare the levels of ERK5 in the treated samples to the vehicle control to determine the extent of degradation. A rescue of the ERK5 signal in the proteasome inhibitor co-treated sample indicates proteasome-dependent degradation.

Visualizations

Caption: Signaling pathway for induced ERK5 degradation.

References

• 1. Canonical and Kinase Activity-Independent Mechanisms for Extracellular Signal-Regulated Kinase 5 (ERK5) Nuclear Translocation Require Dissociation of Hsp90 from the ERK5-Cdc37 Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ERK5 and Cell Proliferation: Nuclear Localization Is What Matters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acute pharmacological degradation of ERK5 does not inhibit cellular immune response or proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MEK5-ERK5 Signaling in Cancer: Implications for Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Avoiding Erk5-IN-4 precipitation in high concentrations

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with the ERK5 inhibitor, Erk5-IN-4, with a specific focus on addressing challenges related to its solubility and preventing precipitation in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Erk5-IN-4 and why is solubility a potential issue?

Erk5-IN-4 is a potent and selective inhibitor of the extracellular signal-related kinase 5 (ERK5), a key component of the mitogen-activated protein kinase (MAPK) signaling pathway.[1] Like many small molecule inhibitors, which are often hydrophobic in nature to effectively bind to protein targets, Erk5-IN-4 can have limited aqueous solubility.[2][3] This can lead to precipitation when a concentrated stock solution (typically in an organic solvent like DMSO) is diluted into aqueous buffers or cell culture media, potentially compromising the accuracy and reproducibility of experiments.[4]

Q2: My Erk5-IN-4 precipitated after I diluted my DMSO stock in my aqueous cell culture medium. What are the immediate steps to resolve this?

Precipitation upon dilution into aqueous solutions is a common issue with hydrophobic compounds.[4] Here is a general troubleshooting workflow:

• Check Final DMSO Concentration : Ensure the final concentration of DMSO in your culture medium is as low as possible, ideally not exceeding 0.1% to 0.5%, as higher concentrations can be toxic to cells.[4]

• Modify Dilution Method : Instead of adding the inhibitor stock directly to the full volume of media, try a serial dilution approach. Pre-dilute the stock in a smaller volume of media or buffer, ensuring rapid and thorough mixing before adding it to the final culture volume.

• Use Pre-warmed Media : Adding the compound to media that has been warmed to 37°C can sometimes help maintain solubility.

• Consider Co-solvents : For particularly challenging situations, the use of pharmaceutically acceptable co-solvents may be necessary, especially for in vivo preparations.[5]

Q3: What are the recommended solvents and stock concentrations for Erk5-IN-4?

The primary recommended solvent for creating a high-concentration stock solution of Erk5-IN-4 is Dimethyl Sulfoxide (DMSO). It is advisable to prepare a stock concentration of 10-30 mM. Storing the stock solution in small aliquots at -20°C or -80°C is recommended to avoid repeated freeze-thaw cycles, which can degrade the compound.[6] When using DMSO, ensure it is fresh and anhydrous (moisture-absorbing DMSO can reduce solubility).[7]

Q4: How can I improve the solubility of Erk5-IN-4 for in vivo studies?

For in vivo applications, where direct DMSO injection is often not feasible, complex formulations are required. These typically involve a mixture of solvents to create a stable solution or suspension. While specific formulations for Erk5-IN-4 are not published, common strategies for similar small molecules can be adapted as a starting point. These often involve a combination of DMSO, PEG300, Tween-80, and saline or cyclodextrins like SBE-β-CD.[6][8] It is critical to perform pilot formulation studies to determine the optimal vehicle for your specific animal model and administration route.

Troubleshooting Guide: Preventing Erk5-IN-4 Precipitation

Problem	Possible Cause	Recommended Solution
Precipitate forms immediately upon adding DMSO stock to aqueous media.	Poor Aqueous Solubility: The compound is "crashing out" of solution when the solvent changes from organic (DMSO) to aqueous.	1. Lower the final working concentration of Erk5-IN-4. 2. Decrease the volume of DMSO stock used by making an intermediate dilution in DMSO first.[9] 3. Add the DMSO stock to a small volume of media containing serum (if applicable), vortex gently, and then add this mixture to the rest of the media.[4]
Solution appears cloudy or contains visible particles after preparation.	Incomplete Dissolution: The initial stock solution may not be fully dissolved.	1. Ensure the stock solution in DMSO is completely clear before use. 2. Gentle warming (to 37°C) and/or brief sonication of the stock solution can aid dissolution.[6][10] Be cautious with heating as it may degrade the compound.
Precipitation occurs over time in the incubator.	Thermodynamic Instability: The compound is kinetically soluble at first but precipitates over time as it reaches its lower thermodynamic solubility limit.	1. Reduce the incubation time if the experimental design allows. 2. Consider using a formulation with solubilizing agents like cyclodextrins, which can improve stability.[6] 3. Ensure the pH of the final medium is stable, as pH shifts can affect the solubility of some compounds.[5]
Inconsistent experimental results at high concentrations.	Micro-precipitation: Undetected, fine precipitate is forming, reducing the effective concentration of the inhibitor in solution.	1. Perform a solubility test in your specific experimental buffer (see protocol below). 2. Filter the final working solution through a 0.22 µm syringe filter before use to remove any aggregates.[11] Note that this may lower the effective concentration if significant precipitation has occurred.

Quantitative Data Summary

The following table summarizes key quantitative data for Erk5-IN-4 and provides example formulation vehicles based on protocols for other poorly soluble kinase inhibitors. Note: These formulations are starting points and must be optimized for your specific application.

Parameter	Value / Formulation	Reference
Target	Extracellular signal-regulated kinase 5 (ERK5)	[1]
IC₅₀ (Full-length ERK5, HEK293 cells)	77 nM	[1]
IC₅₀ (Truncated ERK5, HEK293 cells)	300 nM	[1]
Primary Stock Solvent	DMSO	[7]
Example In Vivo Formulation 1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	[6]
Example In Vivo Formulation 2	10% DMSO, 90% (20% SBE-β-CD in Saline)	[6][8]

Experimental Protocols

Protocol: Kinetic Solubility Assessment in Experimental Buffer

This protocol helps determine the maximum soluble concentration of Erk5-IN-4 in your specific buffer or cell culture medium before precipitation occurs.

Materials:

• Erk5-IN-4

• Anhydrous DMSO

• Your specific aqueous buffer or cell culture medium (e.g., DMEM + 10% FBS)

• 96-well clear bottom plate

• Plate reader capable of measuring light scattering or turbidity (e.g., at 620 nm)

• Multichannel pipette

Methodology:

• Prepare Stock Solution: Create a high-concentration stock solution of Erk5-IN-4 (e.g., 20 mM) in 100% anhydrous DMSO. Ensure it is fully dissolved.

• Create Serial Dilutions: In a 96-well plate, perform a serial dilution of the Erk5-IN-4 stock solution in DMSO to generate a range of concentrations (e.g., from 20 mM down to 0.1 mM).

• Dilute into Aqueous Buffer: Using a multichannel pipette, transfer a small, fixed volume (e.g., 2 µL) from each DMSO dilution into wells of a new 96-well plate already containing your aqueous experimental buffer (e.g., 198 µL). This creates a 1:100 dilution and a final concentration range (e.g., from 200 µM down to 1 µM). Include a DMSO-only control.

• Incubate and Mix: Mix the plate gently on a plate shaker for 5-10 minutes at room temperature.

• Measure Turbidity: Immediately measure the absorbance (optical density) of each well at a wavelength between 600-650 nm. An increase in absorbance relative to the DMSO control indicates light scattering from precipitated compound.

• Analyze Data: Plot the absorbance against the Erk5-IN-4 concentration. The concentration at which the absorbance begins to sharply increase above the baseline is the approximate kinetic solubility limit in your buffer.

Visualizations

Erk5 Signaling Pathway

The MEK5/ERK5 pathway is activated by various upstream signals, leading to the activation of ERK5, which then translocates to the nucleus to regulate gene transcription by phosphorylating various transcription factors.[12][13][14]

Caption: The MEK5/ERK5 signaling cascade and the point of inhibition by Erk5-IN-4.

Troubleshooting Workflow for Compound Precipitation

This workflow provides a logical sequence of steps to diagnose and solve issues with Erk5-IN-4 precipitation during the preparation of working solutions.

Caption: A step-by-step workflow for troubleshooting Erk5-IN-4 precipitation issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improving API Solubility [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 12. MEK5/ERK5 Pathway: The first fifteen years - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The MEK5/ERK5 Pathway in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Investigating Kinase-Independent Effects of Erk5-IN-4

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to address potential kinase-independent effects of the ERK5 inhibitor, Erk5-IN-4, and related compounds.

Frequently Asked Questions (FAQs)

Q1: My experimental results with Erk5-IN-4 do not align with results from ERK5 gene silencing (siRNA/shRNA). What could be the reason for this discrepancy?

A1: This is a common and important observation. The discrepancy often arises from the different ways these two methods impact ERK5 function.

• Erk5-IN-4 and other small molecule inhibitors primarily target the catalytic activity of the ERK5 kinase domain.

• Gene silencing (siRNA/shRNA) or knockout eliminates the entire ERK5 protein, thereby ablating both its kinase-dependent and kinase-independent functions.[1][2]

ERK5 possesses a unique C-terminal transcriptional activation domain (TAD) that can function independently of its kinase activity.[3] Therefore, if your observed phenotype persists with Erk5-IN-4 but is lost with ERK5 knockdown, it may be mediated by a kinase-independent scaffolding or transcriptional function of the ERK5 protein.

Q2: I am observing an unexpected increase in the transcription of ERK5 target genes after treating cells with Erk5-IN-4. Is this a known phenomenon?

A2: Yes, this is a well-documented phenomenon known as "paradoxical activation."[4][5][6][7] Several ERK5 inhibitors, including Erk5-IN-4 and even more selective inhibitors like AX15836, can bind to the ERK5 kinase domain and induce a conformational change.[2][8] This change can expose the nuclear localization signal (NLS), leading to the translocation of ERK5 to the nucleus and subsequent activation of its C-terminal transcriptional activation domain (TAD), thereby increasing the expression of target genes like those regulated by MEF2.[7][8]

Q3: What are the known off-target effects of Erk5-IN-4 and related first-generation ERK5 inhibitors?

A3: First-generation ERK5 inhibitors, such as XMD8-92 (from which Erk5-IN-4 is derived), are known to have significant off-target activity against bromodomain-containing proteins, particularly BRD4.[2][9] BRD4 is an epigenetic reader involved in transcriptional regulation. This off-target binding can lead to anti-inflammatory and anti-proliferative effects that may be mistakenly attributed to ERK5 kinase inhibition.[1] Newer generation inhibitors like AX15836 have been designed to have significantly reduced BRD4 activity.[10]

Q4: How can I choose the best negative control for my Erk5-IN-4 experiment?

A4: A multi-faceted approach to controls is recommended:

• Vehicle Control: Always include a vehicle-only control (e.g., DMSO) to account for any effects of the solvent.

• Structurally Similar Inactive Compound: If available, use a structurally related analog of Erk5-IN-4 that is known to be inactive against ERK5.

• Kinase-Dead ERK5: Express a kinase-dead mutant of ERK5 (e.g., D200A or T219A/Y221F) in your cells.[11] If the phenotype is rescued or unaffected by the kinase-dead mutant in the presence of the inhibitor, it suggests a kinase-independent effect.

• Inhibitor-Resistant ERK5 Mutant: Express a mutant of ERK5 that is resistant to Erk5-IN-4. If the wild-type phenotype is rescued by this mutant in the presence of the inhibitor, it confirms that the observed effect is on-target (i.e., mediated by binding to ERK5, even if kinase-independent).

Troubleshooting Guides

Problem 1: Ambiguous results – Is my observed phenotype due to ERK5 kinase inhibition, an off-target effect, or paradoxical activation?

This guide provides a workflow to dissect the molecular mechanism behind your experimental observations.

Figure 2. A simplified workflow for performing a Cellular Thermal Shift Assay (CETSA).

NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a live-cell method to quantify compound binding to a target protein. It relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged ERK5 (the donor) and a fluorescently labeled tracer that binds to ERK5 (the acceptor). A test compound like Erk5-IN-4 will compete with the tracer for binding to ERK5, leading to a decrease in the BRET signal.

NanoBRET™ Assay Principle

Figure 3. Principle of the NanoBRET™ Target Engagement Assay.

Data Presentation

Table 1: Inhibitory Potency of Selected ERK5 Inhibitors

Compound	Target	Assay Type	IC50 / Kd (nM)	Notes	Reference(s)
Erk5-IN-4 (XMD17-109)	ERK5	Biochemical	162	Also inhibits BRD4.
LRRK2[G2019S]	Biochemical	26	Potent off-target kinase.	[12]
BRD4	Biochemical	200-700	Significant off-target effect.	[12]
XMD8-92	ERK5	Biochemical (Kd)	80	Parent compound of Erk5-IN-4.	[13]
BRD4	Biochemical (Kd)	190	Potent BRD4 inhibitor.	[13]
DCAMKL2	Biochemical (Kd)	190	Off-target kinase.	[13]
PLK4	Biochemical (Kd)	600	Off-target kinase.	[13]
TNK1	Biochemical (Kd)	890	Off-target kinase.	[13]
AX15836	ERK5	Biochemical	8	Highly selective for ERK5 kinase.	[14]
BRD4	Biochemical (Kd)	3600	Greatly reduced BRD4 activity.	[14]
Various Kinases	Kinome Screen	>1000-fold selective	Highly selective across a broad panel.	[14]

Experimental Protocols

Protocol 1: Rescue Experiment with Kinase-Dead and Inhibitor-Resistant ERK5 Mutants

This protocol allows you to determine if the observed phenotype is dependent on ERK5's kinase activity and to confirm on-target engagement of Erk5-IN-4.

1. Generation of ERK5 Mutants:

• Kinase-Dead (KD) Mutant: Use site-directed mutagenesis to introduce a mutation in the ERK5 kinase domain that ablates its catalytic activity. Common mutations include D200A or the double mutant T219A/Y221F in the activation loop. [11] * Procedure: Follow a standard site-directed mutagenesis protocol, such as the Q5® Site-Directed Mutagenesis Kit. [1][15][16]Design primers that incorporate the desired mutation.

• Inhibitor-Resistant (IR) Mutant: To generate a mutant resistant to Erk5-IN-4 (or related compounds like XMD8-92), you can introduce mutations in the ATP-binding pocket that reduce inhibitor binding without abolishing kinase activity. Based on studies with similar inhibitors, potential mutations to test include I115V, D143G, L189F, or G199C. [17] * Procedure: Use site-directed mutagenesis as described above.

2. Experimental Procedure:

• Cell Culture and siRNA Transfection:

  • Plate your cells of interest.

  • Transfect cells with an siRNA targeting the 3'-UTR of the endogenous ERK5 mRNA to specifically knock down the endogenous protein while allowing for the expression of your exogenous ERK5 mutants (which will lack the 3'-UTR). Include a non-targeting siRNA control.

• Plasmid Transfection:

  • After 24 hours, transfect the siRNA-treated cells with plasmids encoding:

    • Empty vector (control)

    • Wild-type ERK5 (WT-ERK5)

    • Kinase-Dead ERK5 (KD-ERK5)

    • Inhibitor-Resistant ERK5 (IR-ERK5)

• Inhibitor Treatment:

  • Allow 24 hours for the expression of the ERK5 constructs.

  • Treat the cells with either vehicle (DMSO) or Erk5-IN-4 at the desired concentration.

• Phenotypic Analysis:

  • After the appropriate incubation time, assess your phenotype of interest (e.g., cell proliferation, gene expression, etc.).

3. Interpretation of Results:

Condition	Expected Outcome if Phenotype is...
Kinase-Dependent & On-Target
Endogenous ERK5 + Inhibitor	Phenotype observed
siRNA + Empty Vector + Inhibitor	Phenotype lost
siRNA + WT-ERK5 + Inhibitor	Phenotype lost (WT is inhibited)
siRNA + KD-ERK5 + Inhibitor	Phenotype lost (no kinase activity)
siRNA + IR-ERK5 + Inhibitor	Phenotype rescued

Protocol 2: Western Blotting for Phospho-ERK5 and Total ERK5

This protocol is essential for verifying the kinase-inhibitory effect of Erk5-IN-4.

• Sample Preparation:

  • Treat cells with your desired stimuli (e.g., growth factors) in the presence or absence of Erk5-IN-4 for the appropriate time.

  • Lyse cells in a suitable lysis buffer containing protease and phosphatase inhibitors. [12] * Determine protein concentration using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer:

  • Separate 20-40 µg of protein lysate on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-ERK5 (Thr218/Tyr220) overnight at 4°C. [5][6] * Wash the membrane with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing (Optional but Recommended):

  • After imaging, you can strip the membrane to remove the antibodies. [8] * Re-probe the same membrane with a primary antibody against total ERK5 to normalize for protein loading.

Protocol 3: MEF2-Luciferase Reporter Assay for ERK5 Transcriptional Activity

This assay is used to detect the paradoxical activation of ERK5's transcriptional function.

• Cell Transfection:

  • Co-transfect cells (e.g., HEK293) with the following plasmids:

    • A reporter plasmid containing a firefly luciferase gene downstream of a promoter with multiple MEF2 binding sites (e.g., pGL4.33[luc2P/SRE/Hygro]).

    • A plasmid constitutively expressing Renilla luciferase for normalization of transfection efficiency. [18] * A plasmid expressing a GAL4-MEF2D fusion protein.

    • Plasmids expressing wild-type ERK5 or kinase-dead ERK5.

• Inhibitor Treatment:

  • After 24 hours, treat the cells with a dilution series of Erk5-IN-4 or other inhibitors.

• Luciferase Assay:

  • After 16-24 hours of inhibitor treatment, lyse the cells.

  • Measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system. [7]4. Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • An increase in the normalized luciferase activity in the presence of the inhibitor indicates paradoxical activation of ERK5's transcriptional function. [3]

Signaling Pathway and Logic Diagrams

ERK5 Signaling Pathway

Figure 4. The ERK5 signaling pathway, including points of inhibition and paradoxical activation by Erk5-IN-4.

References

• 1. static.igem.wiki [static.igem.wiki]
• 2. An efficient one-step site-directed and site-saturation mutagenesis protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mesoscale.com [mesoscale.com]
• 5. Phospho-Erk5 (Thr218/Tyr220) Antibody | Cell Signaling Technology [cellsignal.com]
• 6. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. ERK mutations confer resistance to mitogen-activated protein kinase pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. wechat.promega.com.cn [wechat.promega.com.cn]
• 14. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. neb.com [neb.com]
• 16. protocols.io [protocols.io]
• 17. biorxiv.org [biorxiv.org]
• 18. bpsbioscience.com [bpsbioscience.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of ERK5 Inhibitors: Erk5-IN-4 vs. XMD8-92 in Efficacy and Specificity

For researchers, scientists, and drug development professionals navigating the landscape of ERK5 inhibitors, a critical evaluation of available tool compounds is paramount. This guide provides an objective comparison of two widely utilized ERK5 inhibitors, Erk5-IN-4 and XMD8-92, focusing on their efficacy, specificity, and the experimental data supporting these characteristics.

Extracellular signal-regulated kinase 5 (ERK5), also known as big MAP kinase 1 (BMK1), is a key component of a distinct mitogen-activated protein kinase (MAPK) signaling cascade. This pathway plays a crucial role in various cellular processes, including proliferation, differentiation, and survival, making it an attractive target for therapeutic intervention in oncology and inflammatory diseases. The development of small molecule inhibitors targeting ERK5 has provided valuable tools to probe its biological functions and assess its therapeutic potential. Among these, XMD8-92 was one of the first potent inhibitors to be developed, followed by second-generation compounds like Erk5-IN-4, designed for improved selectivity.

Quantitative Comparison of Inhibitor Potency and Selectivity

The efficacy and specificity of Erk5-IN-4 and XMD8-92 have been characterized through various in vitro and cellular assays. The following tables summarize the key quantitative data for a direct comparison.

Inhibitor	Target	Assay Type	Potency (IC50/Kd)	Reference(s)
XMD8-92	ERK5 (BMK1)	Cell-free assay (Kd)	80 nM	[1][2]
Cellular Assay (EGF-induced autophosphorylation in HeLa cells, IC50)	240 nM	[1]
Erk5-IN-4 (XMD17-109)	ERK5 (BMK1)	Biochemical Assay (IC50)	162 nM	[3]
Cellular Assay (EGF-induced ERK5 autophosphorylation, EC50)	90 nM

Table 1: Comparative Efficacy against ERK5.

A critical aspect of a chemical probe's utility is its selectivity against off-target proteins, particularly other kinases and structurally related proteins. XMD8-92, while potent against ERK5, has been shown to have significant off-target activity against Bromodomain-containing protein 4 (BRD4), a key epigenetic reader. This has led to ambiguity in interpreting experimental results, as some of the observed biological effects of XMD8-92 may be attributable to BRD4 inhibition rather than on-target ERK5 inhibition[4][5]. Erk5-IN-4 was developed to address this limitation and exhibits improved selectivity.

Inhibitor	Off-Target	Assay Type	Potency (IC50/Kd)	Reference(s)
XMD8-92	BRD4(1)	Cell-free assay (Kd)	170 - 190 nM	[1][2]
DCAMKL2	Cell-free assay (Kd)	190 nM	[2]
PLK4	Cell-free assay (Kd)	600 nM	[2]
TNK1	Cell-free assay (Kd)	890 nM	[2]
Erk5-IN-4 (as part of ERK 5-in-1 characterization)	BRD4	Biochemical Assay (IC50)	200 - 700 nM	[6]
LRRK2	Kinase Panel Screen	30-fold less active than against ERK5	[6]
DCAMKL2	KINOMEscan	Activity detected	[6]
PLK4	KINOMEscan	Activity detected	[6]

Table 2: Comparative Specificity and Off-Target Activity.

Signaling Pathway and Experimental Workflows

To understand the context in which these inhibitors function, it is essential to visualize the ERK5 signaling pathway and the experimental setups used to evaluate inhibitor efficacy.

Figure 1: Simplified ERK5 Signaling Pathway.

The following diagram illustrates a typical workflow for assessing the cellular efficacy of ERK5 inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ERK5 kinase activity is dispensable for cellular immune response and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]

Validating Erk5-IN-4 Target Engagement in Live Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for validating the target engagement of Erk5-IN-4 in live cells. We will explore commonly used assays, present available experimental data for Erk5-IN-4 and its analogs, and provide detailed protocols to aid in experimental design.

Introduction to Erk5 and Target Engagement

Extracellular signal-regulated kinase 5 (ERK5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1), is a key component of the mitogen-activated protein kinase (MAPK) signaling pathway. This pathway is crucial for regulating cellular processes such as proliferation, differentiation, and survival. Dysregulation of the ERK5 pathway has been implicated in various diseases, including cancer, making it an attractive target for therapeutic intervention.

Erk5-IN-4 (also known as XMD17-109) is a potent inhibitor of ERK5. However, like the founding ERK5 inhibitor XMD8-92, it has been shown to have off-target effects, most notably against Bromodomain-containing protein 4 (BRD4). This has led to the development of more selective inhibitors, such as AX15836, which lacks this BRD4 activity. Validating that a compound directly interacts with its intended target in a cellular context is a critical step in drug discovery. This guide will focus on established methods to confirm the engagement of Erk5-IN-4 with the ERK5 protein within live cells.

Comparative Analysis of Target Engagement Assays

Several robust methods are available to assess the intracellular engagement of a drug with its target. Here, we compare three widely used assays: Western Blot for Phospho-ERK5, Cellular Thermal Shift Assay (CETSA), and NanoBRET™ Target Engagement Assay.

Data Summary

The following table summarizes the available quantitative data for Erk5-IN-4 and comparable ERK5 inhibitors. It is important to note that direct side-by-side comparative data for Erk5-IN-4 in CETSA and NanoBRET assays is limited in publicly available literature.

Inhibitor	Assay	Cell Line	Key Parameter	Value	Off-Target Activity
Erk5-IN-4 (XMD17-109)	Biochemical	-	IC50 (ERK5)	162 nM[1]	BRD4[2]
Western Blot (pERK5)	-	Cellular EC50	0.09 µM[3]
XMD8-92	Biochemical	-	Kd (ERK5)	80 nM[4][5]	BRD4 (Kd = 170-190 nM)[4][5]
Western Blot (pERK5)	HeLa	Inhibition	Substantial at 2 µM[6]
AX15836	Biochemical	-	IC50 (ERK5)	8 nM[7]	BRD4 (Kd = 3,600 nM)[7]
KiNativ (Intracellular)	Various	IC50	4–9 nM[7]
Western Blot (pERK5)	HeLa	Inhibition	Substantial at 2 µM[6]
Western Blot (pERK5)	MM.1S	Inhibition	Confirmed at 2 µM[6]

Key Experimental Methodologies

Detailed protocols for the primary assays used to validate ERK5 target engagement are provided below.

Western Blot for Phospho-ERK5 Mobility Shift

This assay provides a straightforward and widely used method to observe the direct inhibition of ERK5 kinase activity in cells. Upon activation, ERK5 undergoes autophosphorylation, which results in a noticeable electrophoretic mobility shift on an SDS-PAGE gel. Inhibition of ERK5 prevents this shift.

Protocol:

• Cell Culture and Treatment: Plate cells (e.g., HeLa or MM.1S) and grow to 70-80% confluency. Starve cells of serum overnight to reduce basal ERK5 activity.

• Inhibitor Incubation: Pre-incubate the cells with Erk5-IN-4 or other inhibitors at various concentrations for 1-2 hours. Include a DMSO vehicle control.

• Stimulation: Stimulate the cells with a known ERK5 activator, such as epidermal growth factor (EGF) for HeLa cells or interleukin-6 (IL-6) for MM.1S cells, for a predetermined time (e.g., 15-30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method like the BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody specific for total ERK5.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Analyze the resulting bands. A slower migrating band corresponding to phosphorylated ERK5 should be present in the stimulated, untreated control. Effective target engagement by the inhibitor will lead to a reduction or absence of this shifted band.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to confirm direct binding of a compound to its target protein in a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability.

Protocol:

• Cell Culture and Treatment: Culture cells to a high density and treat them with Erk5-IN-4 or a vehicle control for a specified time.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures for a set duration (e.g., 3 minutes).

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Sample Preparation for Detection: Collect the supernatant containing the soluble proteins.

• Detection by Western Blot:

  • Quantify the protein concentration in the soluble fraction.

  • Perform SDS-PAGE and Western blotting as described in the previous protocol, using an antibody against total ERK5.

• Data Analysis: Quantify the band intensities at each temperature for both the treated and untreated samples. A stabilizing ligand like Erk5-IN-4 will result in more soluble ERK5 protein at higher temperatures compared to the vehicle control, indicating a shift in the melting curve.

NanoBRET™ Target Engagement Assay

The NanoBRET™ assay is a proximity-based method that measures the binding of a test compound to a target protein in live cells. It relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein (the donor) and a fluorescently labeled tracer that binds to the same target (the acceptor). A test compound that engages the target will compete with the tracer, leading to a decrease in the BRET signal.

Protocol:

• Cell Preparation: Transfect cells (e.g., HEK293) with a vector expressing an ERK5-NanoLuc® fusion protein.

• Cell Plating: Plate the transfected cells in a white, 96-well or 384-well assay plate.

• Assay Setup:

  • Prepare a solution of the NanoBRET™ tracer at the recommended concentration.

  • Prepare serial dilutions of the test compound (Erk5-IN-4).

• Treatment: Add the tracer and the test compound dilutions to the cells. Include wells with tracer only (for maximum BRET signal) and wells with a high concentration of a known inhibitor or no tracer (for background).

• Substrate Addition: Add the Nano-Glo® substrate to all wells.

• Signal Detection: Measure the donor (luciferase) and acceptor (tracer) emission signals using a plate reader equipped with the appropriate filters.

• Data Analysis: Calculate the BRET ratio by dividing the acceptor signal by the donor signal. Plot the BRET ratio against the concentration of the test compound to generate a dose-response curve and determine the IC50 value, which represents the concentration of the compound that displaces 50% of the tracer.

Visualizing Key Processes

To better illustrate the concepts discussed, the following diagrams were generated using the Graphviz DOT language.

Caption: Simplified ERK5 Signaling Pathway.

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Caption: Principle of the NanoBRET™ Target Engagement Assay.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Acute pharmacological degradation of ERK5 does not inhibit cellular immune response or proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. XMD 8-92 | ERK | Tocris Bioscience [tocris.com]
• 6. pnas.org [pnas.org]
• 7. medchemexpress.com [medchemexpress.com]

A Comparative Guide to MAPK Pathway Inhibitors in Melanoma: Spotlight on ERK5 Inhibition

For Researchers, Scientists, and Drug Development Professionals

The mitogen-activated protein kinase (MAPK) signaling pathway is a cornerstone of melanoma pathogenesis, with hyperactivation, most commonly driven by BRAF mutations, promoting tumor cell proliferation and survival.[1] Consequently, inhibitors targeting key nodes of this pathway, including BRAF, MEK, and ERK1/2, have become central to the therapeutic landscape for melanoma.[2][3] This guide provides a comparative overview of these established inhibitors alongside the emerging class of ERK5 inhibitors, offering a valuable resource for researchers exploring novel therapeutic strategies. While direct preclinical data for Erk5-IN-4 in melanoma is not extensively available in the public domain, this guide will focus on well-characterized ERK5 inhibitors such as XMD8-92 and AX15836 as representatives of this class, comparing their performance with other MAPK pathway inhibitors based on available experimental data.

The MAPK Signaling Cascade in Melanoma

The canonical MAPK pathway consists of a cascade of serine/threonine kinases: RAS, RAF, MEK, and ERK. In melanoma, activating mutations in BRAF (present in approximately 50% of cases) or NRAS lead to constitutive activation of this pathway, culminating in the phosphorylation and activation of ERK1/2, which in turn regulates transcription factors involved in cell growth and survival.[1] The ERK5 (also known as BMK1) pathway is a distinct, parallel MAPK cascade that has also been implicated in melanoma progression.[4][5] Oncogenic BRAF has been shown to positively regulate the expression and activity of ERK5, suggesting a role for this parallel pathway in melanoma cell proliferation and survival.[1]

Figure 1: Simplified MAPK signaling pathways in melanoma, highlighting targets of different inhibitor classes.

Comparative Efficacy of MAPK Pathway Inhibitors

The in vitro efficacy of various MAPK pathway inhibitors is typically assessed by determining their half-maximal inhibitory concentration (IC50) in melanoma cell lines with different genetic backgrounds. The following tables summarize publicly available IC50 data for representative inhibitors.

Table 1: In Vitro Potency (IC50) of BRAF and MEK Inhibitors in BRAF-Mutant Melanoma Cell Lines

Inhibitor	Target	Cell Line	IC50 (nM)	Reference
Vemurafenib	BRAF	A375 (BRAF V600E)	248.3	[6]
Vemurafenib	BRAF	A375 (BRAF V600E)	173 - 5000	[7][8]
Vemurafenib	BRAF	SK-Mel-28 (BRAF V600E)	~31	[9]
Dabrafenib	BRAF	A375 (BRAF V600E)	<200	[10][11]
Dabrafenib	BRAF	YUMAC (BRAF V600K)	<30	[11]
Trametinib	MEK1/2	A375 (BRAF V600E)	1.0 - 2.5	[12]
Trametinib	MEK1/2	BRAF-mutant lines	0.3 - 0.85	[13]
Cobimetinib	MEK1	BRAF-mutant lines	4.2	[14]

Table 2: In Vitro Potency (IC50) of ERK1/2 and ERK5 Inhibitors in Melanoma Cell Lines

Inhibitor	Target	Cell Line	IC50 (nM)	Reference
Ulixertinib (SCH772984)	ERK1/2	A375 (BRAF V600E)	-	[15]
MK-8353	ERK1/2	SK-MEL-28 (BRAF V600E)	-	[16][17][18][19]
XMD8-92	ERK5	A375 (BRAF V600E)	2300	[3]
XMD8-92	ERK5	SK-Mel-5 (BRAF V600E)	3700	[3]
AX15836	ERK5	HeLa (cervical cancer)	8	[16]
JWG-071	ERK5	-	88

Note: Specific IC50 values for Ulixertinib and MK-8353 in melanoma cell lines were not consistently available in the reviewed literature, though their preclinical activity has been demonstrated.[15][20][16][17][18][19]

Experimental Methodologies

A consistent and detailed understanding of the experimental protocols is crucial for the accurate interpretation and comparison of data from different studies. Below are detailed methodologies for key experiments cited in this guide.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as a measure of cell viability.

Figure 2: General workflow for a cell viability MTT assay.

Protocol Details:

• Cell Seeding: Melanoma cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.[1][2]

• Inhibitor Treatment: The following day, cells are treated with a serial dilution of the MAPK pathway inhibitor.

• Incubation: Plates are incubated for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well to a final concentration of 0.5 mg/mL, and the plates are incubated for an additional 1-4 hours.[1][2]

• Solubilization: The medium is removed, and the formazan crystals are dissolved in 100-150 µL of a solubilization solution, such as dimethyl sulfoxide (DMSO).[3]

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and IC50 values are determined by non-linear regression analysis.

Clonogenic Assay

The clonogenic assay assesses the ability of a single cell to undergo unlimited division and form a colony.

Protocol Details:

• Cell Seeding: A single-cell suspension is prepared, and a low number of cells (e.g., 500-1000 cells) are seeded into 6-well plates.

• Inhibitor Treatment: Cells are treated with the inhibitor at various concentrations.

• Incubation: Plates are incubated for 10-14 days to allow for colony formation. The medium may be replaced every 3-4 days.

• Fixation and Staining: Colonies are fixed with a mixture of methanol and acetic acid and then stained with a solution of crystal violet.[21][22]

• Colony Counting: The number of colonies (typically defined as a cluster of at least 50 cells) in each well is counted.

• Data Analysis: The surviving fraction is calculated as the ratio of the number of colonies formed in the treated wells to the number of colonies in the control wells, adjusted for the plating efficiency.

In Vivo Melanoma Xenograft Model

In vivo studies are critical for evaluating the anti-tumor efficacy of inhibitors in a more complex biological system.

Figure 3: General workflow for an in vivo melanoma xenograft study.

Protocol Details:

• Cell Implantation: Human melanoma cells (e.g., A375, SK-MEL-28) are harvested and resuspended in a suitable medium, often mixed with Matrigel, and injected subcutaneously into the flank of immunocompromised mice (e.g., nude or NOD/SCID mice).[4][23][24][25]

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³), at which point the mice are randomized into treatment and control groups.

• Inhibitor Administration: The inhibitor is administered to the treatment group via a clinically relevant route, such as oral gavage or intraperitoneal injection, at a predetermined dose and schedule. The control group receives the vehicle.

• Monitoring: Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers. Body weight and the general health of the mice are also monitored.

• Endpoint and Analysis: The experiment is terminated when tumors in the control group reach a predetermined size or after a specified duration. Tumors are then excised, weighed, and can be used for further analysis, such as immunohistochemistry for proliferation markers (e.g., Ki-67) or Western blotting for pathway-specific protein phosphorylation.

Discussion and Future Directions

The development of BRAF and MEK inhibitors has significantly improved outcomes for patients with BRAF-mutant melanoma. However, the emergence of resistance, often through reactivation of the MAPK pathway, remains a major clinical challenge.[3] This has spurred the development of inhibitors targeting downstream components like ERK1/2.

The ERK5 signaling pathway represents a parallel route that can contribute to melanoma cell proliferation and survival.[4][5] Preclinical studies have shown that inhibiting ERK5 can reduce the growth of both BRAF-mutant and wild-type melanoma cells.[1][3] Furthermore, combining ERK5 inhibitors with BRAF inhibitors has demonstrated enhanced anti-tumor effects in preclinical models, suggesting that dual targeting of both the canonical and ERK5 MAPK pathways could be a promising strategy to overcome resistance and improve therapeutic efficacy.[1]

While specific data on Erk5-IN-4 in melanoma is currently limited, the available information on other ERK5 inhibitors highlights the potential of targeting this pathway. Future research should focus on:

• Direct comparative studies: Head-to-head comparisons of the efficacy of BRAF, MEK, ERK1/2, and ERK5 inhibitors in a panel of melanoma cell lines with diverse genetic backgrounds.

• Combination therapies: Investigating the synergistic effects of combining ERK5 inhibitors with existing targeted therapies and immunotherapies.

• Biomarker discovery: Identifying biomarkers that can predict which patients are most likely to benefit from ERK5-targeted therapies.

• Evaluation of novel ERK5 inhibitors: Characterizing the preclinical efficacy and safety of new and potent ERK5 inhibitors, such as Erk5-IN-4, in melanoma models.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. MTT (Assay protocol [protocols.io]
• 4. Modeling Melanoma In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MEK5/ERK5 inhibition sensitizes NRAS-mutant melanoma to MAPK-targeted therapy by preventing Cyclin D/CDK4-mediated G1/S progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of pathways modulating vemurafenib resistance in melanoma cells via a genome-wide CRISPR/Cas9 screen - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Combinatorial Therapies to Overcome BRAF/MEK Inhibitors Resistance in Melanoma Cells: An in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Vemurafenib and BRAF Inhibition: A New Class of Treatment for Metastatic Melanoma | Clinical Cancer Research | American Association for Cancer Research [aacrjournals.org]
• 10. Dabrafenib and its use in the treatment of metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dabrafenib; Preclinical Characterization, Increased Efficacy when Combined with Trametinib, while BRAF/MEK Tool Combination Reduced Skin Lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Activity of the MEK Inhibitor Trametinib (GSK1120212) in Advanced Melanoma in a Phase I, Dose-escalation Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Trametinib in the treatment of melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. selleckchem.com [selleckchem.com]
• 15. Resistance to MAPK Inhibitors in Melanoma Involves Activation of the IGF1R–MEK5–Erk5 Pathway [ouci.dntb.gov.ua]
• 16. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 17. JCI Insight - Development of MK-8353, an orally administered ERK1/2 inhibitor, in patients with advanced solid tumors [insight.jci.org]
• 18. Development of MK-8353, an orally administered ERK1/2 inhibitor, in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Resistance to MAPK Inhibitors in Melanoma Involves Activation of the IGF1R-MEK5-Erk5 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. A Clonogenic Assay to Quantify Melanoma Micrometastases in Pulmonary Tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Colony formation assay: A tool to study cell survival | Abcam [abcam.com]
• 23. The Melanoma Patient-Derived Xenograft (PDX) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 24. jove.com [jove.com]
• 25. A Melanoma Patient-Derived Xenograft Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Cross-Reactivity Profiling of Erk5-IN-4 and Other Kinase Inhibitors

For researchers, scientists, and drug development professionals, understanding the selectivity of a kinase inhibitor is paramount to interpreting experimental results and predicting potential off-target effects. This guide provides a comparative analysis of the cross-reactivity profile of Erk5-IN-4 against other established ERK5 inhibitors, supported by available experimental data and detailed methodologies.

Extracellular signal-regulated kinase 5 (ERK5), also known as big MAP kinase 1 (BMK1), is a key component of a distinct mitogen-activated protein kinase (MAPK) signaling cascade.[1] The MEK5/ERK5 pathway is involved in various cellular processes, including proliferation, differentiation, and survival, making it an attractive target for therapeutic intervention in diseases such as cancer.[2] A number of small molecule inhibitors targeting ERK5 have been developed; however, their selectivity profiles vary significantly. Early inhibitors were often plagued by off-target activities, confounding the interpretation of their biological effects. This has led to the development of more selective agents. Here, we compare the selectivity of Erk5-IN-4 with other notable ERK5 inhibitors.

Kinase Selectivity Profiles: A Comparative Overview

The following table summarizes the known cross-reactivity data for Erk5-IN-4 and other widely used ERK5 inhibitors. It is important to note that comprehensive, publicly available kinome scan data for Erk5-IN-4 (also known as compound 34b) is limited. The table reflects currently available information.

Inhibitor	Primary Target	Known Off-Targets (Potency)	Selectivity Score (if available)	Key Features & Caveats
Erk5-IN-4 (compound 34b)	ERK5 (IC50: 77 nM for full-length, 300 nM for truncated)[1]	Data not publicly available from broad kinome screens.	Not available	A potent and selective inhibitor of ERK5.[1] Lack of a public kinome scan profile makes a direct comparison of its broader selectivity challenging.
XMD8-92 / Erk5-IN-1 (XMD17-109)	ERK5 (Kd: 80 nM)[1]	BRD4 (Kd: 190 nM), DCAMKL2 (Kd: 190 nM), PLK4 (Kd: 600 nM), TNK1 (Kd: 890 nM)[1]	Not specified	First-generation ERK5 inhibitor with significant off-target activity against the bromodomain-containing protein BRD4, which can confound biological readouts.[3]
AX15836	ERK5 (IC50: 8 nM)[4]	Highly selective over a panel of >200 kinases.[4] Selective over BRD4 (Kd: 3,600 nM).[4]	Not specified	A second-generation, potent, and highly selective ERK5 inhibitor designed to eliminate the BRD4 off-target activity of earlier compounds.[2][4]
JWG-071	ERK5 (IC50: 88 nM)[1]	LRRK2 (IC50: 109 nM), DCAMKL1, DCAMKL2, PLK2[5][6]	Not specified	A kinase-selective chemical probe for ERK5 with improved selectivity against BRD4 compared to first-generation inhibitors, but with known off-target activity against LRRK2 and other kinases.[7][8]

Signaling Pathway and Experimental Workflow

To provide context for the importance of inhibitor selectivity, the following diagrams illustrate the MEK5-ERK5 signaling pathway and the general workflow of a kinase inhibitor profiling assay.

A simplified diagram of the MEK5-ERK5 signaling cascade.

A general workflow for a competition binding-based kinase profiling assay.

Experimental Protocols

The cross-reactivity data for many kinase inhibitors is generated using a high-throughput, competition-based binding assay, such as the KINOMEscan™ platform. The following is a generalized protocol for such an assay.

Objective: To determine the binding affinity (Kd) of a test compound (e.g., Erk5-IN-4) against a large panel of kinases.

Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to a DNA-tagged kinase. The amount of kinase bound to the solid support is quantified via qPCR of the DNA tag. A lower amount of bound kinase in the presence of the test compound indicates a stronger interaction.[9]

Materials:

• Test compound (e.g., Erk5-IN-4) dissolved in an appropriate solvent (e.g., DMSO).

• A library of DNA-tagged human kinases.

• Streptavidin-coated beads or other solid support.

• An immobilized, broadly active kinase ligand (e.g., biotinylated).

• Assay buffer.

• Wash buffer.

• qPCR reagents.

Procedure:

• Assay Plate Preparation: A dilution series of the test compound is prepared in assay buffer. A DMSO control (vehicle) is also included.

• Binding Reaction: The DNA-tagged kinases, the immobilized ligand, and the test compound dilutions are combined in the wells of a microtiter plate.

• Incubation: The plate is incubated to allow the binding reaction to reach equilibrium.

• Capture: The kinase-ligand complexes are captured on the streptavidin-coated solid support.

• Washing: The solid support is washed to remove unbound components, including any kinase that was inhibited from binding by the test compound.

• Elution and Quantification: The amount of kinase bound to the solid support is determined by quantifying the amount of its associated DNA tag using qPCR.

• Data Analysis: The qPCR signal is measured for each concentration of the test compound and compared to the DMSO control. The data is then used to calculate the dissociation constant (Kd), which represents the binding affinity of the compound for each kinase. A lower Kd value indicates a higher binding affinity.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Probe AX15836 | Chemical Probes Portal [chemicalprobes.org]
• 3. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The ERK5/NF-κB signaling pathway targets endometrial cancer proliferation and survival - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural and atropisomeric factors governing the selectivity of pyrimido-benzodiazipinones as inhibitors of kinases and bromodomains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JWG-071 - MedChem Express [bioscience.co.uk]
• 9. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]

Confirming On-Target Effects of Erk5-IN-4 with Genetic Controls: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Challenge of Specificity: Erk5-IN-4 and Off-Target Considerations

Erk5-IN-4 (also known as XMD17-109) was developed as a selective inhibitor of ERK5. However, like its predecessor XMD8-92, it has been shown to exhibit off-target activity, most notably against Bromodomain-containing protein 4 (BRD4), an epigenetic reader crucial for transcriptional regulation.[1][2] This dual activity can confound the interpretation of experimental results, as the observed phenotype may be a consequence of ERK5 inhibition, BRD4 inhibition, or a combination of both. Therefore, relying solely on pharmacological inhibition with Erk5-IN-4 is insufficient to definitively attribute a biological function to ERK5 kinase activity.

To address this, more selective ERK5 inhibitors, such as AX-15836, have been developed, which show significantly reduced affinity for BRD4.[2][3] Comparing the effects of Erk5-IN-4 to these more selective inhibitors and, most importantly, to genetic knockdown or knockout of ERK5 provides the necessary validation of on-target activity.

The Gold Standard: Genetic Controls for On-Target Validation

Genetic controls, such as small interfering RNA (siRNA), short hairpin RNA (shRNA), and CRISPR/Cas9-mediated gene knockout, are indispensable tools for validating the on-target effects of a pharmacological inhibitor.[4][5][6][7] These techniques directly reduce or eliminate the target protein, allowing for a comparison of the resulting phenotype with that observed upon inhibitor treatment. A high degree of concordance between the effects of the inhibitor and the genetic control provides strong evidence for on-target activity.

Logical Workflow for On-Target Validation

Caption: Logical workflow for validating on-target effects of Erk5-IN-4.

Comparative Data of ERK5 Inhibitors

The following table summarizes the inhibitory activities of Erk5-IN-4 and other relevant compounds, highlighting the importance of selectivity profiling.

Compound	Target(s)	IC50/Kd (ERK5)	IC50/Kd (BRD4)	Key Characteristics
Erk5-IN-4 (XMD17-109)	ERK5 / BRD4	~162 nM (IC50)	~200-700 nM (IC50)	Potent ERK5 inhibitor with significant BRD4 off-target activity.[2]
XMD8-92	ERK5 / BRD4	~80 nM (Kd)	~170 nM (Kd)	Widely used, but known dual ERK5/BRD4 inhibitor.[1]
AX-15836	ERK5	8 nM (IC50)	3,600 nM (Kd)	Highly potent and selective ERK5 inhibitor with minimal BRD4 activity.[3][8]
JQ1	BET Bromodomains	>10,000 nM (IC50 vs ERK5)	~50 nM (IC50 vs BRD4)	Selective BRD4 inhibitor, useful as a control for off-target effects.[9]

Experimental Protocols

ERK5 Knockdown using siRNA

This protocol describes the transient knockdown of ERK5 in a human cell line (e.g., HeLa or U2-OS) to validate the on-target effects of Erk5-IN-4.

Materials:

• Human cell line of interest

• ERK5-specific siRNA and non-targeting control siRNA

• Lipofectamine RNAiMAX or similar transfection reagent

• Opti-MEM Reduced Serum Medium

• Complete growth medium

• 6-well plates

• Reagents for Western Blotting (lysis buffer, antibodies)

Procedure:

• Cell Seeding: The day before transfection, seed cells in 6-well plates at a density that will result in 30-50% confluency at the time of transfection.

• siRNA-lipid Complex Formation:

  • For each well, dilute 50-100 pmol of siRNA (ERK5-specific or non-targeting control) into 100 µL of Opti-MEM.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX into 100 µL of Opti-MEM and incubate for 5 minutes.

  • Combine the diluted siRNA and diluted Lipofectamine RNAiMAX, mix gently, and incubate for 20 minutes at room temperature to allow complex formation.

• Transfection: Add the 200 µL of siRNA-lipid complex dropwise to each well.

• Incubation: Incubate the cells for 48-72 hours at 37°C in a CO2 incubator.

• Validation of Knockdown: Harvest the cells and perform Western blotting to confirm the reduction of ERK5 protein levels compared to the non-targeting control.

• Phenotypic Assay: In parallel, perform the desired functional assay (e.g., cell proliferation, migration) with the transfected cells and compare the results to cells treated with Erk5-IN-4.

Western Blotting for ERK5 Pathway Activation

This protocol is for assessing the phosphorylation status of ERK5 and its downstream targets.

Materials:

• Cell lysates from control, Erk5-IN-4 treated, and ERK5 knockdown cells

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-ERK5, anti-phospho-ERK5 (Thr218/Tyr220), anti-MEF2C, anti-phospho-MEF2C, and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

Cell Proliferation Assay (MTT Assay)

This assay measures cell viability and proliferation.

Materials:

• Cells treated with Erk5-IN-4, control vehicle, or transfected with siRNAs

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Procedure:

• Cell Treatment: Seed cells in a 96-well plate and treat with various concentrations of Erk5-IN-4 or transfect with siRNAs as described above.

• Incubation: Incubate for the desired period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the control group to determine the percentage of cell viability.

Visualizing the ERK5 Signaling Pathway and Experimental Design

ERK5 Signaling Pathway

References

• 1. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Impact of ERK5 on the Hallmarks of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Identification and Validation of ERK5 as a DNA Damage Modulating Drug Target in Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. ERK5 kinase activity is dispensable for cellular immune response and proliferation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of ERK5 and BRD4 Inhibition on Cancer Cell Proliferation

A Detailed Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer therapeutics, the targeting of key signaling and transcriptional regulators has emerged as a promising strategy. This guide provides a comprehensive comparison of two such therapeutic avenues: the inhibition of Extracellular signal-regulated kinase 5 (ERK5) and Bromodomain-containing protein 4 (BRD4). While both pathways are implicated in driving cancer cell proliferation, they operate through distinct mechanisms, offering different strategic advantages and potential therapeutic applications. This document will delve into their mechanisms of action, present comparative data on their anti-proliferative effects, and provide detailed experimental protocols for their evaluation.

Introduction to ERK5 and BRD4 in Cancer

ERK5: A Key Player in Mitogen-Activated Protein Kinase (MAPK) Signaling

Extracellular signal-regulated kinase 5 (ERK5), also known as Big Mitogen-activated Kinase 1 (BMK1), is a member of the MAPK family.[1] The MEK5-ERK5 signaling cascade is activated by a variety of stimuli, including growth factors and cellular stress, and plays a crucial role in regulating cell proliferation, survival, and differentiation.[1][2] Dysregulation of the ERK5 pathway has been linked to the progression of several cancers, where it promotes tumorigenesis by activating downstream transcription factors that drive the expression of genes involved in cell cycle progression and survival.[1][3]

BRD4: An Epigenetic Reader and Transcriptional Co-activator

Bromodomain-containing protein 4 (BRD4) is a member of the Bromodomain and Extra-Terminal (BET) family of proteins.[4] It functions as an epigenetic reader by binding to acetylated lysine residues on histones, thereby recruiting transcriptional machinery to specific gene promoters and enhancers.[4] BRD4 is critically involved in the expression of key oncogenes, most notably c-MYC, which is a master regulator of cell proliferation and is overexpressed in a wide range of human cancers.[5][6]

Mechanism of Action: A Tale of Two Pathways

The distinct mechanisms of ERK5 and BRD4 inhibitors underpin their different approaches to thwarting cancer cell proliferation.

Erk5-IN-4 and other ERK5 Inhibitors: These are typically ATP-competitive kinase inhibitors that bind to the active site of ERK5, preventing its phosphorylation and subsequent activation of downstream targets.[7] By inhibiting ERK5, these compounds block the signaling cascade that leads to the activation of transcription factors like MEF2, c-Myc, and NF-κB, which are essential for the expression of genes driving cell cycle progression (e.g., Cyclin D1).[1][3]

BRD4 Inhibitors (e.g., JQ1): These small molecules competitively bind to the bromodomains of BRD4, displacing it from chromatin.[4][6] This prevents the recruitment of the transcriptional machinery necessary for the expression of BRD4-dependent genes, including the potent oncogene c-MYC.[5] The downregulation of c-MYC leads to cell cycle arrest and a reduction in cell proliferation.

Below is a DOT script representation of the distinct signaling pathways targeted by ERK5 and BRD4 inhibitors.

Signaling pathways targeted by ERK5 and BRD4 inhibitors.

Quantitative Comparison of Anti-Proliferative Efficacy

While a direct head-to-head study of "Erk5-IN-4" versus a specific BRD4 inhibitor is not available in the public domain, we can compare the efficacy of representative inhibitors from each class, such as XMD8-92 (an ERK5 inhibitor) and JQ1 (a BRD4 inhibitor), based on published data in various cancer cell lines.

Inhibitor	Target	Cancer Cell Line	Assay	IC50 / EC50	Reference
XMD8-92	ERK5	HeLa (Cervical Cancer)	Viability	~3.28 µM	[8]
MM.1S (Multiple Myeloma)	Viability	> 15 µM	[8]
Lung Cancer Xenograft	Tumor Growth	-	[7]
Pancreatic Tumor Xenograft	Tumor Growth	-	[7]
JQ1	BRD4	MM.1S (Multiple Myeloma)	Proliferation	-	[6]
HeLa (Cervical Cancer)	Viability	-	-
Pancreatic Ductal Adenocarcinoma (PDAC) Xenograft	Tumor Growth	50 mg/kg daily	[9]
Colon Cancer	Proliferation	-	[4]

Experimental Protocols

To facilitate further research and direct comparison, detailed protocols for key experiments are provided below.

Cell Proliferation Assay (MTT Assay)

This protocol is a widely used colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates

• Erk5-IN-4 and BRD4 inhibitor (e.g., JQ1)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Workflow for the MTT cell proliferation assay.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[10]

• Treatment: Treat the cells with a serial dilution of Erk5-IN-4 or the BRD4 inhibitor. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.[11]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[12] The absorbance is directly proportional to the number of viable cells.

Western Blotting for Pathway Analysis

This protocol allows for the detection of specific proteins to assess the activation state of the ERK5 and BRD4 signaling pathways.

Materials:

• Treated and untreated cell lysates

• Protein electrophoresis equipment (SDS-PAGE)

• Transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK5, anti-ERK5, anti-BRD4, anti-c-MYC, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse treated and untreated cells in RIPA buffer with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate proteins by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add chemiluminescent substrate and visualize the protein bands using an imaging system.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Treated and untreated cells

• Phosphate-buffered saline (PBS)

• Ethanol (70%, ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Workflow for cell cycle analysis using flow cytometry.

Procedure:

• Cell Harvest: Harvest treated and untreated cells and wash with cold PBS.[13]

• Fixation: Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.[13]

• Staining: Wash the fixed cells and resuspend in PI staining solution. Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in each phase of the cell cycle.[14]

Summary and Future Directions

Both ERK5 and BRD4 inhibitors represent compelling strategies for targeting cancer cell proliferation. ERK5 inhibitors act by disrupting a key signaling cascade, while BRD4 inhibitors function at the epigenetic level to suppress the transcription of critical oncogenes. The choice of inhibitor may depend on the specific genetic and signaling landscape of the cancer being treated.

Direct comparative studies of specific inhibitors like Erk5-IN-4 and various BRD4 inhibitors in a panel of cancer cell lines are warranted to delineate their relative potencies and potential for synergistic combinations. The experimental protocols provided in this guide offer a robust framework for conducting such investigations, which will be crucial for advancing these promising therapeutic approaches into the clinic.

References

• 1. MEK5-ERK5 Signaling in Cancer: Implications for Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Bromodomain inhibitor treatment leads to overexpression of multiple kinases in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting bromodomain-containing protein 4 (BRD4) inhibits MYC expression in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. General mechanism of JQ1 in inhibiting various types of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. JNK, p38, ERK, and SGK1 Inhibitors in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ERK5 kinase activity is dispensable for cellular immune response and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The BET bromodomain inhibitor JQ1 suppresses growth of pancreatic ductal adenocarcinoma in patient-derived xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchhub.com [researchhub.com]
• 11. texaschildrens.org [texaschildrens.org]
• 12. Cell Counting & Health Analysis [sigmaaldrich.com]
• 13. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 14. cancer.wisc.edu [cancer.wisc.edu]

Evaluating Erk5-IN-4 in Models of Acquired Resistance to MEK Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Acquired resistance to MEK inhibitors presents a significant challenge in cancer therapy. Tumors initially responsive to MEK inhibition often develop resistance mechanisms, frequently involving reactivation of the MAPK signaling pathway. This guide provides a comparative evaluation of Erk5-IN-4, a potent and selective inhibitor of ERK5, in the context of overcoming acquired resistance to MEK inhibitors. We compare its potential efficacy with other ERK inhibitors and alternative therapeutic strategies, supported by experimental data and detailed methodologies.

Introduction to MEK Inhibitor Resistance and the Role of ERK5

The RAS-RAF-MEK-ERK signaling cascade is a critical pathway regulating cell proliferation, differentiation, and survival. It is frequently dysregulated in various cancers, making it a prime target for therapeutic intervention. MEK inhibitors have shown clinical efficacy; however, their long-term benefit is often limited by the development of acquired resistance.

One of the key mechanisms of resistance is the reactivation of the MAPK pathway, which can occur through various means, including mutations in MEK itself or the activation of parallel signaling pathways that bypass MEK.[1][2] Recent evidence points to the activation of the ERK5 signaling pathway as a significant contributor to this resistance.[3][4] ERK5, a distinct member of the MAPK family, can be activated by upstream signals and promote cell survival and proliferation, thereby compensating for the inhibition of the MEK-ERK1/2 axis. This makes ERK5 an attractive therapeutic target to overcome acquired resistance to MEK inhibitors.

Comparative Analysis of ERK Inhibitors

This section provides a comparative overview of Erk5-IN-4 and other relevant ERK inhibitors that have been evaluated in models of MEK inhibitor resistance.

Inhibitor	Target(s)	Reported Efficacy in MEK-Resistant Models	Key Features
Erk5-IN-4	ERK5	Preclinical data suggests potential efficacy due to the established role of ERK5 in MEK inhibitor resistance. Direct comparative data in MEK-resistant models is emerging.	Potent and selective inhibitor of ERK5.
XMD8-92	ERK5, BRD4	Has been shown to reduce the proliferation of cancer cells resistant to a combination of BRAF and MEK1/2 inhibitors.[3]	Dual inhibitor of ERK5 and BRD4; the off-target effects on BRD4 can complicate the interpretation of its activity.
SCH772984	ERK1/2	Demonstrates significant activity in various BRAF and MEK inhibitor-resistant models, with nanomolar cellular potency.[5][6]	A potent and selective inhibitor of ERK1/2 with a dual mechanism of action, inhibiting both the kinase activity and the phosphorylation of ERK1/2.[6]
SKLB-D18	ERK1/2 and ERK5	In a triple-negative breast cancer xenograft model, SKLB-D18 showed superior in vivo anti-tumor efficacy compared to the combination of an ERK1/2 inhibitor (BVD-523) and an ERK5 inhibitor (XMD8-92).[7][8]	A first-in-class dual inhibitor of ERK1/2 and ERK5.[7]

Table 1: Comparison of ERK Inhibitors in the Context of MEK Inhibitor Resistance.

Quantitative Data on Inhibitor Performance

The following table summarizes available IC50 values for various ERK inhibitors in parental and MEK inhibitor-resistant cancer cell lines. It is important to note that direct comparative studies of Erk5-IN-4 in MEK-resistant lines are not yet widely published.

Cell Line	Genetic Background	Resistant to	Inhibitor	Parental IC50 (nM)	Resistant IC50 (nM)	Reference
HCT-116	KRAS mutant	MEK Inhibitor (PD0325901)	ERK1/2 Inhibitor	~50	~50	[1]
LoVo	KRAS mutant	MEK Inhibitor (PD0325901)	ERK1/2 Inhibitor	~100	~100	[1]
H1299	NRAS mutant	MEK Inhibitor (PD0325901)	SCH772984	Not specified	3.3-fold increase	[9]
SH-SY5Y	-	MEK Inhibitor (PD0325901)	SCH772984	Not specified	2.8-fold decrease	[9]
H727	-	MEK Inhibitor (MEK162)	SCH772984	135	>1000	[10]
H727	-	ERK Inhibitor (SCH772984)	MEK162	115	>1000	[10]

Table 2: IC50 Values of ERK Inhibitors in MEK Inhibitor-Resistant Cell Lines.

Alternative Strategies to Overcome MEK Inhibitor Resistance

Besides direct inhibition of ERK, other therapeutic strategies are being explored to overcome acquired resistance to MEK inhibitors.

• Combination Therapy with PI3K/mTOR inhibitors: The PI3K/AKT/mTOR pathway is another critical survival pathway in cancer. Co-inhibition of MEK and PI3K/mTOR has shown synergistic effects in preclinical models.[11]

• Targeting Upstream Receptor Tyrosine Kinases (RTKs): Upregulation of RTKs such as EGFR and IGF1R can drive resistance to MEK inhibitors.[3] Combining MEK inhibitors with RTK inhibitors is a potential strategy to counteract this resistance mechanism.

• Combination of MEK and ERK inhibitors: Dual inhibition of both MEK and ERK has been shown to be synergistic and can prevent or overcome acquired resistance to MEK inhibitors alone.[2]

Signaling Pathways and Experimental Workflows

To visualize the complex interactions in MEK inhibitor resistance and the rationale for targeting ERK5, the following diagrams are provided.

Caption: MEK inhibitor resistance pathway.

Caption: Preclinical evaluation workflow.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is used to assess the effect of inhibitors on cell proliferation.

Materials:

• Parental and MEK inhibitor-resistant cancer cell lines

• 96-well plates

• Complete cell culture medium

• Erk5-IN-4 and other test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate overnight.

• The next day, treat the cells with serial dilutions of the test compounds (e.g., Erk5-IN-4, other ERK inhibitors) and control vehicle (DMSO).

• Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After the incubation, add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.[1][12]

Western Blot Analysis for ERK Phosphorylation

This protocol is used to determine the effect of inhibitors on the phosphorylation status of ERK1/2 and ERK5.

Materials:

• Parental and MEK inhibitor-resistant cancer cell lines

• 6-well plates

• Erk5-IN-4 and other test compounds

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-ERK1/2, anti-total-ERK1/2, anti-phospho-ERK5, anti-total-ERK5)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the desired concentrations of inhibitors or vehicle for the specified time.

• Lyse the cells in lysis buffer and quantify the protein concentration.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.[2][3]

In Vivo Xenograft Studies

This protocol outlines a general procedure for evaluating the in vivo efficacy of Erk5-IN-4 in MEK inhibitor-resistant tumor models.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• MEK inhibitor-resistant cancer cells

• Matrigel (optional)

• Erk5-IN-4 and vehicle control

• Calipers for tumor measurement

• Animal balance

Procedure:

• Establish MEK inhibitor-resistant cancer cell lines in culture.

• Subcutaneously inject a suspension of the resistant cells (e.g., 1-5 x 10^6 cells in PBS, with or without Matrigel) into the flank of each mouse.[13]

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer Erk5-IN-4 (at various doses) and the vehicle control to the respective groups via an appropriate route (e.g., oral gavage, intraperitoneal injection) on a predetermined schedule.

• Measure tumor volume with calipers and monitor the body weight of the mice regularly (e.g., twice a week).[13]

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for p-ERK5).

Conclusion

The emergence of acquired resistance to MEK inhibitors necessitates the development of novel therapeutic strategies. The activation of the ERK5 signaling pathway represents a key escape mechanism for cancer cells under MEK inhibitor pressure. Therefore, targeting ERK5 with selective inhibitors like Erk5-IN-4 holds significant promise for overcoming this resistance.

This guide provides a framework for evaluating Erk5-IN-4 in comparison to other ERK inhibitors and alternative therapeutic approaches. While direct comparative data for Erk5-IN-4 is still limited in the public domain, the strong biological rationale for its use in MEK inhibitor-resistant tumors is clear. The provided experimental protocols offer a starting point for researchers to conduct their own evaluations and contribute to the growing body of evidence in this critical area of cancer research. Further preclinical and clinical studies are warranted to fully elucidate the therapeutic potential of Erk5-IN-4 in this setting.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. ERK inhibition overcomes acquired resistance to MEK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? [frontiersin.org]
• 4. ERK5 Signalling and Resistance to ERK1/2 Pathway Therapeutics: The Path Less Travelled? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of a novel ERK inhibitor with activity in models of acquired resistance to BRAF and MEK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cancer-research-network.com [cancer-research-network.com]
• 7. A first-in-class selective inhibitor of ERK1/2 and ERK5 overcomes drug resistance with a single-molecule strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A first-in-class selective inhibitor of ERK1/2 and ERK5 overcomes drug resistance with a single-molecule strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of cell type–specific correlations between ERK activity and cell viability upon treatment with ERK1/2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Personalized pre-clinical trials in BRAF inhibitor resistant patient derived xenograft models identify second line combination therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeting enhancer reprogramming to mitigate MEK inhibitor resistance in preclinical models of advanced ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mouse xenograft studies [bio-protocol.org]
• 13. ascopubs.org [ascopubs.org]

A Comparative Analysis of Selective and Dual-Targeted ERK5 Inhibition in Research

A deep dive into the experimental data and mechanisms of Erk5-IN-4 and its dual-activity counterparts targeting ERK5 and BRD4, providing researchers with a comprehensive guide to selecting the appropriate tool for their studies.

In the landscape of kinase inhibitor research, the distinction between selective and multi-targeted agents is critical for the accurate interpretation of experimental outcomes. This guide provides a comparative analysis of Erk5-IN-4, a derivative of the well-characterized inhibitor XMD8-92, and the broader class of dual ERK5/BRD4 inhibitors. We will explore their mechanisms of action, present key experimental data, and provide detailed protocols for relevant assays to aid researchers in drug discovery and development.

The Evolving Story of ERK5 Inhibition: An Off-Target Revelation

Extracellular signal-regulated kinase 5 (ERK5), also known as big MAP kinase 1 (BMK1), is a key player in cellular signaling pathways that regulate cell proliferation, survival, and angiogenesis.[1] Initial research identified compounds like XMD8-92 as potent ERK5 inhibitors, showing promising anti-proliferative and anti-inflammatory effects. However, subsequent studies revealed that the potent biological activities of XMD8-92 and its analogs, including Erk5-IN-1 (also known as compound 26 or XMD17-109), were not solely due to ERK5 inhibition. A significant off-target activity against the bromodomain and extra-terminal domain (BET) family of proteins, particularly BRD4, was discovered to contribute substantially to their cellular effects.[1][2][3]

This discovery led to the classification of these compounds as dual ERK5/BRD4 inhibitors and spurred the development of more selective ERK5 inhibitors, such as AX15836 and JWG-071, which lack significant BRD4 activity.[4][5] This guide will compare the archetypal dual inhibitor, represented by the XMD8-92/Erk5-IN-1 class, with these more selective agents to highlight the distinct pharmacological profiles.

Mechanism of Action: A Tale of Two Targets

The dual ERK5/BRD4 inhibitors exert their effects by simultaneously targeting two distinct signaling hubs.

• ERK5 Inhibition: These compounds typically bind to the ATP-binding pocket of the ERK5 kinase domain, preventing the phosphorylation of its downstream substrates. The ERK5 signaling pathway is involved in transmitting signals from various growth factors and stress stimuli, ultimately influencing gene expression and cellular responses.

• BRD4 Inhibition: BRD4 is an epigenetic reader that binds to acetylated lysine residues on histones, playing a crucial role in transcriptional activation of key oncogenes like c-Myc.[6] By occupying the acetyl-lysine binding pocket of BRD4's bromodomains, these inhibitors displace BRD4 from chromatin, leading to the downregulation of target gene expression.[6]

The synergistic potential of inhibiting both pathways has been a subject of interest in cancer research, as both ERK5 and BRD4 are implicated in tumor progression.

Below is a diagram illustrating the signaling pathways affected by these inhibitors.

Figure 1. Signaling pathways targeted by dual ERK5/BRD4 and selective ERK5 inhibitors.

Quantitative Data Presentation: A Head-to-Head Comparison

The following tables summarize the inhibitory activities of representative compounds. It is important to note that Erk5-IN-4 is a close analog of Erk5-IN-1 (compound 26) and XMD8-92, and their activities are expected to be similar.

Table 1: Inhibitory Potency Against ERK5 and BRD4

Compound	Type	ERK5 IC50/Kd (nM)	BRD4(1) IC50/Kd (nM)	Reference
XMD8-92	Dual ERK5/BRD4	80 (Kd)	170 (Kd)	[7]
Erk5-IN-1 (Cpd 26)	Dual ERK5/BRD4	162 (IC50)	200-700 (IC50)	[8][9]
AX15836	Selective ERK5	8 (Kd)	>1000	[1][10]
JWG-071	Selective ERK5	88 (IC50)	>10-fold selective vs BRD4	[4][11]

Table 2: Cellular Activity in Cancer Cell Lines

Compound	Cell Line	Assay	EC50/IC50 (µM)	Observed Effect	Reference
XMD8-92	HeLa, A549	Proliferation (MTT)	Not specified	Inhibition of proliferation	[12]
XMD8-92	MV4-11 (AML)	Viability	1.10 - 3.28	Inhibition of viability	[1]
AX15836	MV4-11 (AML)	Viability	>15	No effect on viability	[1]

These data clearly demonstrate that while dual inhibitors like XMD8-92 are potent against both ERK5 and BRD4, selective inhibitors like AX15836 exhibit high potency for ERK5 with negligible activity against BRD4. The cellular data further underscore that the anti-proliferative effects observed with the first-generation compounds are likely mediated to a large extent by their BRD4 inhibitory activity.

Experimental Protocols

To facilitate the replication and validation of these findings, detailed methodologies for key experiments are provided below.

ERK5 Kinase Assay (Radiometric HotSpot™ Assay)

This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the ERK5 enzyme.

Materials:

• Human recombinant ERK5 enzyme

• Substrate (e.g., Myelin Basic Protein, MBP)

• [γ-³³P]-ATP

• Assay buffer

• Test compounds

• Filter plates

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a reaction plate, add the assay buffer, substrate, and the test compound.

• Initiate the reaction by adding the ERK5 enzyme and [γ-³³P]-ATP.

• Incubate the reaction mixture at a specified temperature for a set time (e.g., 60 minutes at 30°C).

• Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

• Wash the filter plate to remove unincorporated [γ-³³P]-ATP.

• Measure the radioactivity on the filter plate using a scintillation counter.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value.

Figure 2. Workflow for a radiometric ERK5 kinase assay.

BRD4 Binding Assay (AlphaScreen)

This is a bead-based proximity assay to measure the binding of a compound to the BRD4 bromodomain.

Materials:

• GST-tagged BRD4 bromodomain 1 (BD1)

• Biotinylated histone H4 peptide (acetylated)

• Streptavidin-coated Donor beads

• Anti-GST Acceptor beads

• Assay buffer

• Test compounds

• Microplate reader capable of AlphaScreen detection

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the assay buffer, GST-BRD4(BD1), and the test compound.

• Add the biotinylated histone H4 peptide.

• Incubate at room temperature to allow for binding.

• Add a mixture of Streptavidin-Donor beads and anti-GST Acceptor beads.

• Incubate in the dark at room temperature.

• Read the plate on an AlphaScreen-compatible plate reader.

• In the absence of an inhibitor, the binding of the histone peptide to BRD4 brings the donor and acceptor beads into proximity, generating a signal. Inhibitors disrupt this interaction, leading to a decrease in signal.

• Calculate the percent inhibition and determine the IC50 value.

Figure 3. Workflow for a BRD4 AlphaScreen binding assay.

Cell Proliferation Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cells of interest

• Complete cell culture medium

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compounds and a vehicle control (e.g., DMSO).

• Incubate the cells for a desired period (e.g., 48-72 hours).

• Add MTT solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Add the solubilization solution to each well to dissolve the formazan crystals.

• Read the absorbance at a wavelength of ~570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the EC50 or IC50 value.[13][14][15]

Conclusion: Choosing the Right Tool for the Job

The evidence strongly suggests that the initial generation of ERK5 inhibitors, including Erk5-IN-4 and its close relatives, are in fact dual ERK5/BRD4 inhibitors. Their potent anti-proliferative and anti-inflammatory effects are likely a consequence of this polypharmacology. For researchers specifically investigating the role of ERK5's kinase activity, the use of highly selective inhibitors such as AX15836 or JWG-071 is crucial to avoid confounding results from BRD4 inhibition. Conversely, the dual inhibitors may represent valuable tools for exploring the therapeutic potential of simultaneously targeting both the ERK5 signaling pathway and epigenetic regulation by BRD4. This guide provides the necessary data and protocols to enable researchers to make an informed decision on the most appropriate chemical probe for their specific biological questions.

References

• 1. ERK5 kinase activity is dispensable for cellular immune response and proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Paradoxical activation of the protein kinase-transcription factor ERK5 by ERK5 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small molecule ERK5 kinase inhibitors paradoxically activate ERK5 signalling: be careful what you wish for… - PMC [pmc.ncbi.nlm.nih.gov]
• 4. graylab.stanford.edu [graylab.stanford.edu]
• 5. researchgate.net [researchgate.net]
• 6. broadpharm.com [broadpharm.com]
• 7. selleckchem.com [selleckchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Modulation of ERK5 Activity as a Therapeutic Anti-Cancer Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Probe AX15836 | Chemical Probes Portal [chemicalprobes.org]
• 11. Structural and atropisomeric factors governing the selectivity of pyrimido-benzodiazipinones as inhibitors of kinases and bromodomains - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - NP [thermofisher.com]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for Erk5-IN-4

Disclaimer: This document provides general guidance for the proper disposal of the research chemical Erk5-IN-4. It is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). Researchers, scientists, and drug development professionals must obtain and consult the official SDS for Erk5-IN-4 from their supplier and adhere to all institutional and local environmental, health, and safety (EHS) regulations.

Immediate Safety and Handling Precautions

Before handling Erk5-IN-4, it is crucial to review the full Safety Data Sheet (SDS) provided by the manufacturer. As a potent and selective kinase inhibitor, this compound should be treated as a potentially hazardous substance.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (butyl rubber gloves are often recommended for handling solvents like DMSO).

• Ventilation: Handle Erk5-IN-4 in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In case of accidental contact, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.

• Solvent Considerations: Erk5-IN-4 is often dissolved in solvents such as Dimethyl Sulfoxide (DMSO). DMSO can facilitate the absorption of other chemicals through the skin. Therefore, solutions of Erk5-IN-4 in DMSO require extra caution.

Step-by-Step Disposal Procedure for Erk5-IN-4

The proper disposal of Erk5-IN-4, like other kinase inhibitors, is critical to ensure laboratory safety and environmental protection. The following steps outline a general procedure that should be adapted to comply with your institution's specific EHS guidelines.

Step 1: Waste Identification and Classification

• All materials contaminated with Erk5-IN-4, including unused neat compound, solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, must be classified as hazardous chemical waste.

• Consult your institution's EHS office for specific waste categorization codes.

Step 2: Waste Segregation

• Proper segregation is essential to prevent dangerous chemical reactions.

• Solid Waste: Collect solid Erk5-IN-4 waste, such as contaminated gloves, paper towels, and empty vials (with residue), in a designated, properly labeled hazardous waste container.

• Liquid Waste: Collect liquid waste containing Erk5-IN-4, such as solutions in DMSO, in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your EHS guidelines. For example, halogenated and non-halogenated solvent wastes are often collected separately.

• Sharps Waste: Needles, syringes, or other sharps contaminated with Erk5-IN-4 must be disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Waste Container and Labeling

• Use only approved, chemical-resistant containers for waste collection. The container must have a secure, tight-fitting lid to prevent spills and evaporation.[1][2][3]

• Label the waste container clearly with "Hazardous Waste," the full chemical name ("Erk5-IN-4"), the solvent used (e.g., "in DMSO"), and the approximate concentration and quantity. Attach a properly filled-out hazardous waste tag as required by your institution.

Step 4: Storage of Chemical Waste

• Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[2][4]

• The SAA should be at or near the point of waste generation and under the control of the laboratory personnel.

• Ensure that incompatible waste types are stored separately to prevent accidental mixing. For instance, acids should be stored separately from bases, and oxidizing agents from organic compounds.[4]

Step 5: Arranging for Disposal

• Once the waste container is full or has been in storage for the maximum allowable time (per institutional policy, often not exceeding one year for partially filled containers), arrange for its collection by your institution's EHS department.[2][4]

• Follow your institution's specific procedures for requesting a waste pickup.[5]

Never dispose of Erk5-IN-4 or its solutions down the drain or in the regular trash. [5][6]

Quantitative Data Summary

As a specific Safety Data Sheet (SDS) for Erk5-IN-4 was not publicly available at the time of this writing, a comprehensive table of its physical, chemical, and toxicological properties cannot be provided. The information below is based on typical characteristics of similar small molecule kinase inhibitors and the common solvent, DMSO. Users must obtain the official SDS for accurate data.

Property	Erk5-IN-4	Dimethyl Sulfoxide (DMSO) - (Solvent)
Physical State	Typically a solid powder	Colorless liquid
Solubility	Often dissolved in DMSO for laboratory use	Soluble in water and many organic solvents
Known Hazards	Potentially hazardous; specific toxicological properties not widely published. Kinase inhibitors as a class can have biological effects.	Combustible liquid. Readily penetrates skin and may carry dissolved chemicals into the body.[7]
Disposal Route	Hazardous chemical waste stream	Dispose of as organic solvent waste.[8] Solutions containing hazardous solutes must be treated as hazardous waste.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Erk5-IN-4 waste in a laboratory setting.

Caption: Workflow for proper segregation and disposal of Erk5-IN-4 waste.

References

• 1. acewaste.com.au [acewaste.com.au]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. DMSO disposal: – Natur Total nutritional supplement [naturtotalshop.com]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. depts.washington.edu [depts.washington.edu]
• 6. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 7. fishersci.com [fishersci.com]
• 8. uwaterloo.ca [uwaterloo.ca]

Personal protective equipment for handling Erk5-IN-4

For researchers, scientists, and drug development professionals, ensuring safe handling of potent compounds like Erk5-IN-4, a selective inhibitor of extracellular signal-related kinase 5 (ERK5), is paramount.[1] While a specific Safety Data Sheet (SDS) for Erk5-IN-4 is not publicly available, this guide provides essential safety protocols and logistical information based on guidelines for handling potent small molecule kinase inhibitors, which are often classified as hazardous drugs.[2][3] Adherence to these procedures is critical for minimizing exposure risk and ensuring a safe laboratory environment.

I. Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against exposure to hazardous chemicals.[4][5] The following table summarizes the recommended PPE for handling Erk5-IN-4.

PPE Category	Item	Specifications and Use
Hand Protection	Double-gloving with chemotherapy-rated gloves	Use two pairs of powder-free nitrile gloves that are ASTM D6978 certified for resistance to chemotherapy drugs.[4] The outer glove should be changed immediately if contaminated. The inner glove provides an additional layer of protection. Always inspect gloves for tears or holes before use.
Eye/Face Protection	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory to protect against splashes. A face shield should be worn in addition to goggles when there is a significant risk of splashing, such as during reconstitution of the powdered compound or when handling larger volumes.[6][7]
Body Protection	Disposable, fluid-resistant gown	A solid-front, back-closing gown made of a low-linting material is required.[4][7] The gown should have long sleeves with tight-fitting cuffs. Gowns should be changed immediately if contaminated and at the end of each work session.
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	Recommended when handling the powdered form of Erk5-IN-4 outside of a certified chemical fume hood or biological safety cabinet to prevent inhalation of aerosolized particles.[4][7] A fit test is required to ensure a proper seal. For significant aerosol-generating procedures, a higher level of respiratory protection, such as a powered air-purifying respirator (PAPR), may be necessary based on a risk assessment.

II. Operational Plan: Safe Handling and Experimental Workflow

A systematic approach to handling Erk5-IN-4 is crucial to prevent contamination and exposure.

A. Engineering Controls:

• Chemical Fume Hood/Biological Safety Cabinet (BSC): All handling of powdered Erk5-IN-4, including weighing and reconstitution, must be performed in a certified chemical fume hood or a Class II BSC to minimize inhalation exposure.[4]

• Closed System Transfer Devices (CSTDs): While more common in clinical settings, using CSTDs for transferring solutions can further reduce the risk of spills and aerosol generation.

B. Procedural Guidance:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area by covering it with a disposable, absorbent bench liner.

• Weighing: Use a dedicated, calibrated balance inside a chemical fume hood. Use weighing paper or a container that can be sealed for transport.

• Reconstitution:

  • Slowly add the solvent (e.g., DMSO) to the vial containing the powdered Erk5-IN-4 to avoid splashing.

  • Cap the vial and vortex gently until the compound is fully dissolved.

  • Visually inspect for complete dissolution before proceeding.

• Aliquoting and Storage:

  • Prepare aliquots of the stock solution in appropriately labeled cryovials.

  • Store stock solutions at -20°C or -80°C as recommended by the supplier to maintain stability.

• Use in Experiments:

  • When adding the inhibitor to cell cultures or other experimental systems, use filtered pipette tips to prevent aerosol contamination.

  • All procedures should be performed in a manner that minimizes the generation of aerosols and splashes.

Caption: Workflow for the safe handling of Erk5-IN-4 from preparation to experimental use.

III. Disposal Plan

Proper disposal of Erk5-IN-4 and contaminated materials is essential to prevent environmental contamination and accidental exposure.[8]

A. Waste Segregation:

• Solid Waste: All disposable items that have come into contact with Erk5-IN-4, including gloves, gowns, bench liners, and pipette tips, must be disposed of in a designated hazardous waste container lined with a yellow chemotherapy waste bag.

• Liquid Waste: Unused stock solutions and media containing Erk5-IN-4 should be collected in a clearly labeled, leak-proof hazardous waste container. Do not pour this waste down the drain.[9]

• Sharps Waste: Needles and syringes used for handling Erk5-IN-4 solutions must be disposed of in a designated chemotherapy sharps container.

B. Disposal Procedure:

• Segregate waste at the point of generation.

• Ensure all waste containers are properly labeled with "Hazardous Chemical Waste" and list the contents, including "Erk5-IN-4."[9]

• Store waste containers in a designated, secure area away from general lab traffic.

• Follow your institution's guidelines for the pickup and disposal of hazardous chemical waste. This is typically handled by the Environmental Health and Safety (EHS) department.

Caption: Logical workflow for responding to a chemical spill involving Erk5-IN-4.

By implementing these safety and handling procedures, researchers can effectively mitigate the risks associated with working with the potent kinase inhibitor Erk5-IN-4, ensuring a safe and productive research environment. Always consult your institution's specific safety protocols and EHS department for additional guidance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PPE for Health Care Workers Who Work with Hazardous Drugs | NIOSH | CDC [cdc.gov]
• 3. Safe Handling of Antineoplastic Drugs During Allergy Diagnostic Workup and Desensitization: A Single Experience of the Allergy Department in a Tertiary Hospital - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gerpac.eu [gerpac.eu]
• 5. Hero PPE™ Personal Protective Equipment | Cancer Diagnostics, Inc. [cancerdiagnostics.com]
• 6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 7. pogo.ca [pogo.ca]
• 8. osha.gov [osha.gov]
• 9. Chemical Waste | Environmental Safety, Sustainability and Risk [essr.umd.edu]